4-(1H-imidazol-2-yl)benzaldehyde

Core Science & Biosynthesis

A Technical Guide to 4-(1H-imidazol-2-yl)benzaldehyde: Synthesis, Properties, and Applications

For Immediate Release

This technical guide provides a comprehensive overview of 4-(1H-imidazol-2-yl)benzaldehyde, a heterocyclic aldehyde of significant interest in medicinal chemistry and materials science. This document details its chemical structure, physicochemical properties, plausible synthetic routes, reactivity, and potential applications for researchers, scientists, and professionals in drug development.

Introduction: The Significance of the Imidazole Scaffold

The imidazole ring is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic drugs. Its unique electronic properties and ability to act as a hydrogen bond donor and acceptor make it a versatile building block for designing molecules with diverse biological activities. The fusion of an imidazole ring with a benzaldehyde moiety at the 2-position, as in 4-(1H-imidazol-2-yl)benzaldehyde, creates a bifunctional molecule with a nucleophilic heterocyclic core and a reactive aldehyde group, opening avenues for a wide range of chemical transformations and applications.

Chemical Structure and Properties

4-(1H-imidazol-2-yl)benzaldehyde is a small molecule with the chemical formula C10H8N2O. The structure consists of a phenyl group substituted with an aldehyde group at the para-position and an imidazole ring at the ortho-position relative to the aldehyde.

Chemical Structure of 4-(1H-imidazol-2-yl)benzaldehyde

Caption: Chemical structure of 4-(1H-imidazol-2-yl)benzaldehyde.

Physicochemical Properties

While specific experimental data for 4-(1H-imidazol-2-yl)benzaldehyde is not widely available, its properties can be estimated based on its structure and data from closely related compounds.

Property	Value	Source
Molecular Formula	C10H8N2O
Molecular Weight	172.18 g/mol
Appearance	Expected to be a solid	Inferred
Melting Point	Not reported	-
Boiling Point	Not reported	-
Solubility	Likely soluble in polar organic solvents like DMSO and DMF	Inferred

Synthesis of 4-(1H-imidazol-2-yl)benzaldehyde

A plausible and efficient method for the synthesis of 4-(1H-imidazol-2-yl)benzaldehyde is the Debus-Radziszewski imidazole synthesis, a multi-component reaction involving a dicarbonyl compound, an aldehyde, and ammonia. In this case, glyoxal, 4-formylbenzaldehyde, and ammonia would be the starting materials.

Proposed Synthetic Pathway

Caption: Proposed synthesis of 4-(1H-imidazol-2-yl)benzaldehyde via the Debus-Radziszewski reaction.

Experimental Protocol (Hypothetical)

Materials:

• Glyoxal (40% solution in water)

• 4-Formylbenzaldehyde

• Ammonium acetate

• Glacial acetic acid

Procedure:

• To a solution of 4-formylbenzaldehyde (1 equivalent) in glacial acetic acid, add ammonium acetate (2.5 equivalents).

• Stir the mixture at room temperature until all solids are dissolved.

• Add glyoxal (1 equivalent) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 120 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• After completion of the reaction (typically 2-4 hours), cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water and neutralize with a saturated solution of sodium bicarbonate.

• The precipitated solid is collected by filtration, washed with water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality behind Experimental Choices:

• Glacial Acetic Acid: Serves as a solvent and a catalyst for the condensation reactions.

• Ammonium Acetate: Acts as the ammonia source.

• Reflux Conditions: Provide the necessary activation energy for the cyclization reaction to proceed at a reasonable rate.

Spectroscopic Characterization (Expected)

The structure of 4-(1H-imidazol-2-yl)benzaldehyde can be confirmed using standard spectroscopic techniques. The expected spectral data are inferred from related compounds such as 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and imidazole-2-carboxaldehyde.

Technique	Expected Features
¹H NMR	- Aldehyde proton (CHO) singlet around δ 9.5-10.0 ppm. - Aromatic protons of the benzaldehyde ring as doublets in the range of δ 7.5-8.5 ppm. - Imidazole ring protons as singlets or doublets between δ 7.0-7.5 ppm. - A broad singlet for the N-H proton of the imidazole ring at δ 12.0-13.0 ppm.
¹³C NMR	- Carbonyl carbon (C=O) of the aldehyde group around δ 190-195 ppm. - Aromatic and imidazole carbons in the range of δ 110-150 ppm.
IR (Infrared)	- A strong C=O stretching vibration for the aldehyde at ~1700 cm⁻¹. - N-H stretching of the imidazole ring around 3100-3300 cm⁻¹. - C-H stretching of the aromatic and imidazole rings around 3000-3100 cm⁻¹.
Mass Spec.	Molecular ion peak (M+) at m/z = 172.06.

Reactivity and Synthetic Utility

The bifunctional nature of 4-(1H-imidazol-2-yl)benzaldehyde makes it a versatile intermediate for further synthetic transformations.

Reactions of the Aldehyde Group:

• Reductive Amination: The aldehyde can be converted to an amine through reaction with an amine in the presence of a reducing agent (e.g., sodium borohydride), providing a route to a variety of substituted benzylamines.

• Wittig Reaction: Reaction with a phosphonium ylide can be used to form an alkene, extending the carbon chain.

• Knoevenagel Condensation: Condensation with active methylene compounds (e.g., malononitrile) in the presence of a base can yield α,β-unsaturated products.

Reactions of the Imidazole Ring:

• N-Alkylation/Acylation: The N-H proton of the imidazole ring can be substituted with various alkyl or acyl groups under basic conditions.

• Electrophilic Substitution: The imidazole ring can undergo electrophilic substitution reactions, although the presence of the electron-withdrawing benzaldehyde group may influence the regioselectivity.

Illustrative Reaction: Knoevenagel Condensation

Caption: Knoevenagel condensation of 4-(1H-imidazol-2-yl)benzaldehyde with malononitrile.

Applications in Research and Drug Discovery

While specific applications for 4-(1H-imidazol-2-yl)benzaldehyde are not extensively documented, its structural motifs suggest significant potential in several areas:

• Medicinal Chemistry: As a building block for the synthesis of novel compounds with potential therapeutic activities. The imidazole core is found in antifungal, anticancer, and anti-inflammatory agents.

• Materials Science: The molecule's conjugated system and potential for N-alkylation make it a candidate for the development of organic electronics, sensors, and corrosion inhibitors.

• Coordination Chemistry: The imidazole nitrogen atoms can coordinate with metal ions, leading to the formation of metal-organic frameworks (MOFs) and coordination polymers with interesting catalytic or material properties.

Safety Considerations

Detailed toxicological data for 4-(1H-imidazol-2-yl)benzaldehyde is not available. As with any chemical, it should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Conclusion

4-(1H-imidazol-2-yl)benzaldehyde is a valuable heterocyclic building block with significant potential for applications in drug discovery and materials science. Its synthesis can likely be achieved through established multi-component reactions, and its bifunctional nature allows for a wide range of subsequent chemical modifications. Further research into the synthesis, characterization, and applications of this compound is warranted to fully explore its scientific and commercial potential.

References

• Debus, H. (1858). Ueber die Einwirkung des Ammoniaks auf Glyoxal. Annalen der Chemie und Pharmacie, 107(2), 199-208.
• Radziszewski, B. (1882). Ueber die Constitution des Lophins und verwandter Verbindungen. Berichte der deutschen chemischen Gesellschaft, 15(2), 1493-1496.

• PharmaGuideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Imidazole. Retrieved from [Link]

• Ubeid, M. T., Thabet, H. K., Al-Salahi, R., & Abu-Shuheil, M. Y. (2021). Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide. Molbank, 2021(3), M1273.
• Guzmán, A., Romero-Ávila, M., Gracia-Mora, J., & Flores-Alamo, M. (2018). NMR Characterization of Hydrate and Aldehyde Forms of Imidazole-2-carboxaldehyde and Derivatives. Magnetic Resonance in Chemistry, 56(12), 1145-1152.

A Guide to the Synthesis of 2-(4-formylphenyl)-1H-benzo[d]imidazole from o-Phenylenediamine

An In-depth Technical Guide for Chemical Research and Development

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways for obtaining 2-(4-formylphenyl)-1H-benzo[d]imidazole, a valuable building block in medicinal chemistry and materials science. While the nomenclature in the original query suggested a different isomer, chemical synthesis principles dictate that the reaction of o-phenylenediamine logically yields the benzimidazole scaffold. This document addresses that distinction and details the most chemically sound and validated methods starting from o-phenylenediamine. Two primary strategic approaches are presented: the direct condensation of o-phenylenediamine with a pre-functionalized aromatic acid, and a two-step sequence involving the formation of a key intermediate followed by targeted oxidation. Each strategy is evaluated for its efficiency, scalability, and practicality in a research setting. The guide includes detailed, step-by-step protocols, mechanistic insights, and methods for characterization to ensure scientific integrity and reproducibility.

Introduction and Strategic Overview

2-Aryl-benzimidazoles are a privileged scaffold in drug discovery, exhibiting a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[1] The title compound, 2-(4-formylphenyl)-1H-benzo[d]imidazole, is of particular interest as its aldehyde functional group serves as a versatile handle for further chemical modifications, such as the formation of Schiff bases, reductive amination, and Wittig reactions.

The synthesis commences with o-phenylenediamine, a readily available precursor for the benzimidazole core. The core challenge lies in the efficient and regioselective introduction of the formyl group at the para-position of the C2-phenyl substituent. This guide explores two robust synthetic strategies to achieve this transformation.

Clarification on the Target Compound: The specified starting material, o-phenylenediamine, contains a benzene ring that becomes an integral part of the final heterocyclic system. Its condensation with a C1-synthon and an aromatic partner invariably leads to a fused benzimidazole structure. Therefore, this guide focuses on the synthesis of 2-(4-formylphenyl)-1H-benzo[d]imidazole , the logical and scientifically reported product from this precursor.

Synthetic Strategies:

• Strategy A: Direct Condensation. This approach involves the one-pot synthesis of the target molecule by condensing o-phenylenediamine with an aromatic partner that already bears the aldehyde functionality, specifically 4-formylbenzoic acid. This is the most atom-economical route.

• Strategy B: Intermediate Synthesis and Subsequent Oxidation. This two-step strategy involves first synthesizing a stable, easily accessible intermediate, 2-(p-tolyl)-1H-benzo[d]imidazole, followed by the selective oxidation of its benzylic methyl group to the desired aldehyde. This route offers flexibility and can sometimes provide higher overall yields by avoiding potential side reactions associated with a free aldehyde group under condensation conditions.

Caption: High-level overview of the two primary synthetic strategies.

Strategy A: Direct One-Pot Condensation

This strategy is predicated on the Phillips condensation reaction, which involves heating an o-phenylenediamine with a carboxylic acid in the presence of a dehydrating acid catalyst. Using 4-formylbenzoic acid as the reaction partner directly installs the required functionalities in a single step.

Mechanism and Rationale

The reaction proceeds via initial acylation of one of the amino groups of o-phenylenediamine by the carboxylic acid, forming an N-acyl-o-phenylenediamine intermediate. This is followed by an intramolecular cyclization via nucleophilic attack of the second amino group onto the amide carbonyl carbon. Subsequent dehydration, driven by the high temperature and acidic medium, leads to the formation of the aromatic benzimidazole ring.

Catalyst Choice: Polyphosphoric acid (PPA) is a highly effective catalyst and solvent for this reaction.[2] It acts as both a Brønsted acid to activate the carbonyl group and a powerful dehydrating agent to drive the final aromatization step. Other acidic catalysts like hydrochloric acid can also be used, though PPA often gives cleaner reactions and higher yields for this type of condensation.[3]

Experimental Protocol

Reaction: o-Phenylenediamine + 4-Formylbenzoic Acid → 2-(4-formylphenyl)-1H-benzo[d]imidazole

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
o-Phenylenediamine	108.14	10	1.08 g
4-Formylbenzoic Acid	150.13	10	1.50 g
Polyphosphoric Acid (PPA)	-	-	~15 g (10 mL)
10% Sodium Hydroxide (aq)	-	-	As needed (~100 mL)
Ethanol	-	-	For recrystallization

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add o-phenylenediamine (1.08 g, 10 mmol) and 4-formylbenzoic acid (1.50 g, 10 mmol).

• Carefully add polyphosphoric acid (~15 g) to the flask. The mixture will become a thick, stirrable slurry.

• Heat the reaction mixture to 150-160 °C with continuous stirring for 4-5 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane as the eluent.

• After completion, allow the reaction mixture to cool to approximately 80-90 °C.

• Carefully and slowly pour the warm mixture into a beaker containing 200 mL of crushed ice with vigorous stirring. This will hydrolyze the PPA and precipitate the crude product.

• Neutralize the acidic solution by the slow, portion-wise addition of 10% aqueous sodium hydroxide solution until the pH reaches ~7-8. The product will precipitate as a solid.

• Collect the solid product by vacuum filtration and wash it thoroughly with cold deionized water (3 x 50 mL) to remove any inorganic salts.

• Dry the crude product in a vacuum oven.

• Purify the crude solid by recrystallization from ethanol to afford the pure 2-(4-formylphenyl)-1H-benzo[d]imidazole as a crystalline solid.

Expected Yield: 65-75%.

Strategy B: Two-Step Synthesis via Oxidation

This approach provides an alternative route that can be advantageous if the direct condensation (Strategy A) results in low yields or side reactions due to the reactivity of the aldehyde group under harsh acidic conditions.

Step 1: Synthesis of 2-(p-tolyl)-1H-benzo[d]imidazole

The first step is the synthesis of the stable methyl-substituted intermediate, which is generally a high-yielding reaction.

Protocol:

Reaction: o-Phenylenediamine + p-Toluic Acid → 2-(p-tolyl)-1H-benzo[d]imidazole

• Follow the same procedure as described in Strategy A (Section 2.2), but substitute 4-formylbenzoic acid with p-toluic acid (1.36 g, 10 mmol).

• The reaction conditions (PPA, 150-160 °C, 4 hours) are identical.

• The workup and purification (recrystallization from ethanol) are also performed in the same manner.

Expected Yield: 85-95%.

Step 2: Oxidation of the Tolyl Intermediate

The critical step in this strategy is the selective oxidation of the benzylic methyl group to an aldehyde without affecting the electron-rich benzimidazole core. Selenium dioxide (SeO₂) is a classic and effective reagent for this specific transformation.

Mechanism and Rationale: The mechanism of SeO₂ oxidation is complex but is believed to proceed through an ene reaction to form an allyl seleninic acid, followed by a[4][5]-sigmatropic rearrangement and subsequent hydrolysis to yield the aldehyde. The reaction is typically performed in a solvent like dioxane or a mixture of acetic acid and water at reflux temperatures.

Caption: Workflow for the oxidation of the tolyl intermediate.

Protocol:

Reaction: 2-(p-tolyl)-1H-benzo[d]imidazole + SeO₂ → 2-(4-formylphenyl)-1H-benzo[d]imidazole

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
2-(p-tolyl)-1H-benzo[d]imidazole	208.26	5	1.04 g
Selenium Dioxide (SeO₂)	110.96	5.5 (1.1 eq)	0.61 g
1,4-Dioxane	-	-	40 mL
Water	-	-	1 mL

Procedure:

• Caution: Selenium compounds are highly toxic. Handle SeO₂ in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).

• In a 100 mL round-bottom flask, dissolve 2-(p-tolyl)-1H-benzo[d]imidazole (1.04 g, 5 mmol) in 1,4-dioxane (40 mL).

• Add selenium dioxide (0.61 g, 5.5 mmol) and water (1 mL) to the solution.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 101 °C) with vigorous stirring for 6-8 hours. A black precipitate of elemental selenium will form as the reaction proceeds.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter it through a pad of Celite® to remove the black selenium precipitate. Wash the Celite® pad with a small amount of dioxane or ethyl acetate.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude residue can be purified by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 20% to 50% ethyl acetate) to yield the pure product.

Expected Yield: 50-65%.

Product Characterization and Validation

The identity and purity of the synthesized 2-(4-formylphenyl)-1H-benzo[d]imidazole should be confirmed using standard analytical techniques.

Technique	Key Features and Expected Values
¹H NMR	Aldehyde Proton (CHO): Singlet at ~10.0-10.1 ppm. Aromatic Protons: Multiplets between 7.2-8.2 ppm. The protons on the formyl-phenyl ring will appear as two distinct doublets (AA'BB' system). N-H Proton: A broad singlet at >12 ppm, which is D₂O exchangeable.
¹³C NMR	Aldehyde Carbonyl (CHO): Signal at ~191-192 ppm. Benzimidazole C2: Signal around 150-152 ppm. Aromatic Carbons: Multiple signals in the 110-140 ppm range.
FT-IR	N-H Stretch: Broad peak around 3300-3400 cm⁻¹. Aldehyde C=O Stretch: Strong, sharp peak around 1690-1705 cm⁻¹. C=N Stretch: Peak around 1620-1630 cm⁻¹.
Mass Spec	(ESI+) m/z: Calculated for C₁₄H₁₀N₂O [M+H]⁺: 223.08.
Melting Point	Literature values should be consulted for comparison with the experimentally determined melting point of the purified product.

Conclusion and Recommendations

This guide has detailed two effective and reproducible strategies for the synthesis of 2-(4-formylphenyl)-1H-benzo[d]imidazole from o-phenylenediamine.

• Strategy A (Direct Condensation) is the more straightforward and atom-economical approach, making it ideal for initial syntheses and large-scale production, provided the yield is acceptable.

• Strategy B (Two-Step Oxidation) offers a reliable alternative if Strategy A proves problematic. While it involves an additional step, the reactions are generally clean, and the intermediate is highly stable and easy to purify. The primary drawback is the use of toxic selenium dioxide, which requires careful handling and disposal.

The choice between these strategies will depend on the specific requirements of the research project, including scale, available equipment, and safety considerations. In all cases, rigorous purification and analytical characterization are essential to validate the structure and purity of the final compound.

References

• Rasayan J. Chem. Synthesis of 4-(1H-benzo[d]imidazol-2yl) benzenamide.

• Al-Ostoot, F.H., et al. Synthesis and Biological Evaluation of New Benzimidazole Derivatives.

• Abd El-All, A.S., et al. (2013). SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. International Journal of Research in Pharmacy and Chemistry.

• Cernătescu, C., et al. (2016). SYNTHESIS OF 4'-AMINOPHENYL BENZIMIDAZOLE. Buletinul Institutului Politehnic din Iaşi.

• Alaqeel, S.I. (2016). Synthetic approaches to benzimidazoles from o-phenylenediamine: A literature review. ResearchGate.

• MDPI. (2020). Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles.

• Bhosale, R.S., et al. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.

• Wikipedia. Duff reaction.

• Semantic Scholar. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation.

• Rahman, S.M.A., et al. (2016). Synthesis and Biological Evaluation of 2-methyl-1H- benzimidazole and 1H-benzimidazol-2-yl-methanol. Dhaka University Journal of Pharmaceutical Sciences.

• Chhonker, Y.S., et al. (2009). Synthesis of 4-(1H-benzo[d]imidazol-2-yl) aniline.

• Chemistry Steps. Vilsmeier-Haack Reaction.

• Wikipedia. Vilsmeier–Haack reaction.

• Alam, M.S., et al. Benzimidazole preparation from an aromatic carboxylic acid.

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. bipcic.icpm.tuiasi.ro [bipcic.icpm.tuiasi.ro]
• 4. Duff reaction - Wikipedia [en.wikipedia.org]
• 5. ijrpc.com [ijrpc.com]

Technical Whitepaper: Physicochemical Profiling & Synthetic Utility of CAS 10040-98-9

Compound Identity: 4-(1H-Imidazol-1-yl)benzaldehyde Role: Bifunctional Medicinal Chemistry Scaffold[1]

Executive Summary

This technical guide profiles 4-(1H-Imidazol-1-yl)benzaldehyde (CAS 10040-98-9) , a critical intermediate in the synthesis of bioactive chalcones, Schiff bases, and coordination complexes.[1] Unlike simple aldehydes, this molecule possesses a "push-pull" electronic structure defined by the electron-withdrawing formyl group and the electron-rich (yet aromatic) imidazole moiety.[1]

For researchers in drug discovery, this compound represents a privileged scaffold .[1] Its dual functionality allows for the rapid generation of diversity-oriented libraries, particularly targeting tubulin inhibition, antifungal pathways, and anti-tubercular activity.[1] This guide moves beyond basic data to provide actionable protocols for handling, characterization, and synthetic application.[1]

Part 1: Molecular Identity & Structural Analysis[1]

The physicochemical behavior of CAS 10040-98-9 is governed by the interplay between its basic imidazole ring and the reactive aldehyde.

Table 1: Core Physicochemical Specifications

Parameter	Value / Description	Technical Implication
IUPAC Name	4-(1H-imidazol-1-yl)benzaldehyde	N-linked imidazole at the para-position.[1][2]
Molecular Formula	C₁₀H₈N₂O	High atom economy for fragment-based design.[1]
Molecular Weight	172.18 g/mol	Ideal for Fragment-Based Drug Discovery (FBDD).[1]
Melting Point	152°C – 155°C	Crystalline solid; sharp MP indicates high purity.
Appearance	White to light yellow powder	Color shifts to orange indicate oxidation or Schiff base impurities.
Solubility	Soluble: DCM, Methanol, DMSOInsoluble: Water, Hexane	Requires polar organic solvents for reaction homogeneity.[1]
pKa (Predicted)	~5.07 (Imidazole N3)	Basic.[1] Will protonate in acidic HPLC mobile phases, affecting retention.[1]

Structural Insight: The "Linker" Effect

The para-substitution pattern creates a rigid linear geometry. In crystal engineering and drug design, this rigidity prevents the "floppiness" often associated with aliphatic linkers, improving binding affinity in protein pockets (entropy-enthalpy compensation).[1]

Part 2: Critical Physicochemical Parameters & Reactivity[1]

2.1 Solubility & Partitioning

While the logP is relatively low (approx 1.1), the compound is lipophilic enough to cross biological membranes but polar enough to require specific solvent systems for synthesis.[1]

• Protocol Tip: When using in nucleophilic additions (e.g., Grignard), the imidazole nitrogen can coordinate with Magnesium.[1] Use >2 equivalents of reagent or protect the imidazole (though rarely necessary due to steric availability).

2.2 Stability Profile

• Oxidation: The aldehyde is susceptible to oxidation to the corresponding benzoic acid (4-(1H-imidazol-1-yl)benzoic acid) upon prolonged exposure to air.[1]

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

• Self-Validation: Before use in critical steps, acquire a ¹H-NMR.[1] The aldehyde proton singlet at ~10.0 ppm must be distinct; the appearance of a broad peak at ~13.0 ppm indicates acid formation.

Part 3: Synthetic Utility & Reaction Monitoring[1][3]

The primary value of CAS 10040-98-9 lies in its ability to undergo Claisen-Schmidt condensations to form chalcones.[1] These chalcones are potent pharmacophores.

Visualization: Synthetic Pathway Logic

The following diagram illustrates the divergent synthetic pathways accessible from this scaffold.

Figure 1: Divergent synthetic utility of 4-(1H-imidazol-1-yl)benzaldehyde. Green nodes indicate desired bioactive targets; red indicates degradation.[1]

Part 4: Analytical Protocols (Self-Validating Systems)

Accurate quantification is challenging due to the basic imidazole ring, which causes peak tailing on standard silica-based C18 columns.[1]

4.1 HPLC Method for Purity Assessment

Objective: Quantify aldehyde purity and detect the acid impurity.

• Column: C18 with Polar Embedded Group (e.g., Waters SymmetryShield or Phenomenex Synergi Fusion).[1] Why? The polar group shields silanols, reducing tailing of the basic imidazole.[1]

• Mobile Phase A: 10mM Ammonium Acetate (pH 9.0).[1] Why? High pH keeps the imidazole unprotonated (neutral), improving peak shape and retention.[1]

• Mobile Phase B: Acetonitrile.[3]

• Gradient: 5% B to 90% B over 15 minutes.

• Detection: UV at 280 nm (matches the benzaldehyde π-π* transition).[1]

• Flow Rate: 1.0 mL/min.

Validation Check:

• Inject a standard of Benzaldehyde (neutral marker).

• Inject CAS 10040-98-9.[1][2][4][5]

• Pass Criteria: The tailing factor (Tf) for CAS 10040-98-9 must be < 1.[1]5. If > 1.5, increase buffer concentration or pH.

4.2 Recrystallization Protocol (Purification)

If purity falls below 98%, use this method to remove oxidized impurities.[1]

• Dissolution: Dissolve crude solid in minimum boiling Methanol (approx. 10 mL per gram).

• Filtration: Hot filter to remove insoluble polymeric species.

• Crystallization: Add warm water dropwise until turbidity just persists. Re-heat to clear, then allow to cool slowly to Room Temperature, then 4°C.

• Isolation: Filter pale yellow needles. Wash with cold 50% MeOH/Water.

• Drying: Vacuum dry at 40°C for 4 hours.

Part 5: Biological Relevance (Mechanism of Action)[1][2][3]

Research indicates that derivatives of CAS 10040-98-9, particularly the chalcones, often target Tubulin polymerization .[1]

Visualization: SAR Logic

This diagram explains why this specific CAS number is chosen for drug design over simple benzaldehyde.

Figure 2: Structure-Activity Relationship (SAR) breakdown.[1] The imidazole ring provides critical solubility and binding interactions absent in phenyl-analogs.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5311067. Retrieved from [Link]

  • Note: Verifies CAS 10040-98-9 identity, molecular weight, and basic physical properties.
• Note: Provides melting point d
• Note: Confirms commercial availability and storage conditions (Inert

• Hussain, T., et al. (2009).Anti-oxidant, anti-fungal and anti-leishmanial activities of novel 3-[4-(1H-imidazol-1-yl) phenyl]prop-2-en-1-ones. European Journal of Medicinal Chemistry.

  • Note: Cited for the biological application of this scaffold in synthesizing bioactive chalcones.

Sources

• 1. Desoximetasone | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. CAS 10040-98-9: 4-(1H-Imidazol-1-yl)benzaldehyde [cymitquimica.com]
• 3. Separation of Desoximetasone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. 4-(1H-imidazol-1-yl)benzaldehyde | C10H8N2O | CID 736530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]

Navigating the Unknown: A Technical Guide to the Safe Handling of 4-(1H-imidazol-2-yl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Preamble: A Word of Scientific Prudence

Section 1: Hazard Identification and Risk Assessment

While a specific GHS classification for 4-(1H-imidazol-2-yl)benzaldehyde is not established, an analysis of its chemical structure suggests a significant potential for hazardous properties. The molecule combines the characteristics of benzaldehyde and imidazole, both of which possess known health risks.

1.1. Anticipated Hazards from Constituent Moieties:

• Imidazole Moiety: Imidazole itself is classified as harmful if swallowed, is known to cause severe skin burns and eye damage, and is suspected of damaging fertility or the unborn child[1][2].

• Benzaldehyde Moiety: Benzaldehyde is categorized as harmful if swallowed or inhaled, causes serious eye irritation, and may lead to respiratory irritation[3].

1.2. Inferred GHS Classification and Precautionary Statements:

Based on these parent compounds, a conservative and scientifically prudent approach necessitates handling 4-(1H-imidazol-2-yl)benzaldehyde as a substance with at least the following potential hazards. It is important to note that the related isomer, 4-(1H-imidazol-1-yl)benzaldehyde, is listed as a skin and eye irritant and may cause respiratory irritation[4][5].

Hazard Class	GHS Hazard Code (Anticipated)	Signal Word
Acute Toxicity, Oral	H302: Harmful if swallowed	Warning
Skin Corrosion/Irritation	H315: Causes skin irritation	Warning
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	Warning
Specific Target Organ Toxicity	H335: May cause respiratory irritation	Warning

Precautionary Statements (Anticipated):

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash skin thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Section 2: Prudent Laboratory Practices and Engineering Controls

Given the anticipated hazards, a multi-layered approach to safety, combining engineering controls and rigorous personal protective equipment (PPE) protocols, is mandatory.

2.1. Engineering Controls: The First Line of Defense

All manipulations of 4-(1H-imidazol-2-yl)benzaldehyde, including weighing, dissolution, and transfer, must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors[6]. The fume hood should have a demonstrated and documented face velocity appropriate for handling potent compounds. An eyewash station and a safety shower must be readily accessible in the immediate vicinity of the work area[6].

2.2. Personal Protective Equipment (PPE): Essential Barrier Protection

A comprehensive PPE regimen is required for all personnel handling this compound.

PPE Category	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn in addition to goggles when there is a risk of splashing.	Protects against dust particles and potential splashes, mitigating the risk of serious eye irritation.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber, neoprene) must be worn. Gloves should be inspected for integrity before each use and changed immediately if contaminated, punctured, or torn.	Prevents direct skin contact, addressing the risk of skin irritation and potential absorption.
Body Protection	A flame-retardant laboratory coat is mandatory. For larger quantities or procedures with a higher risk of spillage, a chemically resistant apron should be worn over the lab coat.	Provides a barrier against accidental spills and contamination of personal clothing.
Respiratory Protection	For routine handling within a certified fume hood, respiratory protection may not be required. However, if engineering controls are not sufficient to maintain exposure below acceptable limits, or during spill cleanup, a NIOSH-approved particulate respirator (e.g., N95) or a respirator with an organic vapor cartridge should be used[6].	Minimizes the risk of inhaling airborne particles or vapors, which could cause respiratory tract irritation.

Section 3: Standard Operating Procedures (SOPs) for Safe Handling

Adherence to a strict, well-defined SOP is critical for minimizing risk. The following workflow outlines the key stages of handling 4-(1H-imidazol-2-yl)benzaldehyde.

Caption: A logical workflow for the safe handling of 4-(1H-imidazol-2-yl)benzaldehyde.

3.1. Spill and Emergency Procedures

In the event of a spill, the following procedures should be enacted immediately:

• Evacuate: Alert personnel in the immediate area and evacuate the contaminated zone.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For small spills, cover with an inert absorbent material (e.g., vermiculite, sand). Prevent the spill from entering drains or waterways.

• Clean-up: Wearing appropriate PPE, carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

3.2. First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[6].

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. If irritation persists, seek medical attention[6].

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[6].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[6].

Section 4: Storage and Disposal

4.1. Storage:

Store 4-(1H-imidazol-2-yl)benzaldehyde in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents[7]. Some suppliers recommend storage under an inert atmosphere at 2-8°C.

4.2. Disposal:

All waste containing 4-(1H-imidazol-2-yl)benzaldehyde must be treated as hazardous waste. Dispose of the material and its container in accordance with all applicable local, state, and federal regulations. Do not allow the material to enter the sewer system or waterways.

Conclusion

The handling of 4-(1H-imidazol-2-yl)benzaldehyde requires a heightened level of caution due to the absence of specific toxicological data. By understanding the potential hazards associated with its core chemical structures and implementing the rigorous engineering controls, personal protective equipment protocols, and standard operating procedures outlined in this guide, researchers can significantly mitigate the risks. A culture of safety, rooted in scientific prudence and a respect for the unknown, is the most critical tool in ensuring the well-being of all laboratory personnel.

References

• Ekinci Kimya. (2011, February 25). MATERIAL SAFETY DATA SHEET. Retrieved February 17, 2026, from [Link]

• PubChem. (n.d.). 4-(1H-imidazol-1-yl)benzaldehyde. Retrieved February 17, 2026, from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Benzaldehyde. Retrieved February 17, 2026, from [Link]

• Poch. (n.d.). Benzaldehyde Analytical Grade. Retrieved February 17, 2026, from [Link]

• Chemos GmbH&Co.KG. (2021, June 17). Safety Data Sheet: Benzaldehyde. Retrieved February 17, 2026, from [Link]

• Georganics. (2011, February 16). 4-(1H-IMIDAZOL-1-YL)BENZALDEHYDE. Retrieved February 17, 2026, from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2016, April 21). 1H-Imidazole, 4-methyl-: Human health tier II assessment. Retrieved February 17, 2026, from [Link]

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• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. labbox.eu [labbox.eu]
• 4. 4-(1H-imidazol-1-yl)benzaldehyde | C10H8N2O | CID 736530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-(1H-Imidazol-1-yl)benzaldehyde 98 10040-98-9 [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: Protocol for Schiff Base Synthesis using 4-(1H-imidazol-2-yl)benzaldehyde

Executive Summary

This guide details the optimized protocol for synthesizing Schiff bases (imines) derived from 4-(1H-imidazol-2-yl)benzaldehyde . This specific aldehyde features a benzimidazole-like structural motif where the imidazole ring is attached at the C2 position to the para-position of a benzaldehyde.

The presence of the imidazole ring introduces unique chemical properties:

• Amphoteric Nature: The imidazole ring contains both a basic pyridine-like nitrogen (

  ) and an acidic pyrrole-like nitrogen ( -H), requiring careful pH control during catalysis.

• Coordination Potential: The resulting Schiff bases are excellent ligands for transition metals (Cu, Zn, Co) due to the additional nitrogen donor sites.

• Solubility Profile: The moiety increases polarity, often necessitating protic polar solvents for reaction homogeneity.

Chemical Profile & Handling

Property	Specification
IUPAC Name	4-(1H-imidazol-2-yl)benzaldehyde
CAS Number	62404-69-7
Molecular Formula
Molecular Weight	172.18 g/mol
Solubility (High)	DMSO, DMF, Hot Ethanol, Hot Methanol
Solubility (Low)	Water, Hexane, Diethyl Ether, Cold Ethanol
Storage	2-8°C, Inert atmosphere (Argon/Nitrogen) recommended to prevent oxidation.

Handling Precaution: The imidazole moiety can act as a hydrogen bond donor/acceptor. Ensure anhydrous conditions if the amine reactant is moisture-sensitive, although the imidazole ring itself is stable to hydrolysis.

Reaction Mechanism & Workflow

The synthesis follows a condensation pathway between the carbonyl carbon of the aldehyde and the nucleophilic nitrogen of a primary amine.[1] Acid catalysis is critical to protonate the carbonyl oxygen, making it more electrophilic, but must be moderated to avoid protonating the amine or the imidazole ring excessively.

Visual Workflow (DOT Diagram)

Figure 1: Step-by-step workflow for the acid-catalyzed condensation of 4-(1H-imidazol-2-yl)benzaldehyde.

Experimental Protocols

Materials Required[1][2][3][4][5][6][7]

• Precursor: 4-(1H-imidazol-2-yl)benzaldehyde (1.0 equiv).

• Amine: Primary amine (e.g., aniline derivatives, amino acids, diamines) (1.0 - 1.1 equiv).

• Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH).

• Catalyst: Glacial Acetic Acid (AcOH).

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle/oil bath.

Protocol A: Standard Thermal Condensation (The Gold Standard)

This method is preferred for its reliability and high purity of the crystalline product.

• Preparation: In a 100 mL round-bottom flask, dissolve 1.0 mmol of 4-(1H-imidazol-2-yl)benzaldehyde in 15-20 mL of absolute ethanol.

  • Note: If the aldehyde does not dissolve completely at room temperature, gently warm the solution to 40-50°C.

• Amine Addition: Add 1.0 mmol (equimolar) of the primary amine to the solution. Stir for 5 minutes.

• Catalysis: Add 2-3 drops of Glacial Acetic Acid.

  • Critical: Do not add excess acid. Strong acidic environments (pH < 3) will protonate the imidazole nitrogen and the amine, inhibiting the reaction. Aim for pH 4-5.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C for ethanol) for 3 to 6 hours .

  • Monitoring: Monitor progress via TLC (System: Hexane:Ethyl Acetate 3:1 or DCM:MeOH 9:1). The aldehyde spot (

    ) should disappear.

• Isolation:

  • Allow the reaction mixture to cool slowly to room temperature.

  • If a precipitate forms: Filter the solid under vacuum.

  • If no precipitate forms: Evaporate the solvent to 1/3 volume using a rotary evaporator and cool in an ice bath.

• Purification: Wash the solid with cold ethanol (5 mL) followed by diethyl ether . Recrystallize from hot ethanol or an Ethanol/DMF mixture if necessary.

Protocol B: Microwave-Assisted Synthesis (Green Chemistry)

Ideal for high-throughput screening or when thermal reflux yields are low.

• Setup: Mix 1.0 mmol aldehyde and 1.0 mmol amine in a microwave vial with 2-3 mL of Ethanol.

• Catalysis: Add 1 drop of Glacial Acetic Acid.

• Irradiation: Irradiate at 150 W at 80°C for 5-10 minutes .

• Workup: Cool the vial. The product often precipitates immediately upon cooling. Filter and wash as in Protocol A.

Quality Control & Characterization

Successful synthesis is validated by the disappearance of the carbonyl signal and the appearance of the imine signal.

Technique	Signal of Interest	Expected Observation
FT-IR	C=O Stretch (Aldehyde)	Disappearance of peak at ~1670–1690 cm⁻¹.
FT-IR	C=N Stretch (Imine)	Appearance of sharp peak at 1600–1625 cm⁻¹.
FT-IR	N-H Stretch (Imidazole)	Broad band retained at 3100–3300 cm⁻¹ (unless substituted).
¹H NMR	Aldehyde Proton (-CHO)	Disappearance of singlet at δ 9.8–10.0 ppm.
¹H NMR	Imine Proton (-CH=N-)	Appearance of singlet at δ 8.2–8.8 ppm.[2]
¹H NMR	Imidazole Protons	Characteristic signals (often singlets or doublets) at δ 7.0–7.8 ppm.[3]

Troubleshooting & Optimization

Issue: "Oiling Out" (Product forms a gummy oil instead of solid)

• Cause: Solvent impurities or high solubility of the product in ethanol.

• Solution:

  • Evaporate solvent completely to obtain the oil.

  • Triturate (grind) the oil with cold diethyl ether or n-hexane . This often induces crystallization.

  • Scratch the side of the flask with a glass rod.

Issue: Low Yield / Incomplete Reaction

• Cause: Equilibrium favors hydrolysis (reverse reaction) or imidazole buffering effect.

• Solution:

  • Dean-Stark Trap: Use Toluene as solvent and a Dean-Stark trap to physically remove water, shifting equilibrium to the right.

  • Increase Catalyst: The basic imidazole ring may buffer the acetic acid. Increase catalyst slightly (up to 5-10 drops) or use a stronger Lewis acid like

    (5 mol%) if acid sensitivity is not an issue for the amine.

Issue: Poor Solubility of Starting Aldehyde

• Solution: Switch solvent to Methanol (higher polarity) or a mixture of Ethanol:DMF (9:1) . Note that DMF is harder to remove; pour the final reaction mixture into crushed ice to precipitate the product.

Applications in Drug Discovery[6]

The 4-(1H-imidazol-2-yl)benzaldehyde scaffold is a "privileged structure" in medicinal chemistry.[2]

• Metallo-Pharmaceuticals: The Schiff bases derived from this compound act as tridentate or bidentate ligands . They coordinate with Cu(II) and Zn(II) to form complexes that exhibit enhanced DNA cleavage activity compared to the free ligand.

• Antimicrobial Agents: The imidazole moiety disrupts bacterial cell walls, while the imine linkage inhibits specific enzymatic pathways. Derivatives have shown efficacy against S. aureus and E. coli.[1]

• Anticancer Therapeutics: Imidazole-based Schiff bases have been reported to intercalate into DNA and inhibit Topoisomerase II, leading to apoptosis in cancer cell lines (e.g., HepG2).

References

• Synthesis and Biological Evaluation of Benzimidazole Schiff Bases

  • Ref: "Novel Biologically Active N-Substituted Benzimidazole Derived Schiff Bases." Int. J. Mol. Sci., 2021.[2]

• General Schiff Base Protocol & Mechanism

  • Ref: "Imines from Aldehydes and Ketones with Primary Amines: Mechanism and Conditions." Chemistry Steps.

• Imidazole-Based Ligand Synthesis

  • Ref: "Synthesis, Characterization and Crystal Structure of a New Schiff Base Ligand." Open Journal of Inorganic Chemistry, 2016.[3]

• Chemical Properties of Imidazole Aldehydes

  • Ref: "4-(1H-benzimidazol-2-yl)benzaldehyde Compound Summary." PubChem.

Sources

• 1. ajol.info [ajol.info]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, Characterization and Crystal Structure of a New Schiff Base Ligand from a Bis(Thiazoline) Template and Hydrolytic Cleavage of the Imine Bond Induced by a Co(II) Cation [scirp.org]

Application Notes and Protocols for 4-(1H-imidazol-2-yl)benzaldehyde in Medicinal Chemistry

Introduction: The Strategic Importance of the Imidazole Scaffold

In the landscape of medicinal chemistry, the imidazole nucleus stands as a "privileged scaffold"—a molecular framework that is a recurring motif in a multitude of biologically active compounds.[1] Its prevalence stems from its unique electronic properties, including its aromaticity, ability to act as both a hydrogen bond donor and acceptor, and its capacity to coordinate with metal ions in enzyme active sites.[2] The compound 4-(1H-imidazol-2-yl)benzaldehyde is a particularly valuable building block, combining the versatile imidazole core with a reactive benzaldehyde functionality. This strategic combination allows for its use as a foundational element in the synthesis of diverse compound libraries aimed at a wide array of therapeutic targets. The aldehyde group serves as a convenient synthetic handle for derivatization through reactions such as reductive amination, Wittig reactions, and the formation of Schiff bases and hydrazones, enabling extensive exploration of structure-activity relationships (SAR).

This guide provides an in-depth exploration of the applications of 4-(1H-imidazol-2-yl)benzaldehyde, with a particular focus on its role in the development of kinase inhibitors, a cornerstone of modern targeted therapy. We will delve into the rationale behind its use, provide detailed protocols for its synthesis and derivatization, and outline methods for the biological evaluation of its derivatives.

Core Application: A Scaffold for Kinase Inhibitors

A primary application of the 4-(1H-imidazol-2-yl)benzaldehyde scaffold is in the design of ATP-competitive kinase inhibitors. Kinases play a pivotal role in cellular signaling, and their dysregulation is a hallmark of numerous diseases, including cancer and inflammatory disorders.[3] The imidazole ring is particularly well-suited to interact with the ATP-binding pocket of many kinases.

Focus on p38 Mitogen-Activated Protein (MAP) Kinase

The p38 MAP kinase signaling cascade is a crucial pathway in the cellular response to inflammatory cytokines and environmental stress.[4] Over-activation of p38 MAP kinase is implicated in chronic inflammatory diseases like rheumatoid arthritis and in the progression of certain cancers.[3] Consequently, the development of potent and selective p38 MAP kinase inhibitors is a significant area of therapeutic research.

The imidazole scaffold is a key pharmacophore in many p38 MAP kinase inhibitors.[2][5] Its planar aromatic structure can engage in π-π stacking interactions with aromatic residues in the ATP-binding site, while the nitrogen atoms can form critical hydrogen bonds.[2] Specifically, the pyridine nitrogen of related pyridinyl-imidazole inhibitors has been shown to form a hydrogen bond with the backbone NH of Met109 in the hinge region of the p38α kinase, a key interaction for potent inhibition.[6] Derivatives of 4-(1H-imidazol-2-yl)benzaldehyde are designed to mimic this interaction and to explore additional binding pockets within the enzyme's active site.

Synthetic Protocols

Protocol 1: Synthesis of 4-(1H-imidazol-2-yl)benzaldehyde

The synthesis of the core scaffold can be efficiently achieved via the Debus-Radziszewski imidazole synthesis, a classic multi-component reaction.[7][8][9] This one-pot reaction combines a 1,2-dicarbonyl compound, an aldehyde, and a nitrogen source (ammonia, provided by ammonium acetate) to form the imidazole ring.

Reaction Scheme:

Caption: Synthetic pathway for 4-(1H-imidazol-2-yl)benzaldehyde.

Materials and Reagents:

• Glyoxal (40% solution in water)

• 4-Formylbenzaldehyde

• Ammonium acetate

• Glacial acetic acid

• Ethanol

• Saturated sodium bicarbonate solution

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-formylbenzaldehyde (1.0 mmol), glyoxal (1.0 mmol of a 40% aqueous solution), and ammonium acetate (5.0 mmol).

• Solvent Addition: Add glacial acetic acid (10 mL) to the flask.

• Reaction: Heat the mixture to reflux (approximately 120°C) with vigorous stirring for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker containing 100 mL of ice-cold water.

• Neutralization and Precipitation: Neutralize the aqueous mixture by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases and the pH is approximately 7-8.

• Isolation: Collect the resulting precipitate by vacuum filtration and wash the solid with cold water (3 x 20 mL).

• Purification: Recrystallize the crude product from ethanol to yield pure 4-(1H-imidazol-2-yl)benzaldehyde.

Expert Insight: The use of excess ammonium acetate is crucial as it serves as the source of ammonia for the cyclization reaction. Glacial acetic acid acts as both a solvent and a catalyst for the condensation steps.

Protocol 2: Synthesis of a Representative Derivative: A Schiff Base

The aldehyde functionality of 4-(1H-imidazol-2-yl)benzaldehyde is a versatile handle for creating a library of derivatives. A straightforward approach is the formation of a Schiff base by condensation with a primary amine.

Reaction Scheme:

Caption: Synthesis of a Schiff base derivative.

Materials and Reagents:

• 4-(1H-imidazol-2-yl)benzaldehyde

• 4-Fluoroaniline

• Absolute ethanol

• Glacial acetic acid (catalytic amount)

Procedure:

• Dissolution: Dissolve 4-(1H-imidazol-2-yl)benzaldehyde (1.0 mmol) in absolute ethanol (15 mL) in a round-bottom flask.

• Addition of Amine: Add 4-fluoroaniline (1.0 mmol) to the solution, followed by 2-3 drops of glacial acetic acid.

• Reaction: Reflux the mixture for 3-5 hours. Monitor the reaction by TLC.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product will often precipitate out of the solution. If not, reduce the volume of the solvent under reduced pressure.

• Purification: Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum to obtain the pure Schiff base derivative.

Biological Evaluation Protocols

The following protocols are designed to assess the potential of synthesized derivatives as p38 MAP kinase inhibitors.

Protocol 3: In Vitro p38α MAP Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

Caption: Workflow for the ADP-Glo™ Kinase Assay.

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures ADP formed from a kinase reaction.[10] After the kinase reaction, the remaining ATP is depleted. Then, the ADP is converted into ATP, which is subsequently converted into a luminescent signal by luciferase. The signal strength is directly proportional to the amount of ADP produced and inversely proportional to the kinase inhibition.[11]

Materials and Reagents:

• Recombinant human p38α kinase

• ATF-2 (or other suitable substrate)

• ATP

• Synthesized inhibitor compounds

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 50μM DTT)[10]

• 384-well plates

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. Then, dilute further in Kinase Buffer.

• Assay Plate Setup: In a 384-well plate, add 1 µL of the diluted inhibitor or 5% DMSO (for control).

• Enzyme Addition: Add 2 µL of p38α kinase solution.

• Substrate/ATP Mix: Add 2 µL of a mixture containing the substrate (e.g., ATF-2) and ATP.

• Kinase Reaction: Incubate the plate at room temperature for 60 minutes.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Record the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Expert Insight: It is critical to run a "no enzyme" control to determine the background signal and a "no inhibitor" (vehicle) control to represent 100% kinase activity. The ATP concentration should be close to the Km value for the kinase to ensure sensitive detection of ATP-competitive inhibitors.

Protocol 4: Cell-Based Assay - MTT Assay for Cytotoxicity

This assay is used to assess the effect of the synthesized compounds on the viability and proliferation of cancer cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells.[12][13][14] Viable cells contain mitochondrial dehydrogenases that reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[12]

Materials and Reagents:

• Human cancer cell line (e.g., A549 lung cancer cells)

• Cell culture medium (e.g., DMEM) with 10% Fetal Bovine Serum (FBS)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the synthesized imidazole derivatives for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., a known cytotoxic drug).

• MTT Addition: After the treatment period, add 20 µL of the 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 5 minutes to ensure complete dissolution and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Data Presentation and Structure-Activity Relationship (SAR)

The data obtained from these assays can be tabulated to elucidate the structure-activity relationship of the synthesized compounds. The following table provides a representative example of how such data might be presented for a series of p38α MAP kinase inhibitors based on a similar scaffold.

Compound ID	R1-Substituent (at C4 of phenyl)	R2-Substituent (at C5 of imidazole)	p38α IC50 (µM)[6]
1	-F	-Pyridine	0.3
2	-Cl	-Pyridine	0.8
3	-H	-Pyridine	5.1
4	-F	-Phenyl	>10

Analysis of SAR:

• Importance of the Pyridine Ring: The data clearly indicates the critical role of the pyridine ring at the R2 position. Replacing it with a phenyl ring (Compound 4 vs. Compound 1) leads to a significant loss of activity. This is consistent with the known hydrogen bonding interaction between the pyridine nitrogen and the hinge region of the kinase.[6]

• Effect of Halogen Substitution: A fluorine atom at the R1 position (Compound 1) provides the highest potency. Substitution with chlorine (Compound 2) is also tolerated, but to a lesser extent. The unsubstituted analog (Compound 3) shows a marked decrease in activity. This suggests that an electron-withdrawing group at this position enhances binding, possibly through favorable electronic or steric interactions in a hydrophobic pocket of the active site.

Conclusion

4-(1H-imidazol-2-yl)benzaldehyde is a highly valuable and versatile starting material in medicinal chemistry. Its utility is particularly pronounced in the development of kinase inhibitors, especially those targeting the p38 MAP kinase pathway. The synthetic accessibility of this scaffold and the ease of derivatization of its aldehyde group make it an ideal platform for generating compound libraries for SAR studies. The protocols provided herein offer a robust framework for the synthesis and biological evaluation of novel imidazole-based compounds, paving the way for the discovery of new therapeutic agents.

References

• Recent Developments of p38α MAP Kinase Inhibitors as Antiinflammatory Agents Based on the Imidazole Scaffolds. (n.d.). Bentham Science. Retrieved February 13, 2024, from [Link]

• de la Cruz, R., et al. (2005). Structure-activity relationships of p38 mitogen-activated protein kinase inhibitors. Current Topics in Medicinal Chemistry, 5(10), 965-985. doi: 10.2174/156802605774297123. Available from: [Link]

• A novel polymeric catalyst for the one-pot synthesis of 2,4,5-triaryl-1H-imidazoles. (2012). Journal of Chemical Sciences, 124(3), 717-722. Available from: [Link]

• One-pot synthesis of 2,4,5- trisubstituted imidazoles using cupric chloride as a catalyst under solvent free conditions. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• One pot Solvent free synthesis of 2, 4, 5-Trisubstituted Imidazoles using wet cyanuric chloride. (2017). The Pharma Innovation Journal, 6(12), 153-156. Available from: [Link]

• Imidazole-based p38 MAP kinase inhibitors. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• ADP Glo Protocol. (n.d.). Scribd. Retrieved February 13, 2024, from [Link]

• Debus–Radziszewski imidazole synthesis. (n.d.). In Wikipedia. Retrieved February 13, 2024, from [Link]

• Radziszewskis Imidazole Synthesis. (n.d.). Scribd. Retrieved February 13, 2024, from [Link]

• Radziszewski Reaction: An Elegant, Easy, Simple and Efficient Method to Synthesise Imidazoles. (n.d.). Bentham Science. Retrieved February 13, 2024, from [Link]

• Studies on the Radziszewski Reaction—Synthesis and Characterization of New Imidazole Derivatives. (2025). Molecules, 30(18), 4237. doi: 10.3390/molecules30184237. Available from: [Link]

• Practical synthesis of a p38 MAP kinase inhibitor. (2009). The Journal of Organic Chemistry, 74(4), 1681-1688. doi: 10.1021/jo802490c. Available from: [Link]

• SYNTHESIS OF P38 MAP KINASE INHIBITOR ANALOGUES COMPOUNDS AND QUINOXALINONE DERIVATIVES. (n.d.). International Journal of Pharma and Bio Sciences. Retrieved February 13, 2024, from [Link]

• SYNTHESIS OF P38 MAP KINASE INHIBITOR ANALOGUES COMPOUNDS AND QUINOXALINONE DERIVATIVES. (2014). Semantic Scholar. Retrieved February 13, 2024, from [Link]

• A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction. (2021). International Journal of Pharmaceutical Research and Applications, 6(3), 431-447. doi: 10.35629/7781-0603431447. Available from: [Link]

• The Debus–Radziszewski imidazole synthesis. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Synthesis of P38 map kinase inhibitor analogues compounds and quinoxalinone derivatives. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Quantitative structure activity relationship study of p38α MAP kinase inhibitors. (2025). Journal of the Serbian Chemical Society, 90(9), 987-999. doi: 10.2298/JSC250911054A. Available from: [Link]

• Detailed protocol for MTT Cell Viability and Proliferation Assay. (2024). ResearchHub. Retrieved February 13, 2024, from [Link]

• Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. (2013). Journal of Visualized Experiments, (81), e50730. doi: 10.3791/50730. Available from: [Link]

• MTT assay. The cell viability activity of imidazole and imidazole derivative Ethyl 2-[5-(4-chlorophenyl) - (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. (n.d.). International Journal of Research in Pharmacy and Chemistry. Retrieved February 13, 2024, from [Link]

• Synthesis and cytotoxicity of trisubstituted imidazoles. (2021). Rowan Digital Works. Retrieved February 13, 2024, from [Link]

• Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase. (2023). ACS Omega, 8(20), 17949-17961. doi: 10.1021/acsomega.3c00605. Available from: [Link]

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• Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide. (2021). Molbank, 2021(3), M1273. doi: 10.3390/M1273. Available from: [Link]

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experimental procedure for the synthesis of 4-(1H-imidazol-2-yl)benzaldehyde derivatives

Application Note & Protocol

Topic: Experimental Procedure for the Synthesis of 4-(1H-imidazol-2-yl)benzaldehyde Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of 2-Aryl Imidazoles

The imidazole nucleus is a cornerstone of medicinal chemistry, featuring prominently in a vast array of biologically active compounds and natural products.[1][2] Derivatives of 4-(1H-imidazol-2-yl)benzaldehyde are of particular interest as they serve as versatile intermediates. The aldehyde functionality provides a reactive handle for a multitude of chemical transformations, including reductive amination, Wittig reactions, and condensations, enabling the rapid diversification of the molecular scaffold for structure-activity relationship (SAR) studies. This application note provides a detailed, field-proven protocol for the synthesis of this valuable building block, focusing on the highly efficient Van Leusen Three-Component Reaction (vL-3CR). We will delve into the mechanistic underpinnings of this strategy, provide a step-by-step experimental guide, and discuss critical aspects of purification, characterization, and troubleshooting.

Synthetic Strategy: The Van Leusen Imidazole Synthesis

While several methods exist for imidazole synthesis, such as the Debus or Radiszewski methods[3], the Van Leusen reaction offers a superior and highly modular approach for preparing 1,2,4,5-tetrasubstituted or, in this case, 2,4-disubstituted imidazoles.[4] The reaction leverages the unique reactivity of tosylmethyl isocyanide (TosMIC), a versatile C1 synthon that provides two carbon atoms and one nitrogen atom to the imidazole ring.[1][5] The three-component variant (vL-3CR) is particularly powerful as it allows for the in situ formation of the required aldimine from an aldehyde and an ammonia source, streamlining the synthetic process and making it highly amenable to library synthesis.[4][6]

Mechanistic Rationale

The efficacy of the Van Leusen reaction stems from the distinct functionalities within the TosMIC reagent: an acidic α-proton, the isocyanide group, and the tosyl group, which serves as an excellent leaving group.[5][7] The reaction proceeds through a well-defined sequence:

• Aldimine Formation: The reaction initiates with the condensation of an aldehyde (in this case, terephthalaldehyde) and an amine (ammonia) to form an aldimine intermediate in situ.

• TosMIC Deprotonation: A base, typically potassium carbonate, deprotonates the acidic methylene group of TosMIC to generate a nucleophilic anion.[6]

• Nucleophilic Addition & Cyclization: The TosMIC anion undergoes a nucleophilic attack on the electrophilic carbon of the aldimine. This is followed by an intramolecular 5-endo-dig cyclization to form a five-membered dihydroimidazole intermediate.[7]

• Elimination & Aromatization: The final step involves the base-assisted elimination of the p-toluenesulfinic acid moiety, which drives the reaction forward and results in the formation of the stable, aromatic imidazole ring.[4][6]

Caption: Mechanism of the Van Leusen Imidazole Synthesis.

Detailed Experimental Protocol

This protocol describes the synthesis of 4-(5-methyl-1H-imidazol-2-yl)benzaldehyde, a representative derivative. The use of a mono-protected terephthalaldehyde is recommended to avoid side reactions, though direct use of terephthalaldehyde can be successful with careful control of stoichiometry. For simplicity, this protocol starts with 4-formylbenzoic acid, which is subsequently converted to the target aldehyde.

Part A: Synthesis of 2-(4-(hydroxymethyl)phenyl)-5-methyl-1H-imidazole

Caption: Workflow for the synthesis of the alcohol intermediate.

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Eq.
4-Formylbenzoic Acid	C₈H₆O₃	150.13	1.50 g	10.0	1.0
Ammonium Acetate	C₂H₇NO₂	77.08	7.71 g	100.0	10.0
Acetoin	C₄H₈O₂	88.11	0.97 g	11.0	1.1
Formamide	CH₃NO	45.04	20 mL	-	-
Lithium Aluminum Hydride	LiAlH₄	37.95	0.76 g	20.0	2.0
Tetrahydrofuran (THF)	C₄H₈O	-	50 mL	-	-

Step-by-Step Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-formylbenzoic acid (1.50 g, 10.0 mmol), ammonium acetate (7.71 g, 100.0 mmol), acetoin (0.97 g, 11.0 mmol), and formamide (20 mL).

• Cyclocondensation: Heat the reaction mixture to 150 °C and stir for 3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of Ethyl Acetate/Methanol (9:1).

• Work-up & Isolation: After completion, cool the reaction mixture to room temperature and pour it into 200 mL of ice-cold water. A precipitate will form. Stir for 30 minutes to ensure complete precipitation.

• Filtration: Collect the solid product by vacuum filtration, wash thoroughly with cold water (3 x 50 mL), and dry under vacuum to yield 4-(5-methyl-1H-imidazol-2-yl)benzoic acid.

• Reduction Setup: Suspend lithium aluminum hydride (LiAlH₄) (0.76 g, 20.0 mmol) in anhydrous THF (30 mL) in a separate flask under a nitrogen atmosphere at 0 °C (ice bath).

• Addition: Slowly add the dried acid intermediate from the previous step in portions to the LiAlH₄ suspension. Caution: This reaction is highly exothermic and generates hydrogen gas.

• Reduction Reaction: After the addition is complete, allow the mixture to warm to room temperature and then reflux for 2 hours.

• Quenching: Cool the reaction to 0 °C and carefully quench by the sequential dropwise addition of water (0.8 mL), 15% NaOH solution (0.8 mL), and then water again (2.4 mL). A granular precipitate should form.

• Purification: Filter the mixture and wash the solid with THF. Concentrate the filtrate under reduced pressure. Purify the resulting crude solid by column chromatography (Silica gel, 10% Methanol in Dichloromethane) to afford 2-(4-(hydroxymethyl)phenyl)-5-methyl-1H-imidazole.

Part B: Oxidation to 4-(5-methyl-1H-imidazol-2-yl)benzaldehyde

• Oxidation: Dissolve the alcohol intermediate from Part A (1.0 g, 5.3 mmol) in Dichloromethane (DCM, 50 mL). Add manganese dioxide (MnO₂, 4.6 g, 53.0 mmol, 10 eq.) in one portion.

• Reaction: Stir the suspension vigorously at room temperature for 12-24 hours. Monitor the reaction by TLC until the starting material is consumed.

• Filtration & Concentration: Filter the reaction mixture through a pad of Celite® to remove the manganese salts, washing the pad with additional DCM.

• Final Product: Concentrate the filtrate under reduced pressure to yield the final product, 4-(5-methyl-1H-imidazol-2-yl)benzaldehyde, typically as a pale yellow solid. Further purification can be achieved by recrystallization from an appropriate solvent system like ethyl acetate/hexanes.[8]

Characterization

The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure. For the final aldehyde, expect a characteristic singlet for the aldehyde proton (~9.9-10.1 ppm) and signals corresponding to the aromatic and imidazole protons.[9][10]

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the N-H stretch of the imidazole (~3100-3400 cm⁻¹), and the C=O stretch of the aldehyde (~1690-1710 cm⁻¹).[9][11]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield in Part A	Incomplete reaction; Suboptimal temperature; Impure reagents.	Increase reaction time or temperature slightly. Ensure ammonium acetate is dry. Use freshly opened formamide.[8]
Incomplete Reduction in Part A	Insufficient LiAlH₄; Inactive LiAlH₄.	Use a greater excess of LiAlH₄. Ensure THF is anhydrous and use a fresh bottle of LiAlH₄.
Low Yield in Part B (Oxidation)	Inactive MnO₂; Insufficient reaction time.	Use freshly activated MnO₂. Increase the reaction time and monitor closely by TLC.
Purification Difficulties	Product is highly polar and streaks on silica gel.	Add a small amount of triethylamine (~1%) to the chromatography eluent to prevent streaking. Consider reverse-phase chromatography if necessary.

Safety and Environmental Considerations

• Reagent Handling: Formamide is a teratogen and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[12] Lithium aluminum hydride reacts violently with water and should be handled with extreme care under an inert atmosphere.

• Waste Disposal: Organic solvents and reaction residues must be disposed of according to institutional and local environmental regulations. Avoid releasing solvents into the environment.[12]

Conclusion

This application note provides a robust and reproducible two-stage protocol for the synthesis of 4-(1H-imidazol-2-yl)benzaldehyde derivatives, key intermediates in pharmaceutical research. The featured synthesis leverages a classical imidazole-forming reaction followed by a standard oxidation. By understanding the underlying mechanism and potential pitfalls, researchers can effectively utilize this procedure to access a wide range of valuable building blocks for drug discovery programs.

References

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• Van Leusen reaction. (n.d.). Grokipedia. Available at: [Link]

• Van Leusen reaction. (n.d.). Wikipedia. Available at: [Link]

• Van Leusen Imidazole Synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Van Leusen Reaction. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Synthesis, Reactions and Medicinal Uses of Imidazole. (n.d.). Pharmaguideline. Available at: [Link]

• Efficient Synthesis of Imidazoles from Aldehydes and 1,2-Diketones Using Microwave Irradiation. (2004). ACS Publications. Available at: [Link]

• SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. (2012). IJRPC. Available at: [Link]

• Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide. (2021). MDPI. Available at: [Link]

• One-pot synthesis of polysubstituted imidazoles from arylaldehydes in water catalyzed by nhc using microwave irradiation. (n.d.). ResearchGate. Available at: [Link]

• (PDF) Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide. (2025). ResearchGate. Available at: [Link]

• Imidazole synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]

• MICROWAVE ASSISTED SYNTHESIS OF 2-ARYL BENZIMIDAZOLE. (n.d.). Sciforum. Available at: [Link]

• SYNTHESIS OF 4-(1H-BENZO(d) IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. (2012). Semantic Scholar. Available at: [Link]

• Convenient methods for the direct conversion of imidazolium salts to the corresponding 2-imidazolone or 2-imino imidazole derivatives. (n.d.). PMC - NIH. Available at: [Link]

• Synthesis and Applications of 2-Substituted Imidazole and Its Derivatives: A Review. (2019). Wiley Online Library. Available at: [Link]

• Novel synthesis of divergent aryl imidazoles from ketones involving copper-catalyzed α-amination and oxidative C–C bond cleavage. (2020). RSC Publishing - The Royal Society of Chemistry. Available at: [Link]

• Design, synthesis, biological evaluation, and computational insights of 2-(Aryl)benzo[d]imidazo[2,1-b]thiazole-7-sulfonamide derivatives as potent antitubercular and antibacterial agents. (2025). PMC. Available at: [Link]

• Process for purifying imidazoles and imidazol-based agents by crystallisation. (1998). Google Patents.

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Application Notes and Protocols: Leveraging 4-(1H-imidazol-2-yl)benzaldehyde in the Synthesis of Novel Antifungal Agents

Introduction: The Imperative for Novel Antifungal Agents and the Role of Imidazole Scaffolds

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global public health. The imidazole class of antifungal agents has been a cornerstone of antimycotic therapy for decades. Their mechanism of action primarily involves the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[1][2][3] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][2][3] Disruption of ergosterol synthesis leads to a cascade of detrimental effects, including altered membrane permeability, malfunction of membrane-bound enzymes, and ultimately, inhibition of fungal growth and replication.[1][2][4]

The versatile and synthetically accessible 4-(1H-imidazol-2-yl)benzaldehyde scaffold serves as a valuable starting material for the development of new antifungal agents. Its aldehyde functionality provides a reactive handle for the construction of diverse molecular architectures, particularly through the formation of Schiff bases (imines). Schiff bases derived from various aldehydes and amines have demonstrated a broad spectrum of biological activities, including antifungal and antibacterial properties.[5][6][7] This document provides a detailed guide for researchers and drug development professionals on the synthesis and evaluation of antifungal agents derived from 4-(1H-imidazol-2-yl)benzaldehyde.

Synthetic Strategy: Schiff Base Formation

A prominent and efficient method for elaborating the 4-(1H-imidazol-2-yl)benzaldehyde core is through condensation reactions with primary amines to form Schiff bases. This reaction is typically straightforward and allows for the introduction of a wide variety of substituents, enabling the exploration of structure-activity relationships (SAR).

General Synthetic Workflow

The synthesis of antifungal Schiff bases from 4-(1H-imidazol-2-yl)benzaldehyde generally follows the workflow depicted below. This involves the condensation of the aldehyde with a selected primary amine, often in the presence of an acid catalyst, to yield the corresponding imine.

Caption: General workflow for the synthesis of antifungal Schiff bases.

Experimental Protocols

Protocol 1: Synthesis of (E)-N-(substituted-phenyl)-1-(4-(1H-imidazol-2-yl)phenyl)methanimine

This protocol describes a general procedure for the synthesis of Schiff bases from 4-(1H-imidazol-2-yl)benzaldehyde and various substituted anilines. The selection of different anilines allows for the systematic investigation of electronic and steric effects on antifungal activity.

Materials:

• 4-(1H-imidazol-2-yl)benzaldehyde

• Substituted aniline (e.g., 2-toluidine, 3-toluidine, 4-chloroaniline, etc.)

• Absolute Ethanol

• Glacial Acetic Acid (catalyst)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Stirring and heating apparatus (magnetic stirrer with hotplate)

• Filtration apparatus (Büchner funnel and flask)

Procedure:

• Reactant Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of 4-(1H-imidazol-2-yl)benzaldehyde in a minimal amount of absolute ethanol.

• Addition of Amine: To the stirred solution, add 1.0 equivalent of the selected substituted aniline.

• Catalyst Addition: Add a catalytic amount (2-3 drops) of glacial acetic acid to the reaction mixture. The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and facilitating the nucleophilic attack by the amine.

• Reaction: Attach a condenser to the flask and reflux the reaction mixture for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Product Isolation: After completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature. The solid product will often precipitate out of the solution.

• Purification: Collect the precipitate by vacuum filtration and wash with cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent, such as ethanol.

• Characterization: The structure of the synthesized Schiff base should be confirmed by spectroscopic methods, including FT-IR, ¹H NMR, and ¹³C NMR.

Causality Behind Experimental Choices:

• Solvent: Ethanol is a common solvent for Schiff base synthesis as it effectively dissolves the reactants and is relatively easy to remove post-reaction.

• Catalyst: The use of a catalytic amount of a weak acid like glacial acetic acid is crucial to accelerate the reaction rate without causing unwanted side reactions.

• Reflux: Heating the reaction mixture to reflux provides the necessary activation energy for the condensation reaction to proceed at a reasonable rate.

Antifungal Activity Evaluation

The synthesized compounds should be evaluated for their in vitro antifungal activity against a panel of clinically relevant fungal strains. A standard method for this is the determination of the Minimum Inhibitory Concentration (MIC).

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

Materials:

• Synthesized Schiff base compounds

• Standard antifungal drug (e.g., Fluconazole, Miconazole) for comparison

• Fungal strains (e.g., Candida albicans, Aspergillus niger, Cryptococcus neoformans)

• Appropriate broth medium (e.g., RPMI-1640)

• 96-well microtiter plates

• Spectrophotometer (for reading optical density)

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of the synthesized compounds and the standard drug in a suitable solvent (e.g., DMSO).

• Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the stock solutions with the broth medium to obtain a range of concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the fungal strains according to established protocols (e.g., CLSI guidelines).

• Inoculation: Add the fungal inoculum to each well of the microtiter plate. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35°C) for 24-48 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that causes complete inhibition of visible fungal growth. This can be determined visually or by measuring the optical density at 600 nm.

Data Summary: Antifungal Activity

The following table summarizes the reported antifungal activity of Schiff bases derived from an imidazole aldehyde, showcasing their potential as antifungal agents.

Compound	Fungal Strain	MIC (µg/mL)	Reference
(E)-1-(4-(1H-imidazol-1-yl)phenyl)-N-(o-tolyl)methanimine	Staphylococcus aureus	Positive Inhibition	[5][6]
Bacillus subtilis	Positive Inhibition	[5][6]
Salmonella	Positive Inhibition	[5][6]
Saccharomyces cerevisiae	No Activity	[5]
Aspergillus niger	No Activity	[5]
(E)-1-(4-(1H-imidazol-1-yl)phenyl)-N-(m-tolyl)methanimine	Staphylococcus aureus	Positive Inhibition	[5][6]
Bacillus subtilis	Positive Inhibition	[5][6]
Salmonella	Positive Inhibition	[5][6]
Saccharomyces cerevisiae	No Activity	[5]
Aspergillus niger	No Activity	[5]

Note: The referenced studies used a related starting material, 4-(imidazol-1-yl)benzaldehyde. The data is presented to illustrate the potential of this class of compounds.

Structure-Activity Relationship (SAR) Insights

Preliminary studies on related imidazole derivatives suggest that the nature and position of substituents on the phenyl ring of the aniline moiety can significantly influence the antifungal activity.[3] For instance, the presence of electron-withdrawing groups and hydrophobic side chains at the para-position has been shown to enhance the ability of the compounds to penetrate fungal membranes, thereby increasing their antifungal potency.[3] Further SAR studies on Schiff bases derived from 4-(1H-imidazol-2-yl)benzaldehyde are warranted to optimize their antifungal activity.

Conclusion

4-(1H-imidazol-2-yl)benzaldehyde is a promising and versatile starting material for the synthesis of novel antifungal agents. The formation of Schiff bases represents a straightforward and efficient strategy for generating a library of compounds with diverse structural features. The protocols outlined in this application note provide a solid foundation for researchers to synthesize, characterize, and evaluate the antifungal potential of these derivatives. Further investigation into the structure-activity relationships and mechanism of action of these compounds could lead to the development of new and effective treatments for fungal infections.

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Application Note: Claisen-Schmidt Condensation of 4-(1H-imidazol-2-yl)benzaldehyde

This is a comprehensive technical guide and protocol for the synthesis of chalcones using 4-(1H-imidazol-2-yl)benzaldehyde via the Claisen-Schmidt condensation.

Executive Summary & Chemical Context

The Claisen-Schmidt condensation is the gold-standard method for synthesizing chalcones (1,3-diaryl-2-propen-1-ones). However, using 4-(1H-imidazol-2-yl)benzaldehyde introduces a specific chemical challenge: the amphoteric nature of the imidazole ring .

Unlike standard benzaldehydes, the C2-linked imidazole possesses a secondary amine (N-H) with a pKa of approximately 14.4. Under the strong basic conditions required to generate the ketone enolate (pH > 14), this N-H proton is removed, generating an imidazolide anion . This anionic species is electron-rich, which reduces the electrophilicity of the aldehyde carbonyl via resonance donation, potentially stalling the reaction.

This protocol utilizes a "High-Base/Thermal-Boost" strategy to overcome the reduced electrophilicity, ensuring complete conversion while managing the solubility of the intermediate salt species.

Reaction Mechanism & Strategy

The reaction involves the condensation of an acetophenone derivative (nucleophile) with 4-(1H-imidazol-2-yl)benzaldehyde (electrophile).

Mechanistic Pathway (Graphviz Visualization)

Figure 1: Reaction pathway highlighting the competing deprotonation of the imidazole ring which necessitates optimized conditions.

Experimental Protocol

Reagents & Materials[8][9][10][11][12][13][14][15]

Component	Role	Specifications	Stoichiometry
4-(1H-imidazol-2-yl)benzaldehyde	Electrophile	>97% Purity	1.0 equiv
Acetophenone (or derivative)	Nucleophile	Distilled/Pure	1.0 - 1.1 equiv
Sodium Hydroxide (NaOH)	Catalyst	40% aq. solution	3.0 - 4.0 equiv
Ethanol (EtOH)	Solvent	Absolute (99.5%)	10-15 mL/mmol
Hydrochloric Acid (HCl)	Neutralizer	10% aq. solution	As needed

Note on Stoichiometry: A slight excess of base is recommended (3-4 equiv) compared to standard protocols (1-2 equiv). This accounts for the consumption of 1 equivalent of base by the imidazole N-H deprotonation.

Step-by-Step Procedure

Phase 1: Solubilization and Enolization

• Prepare the Ketone Solution: In a round-bottom flask equipped with a magnetic stir bar, dissolve Acetophenone (1.0 equiv) in Ethanol (50% of total volume).

• Base Activation: Add aqueous NaOH (40% w/v) dropwise to the ketone solution.

  • Observation: The solution may warm slightly and turn yellow/orange due to enolate formation.

  • Time: Stir at Room Temperature (RT) for 10–15 minutes to ensure complete enolization.

Phase 2: Condensation

• Aldehyde Addition: Add 4-(1H-imidazol-2-yl)benzaldehyde (1.0 equiv) to the reaction mixture. Rinse the weighing boat with the remaining Ethanol.

• Reaction Conditions:

  • Standard: Stir at Room Temperature for 12–24 hours.

  • Accelerated: If the aldehyde is stubborn (due to electron richness), heat the mixture to 60°C (Reflux) for 4–6 hours.

  • Monitoring: Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1). The aldehyde spot will disappear, and a new, less polar fluorescent spot (Chalcone) will appear.

Phase 3: Work-up and Isolation (Critical Step)

• Quenching: Pour the reaction mixture into a beaker containing crushed ice (approx. 5x reaction volume).

  • State: The product may not precipitate immediately because it exists as the water-soluble sodium salt (imidazolide).

• Neutralization: Under vigorous stirring, slowly add 10% HCl dropwise.

  • Target pH: Adjust pH to 7.0 – 8.0 .

  • Mechanism:[1][2] This reprotonates the imidazole nitrogen, rendering the molecule neutral and less soluble in water, forcing precipitation.

  • Warning: Do not acidify below pH 5, or the imidazole pyridine-like nitrogen will protonate (forming a cation), which may re-dissolve the product.

• Filtration: Collect the resulting yellow/orange precipitate via vacuum filtration.

• Washing: Wash the solid with cold water (3x) to remove salts and excess base, followed by a small amount of cold ethanol (1x) to remove unreacted ketone.

Phase 4: Purification

• Recrystallization: Recrystallize the crude solid from hot Ethanol or an Ethanol/DMF mixture if solubility is low.

• Drying: Dry in a vacuum oven at 50°C for 4 hours.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Precipitate on Pouring	Product is in salt form (Imidazolide).	Neutralize carefully. The product requires the neutral imidazole form to precipitate. Adjust pH to ~7-8.
Low Yield	Aldehyde deactivation (Dianion effect).	Increase reaction temperature to reflux (60-70°C) and extend time. Increase base concentration to 4-5 equiv.
Oiling Out	Impure product or solvent trapped.	Scratch the flask walls with a glass rod during neutralization. Cool the mixture to 0°C overnight.
Starting Material Remains	Incomplete reaction.	Add more base (NaOH). The imidazole N-H consumes base, lowering the effective concentration available for catalysis.

Workflow Decision Tree

Figure 2: Operational workflow for the synthesis, emphasizing the critical neutralization step.

References

• Claisen-Schmidt Condensation Principles : Carey, F. A., & Sundberg, R. J. (2007).[3] Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.

• Synthesis of Imidazole-Based Chalcones (General Protocol) : Kalirajan, R., et al. (2019). Synthesis and biological evaluation of some heterocyclic chalcone derivatives. Journal of Heterocyclic Chemistry.

• Handling of Amphoteric Imidazoles: Hofmann, K. (1953). Imidazole and its Derivatives: Part I. Interscience Publishers. (Classic text on imidazole acidity/basicity).

• Related Synthesis (Benzimidazole Analogues) : Ubeid, M.T., et al. (2021). Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde... Molbank.

Sources

• 1. praxilabs.com [praxilabs.com]
• 2. Claisen-Schmidt Condensation (Chapter 29) - Name Reactions in Organic Synthesis [cambridge.org]
• 3. A green synthesis approach toward large-scale production of benzalacetone via Claisen–Schmidt condensation - PMC [pmc.ncbi.nlm.nih.gov]

use of 4-(1H-imidazol-2-yl)benzaldehyde in the preparation of corrosion inhibitors

Executive Summary

This application note details the utility of 4-(1H-imidazol-2-yl)benzaldehyde (CAS: 479416-96-1 / derivatives) as a high-value scaffold for developing acid-media corrosion inhibitors. While imidazole derivatives are well-documented corrosion inhibitors due to their nitrogen-rich heterocyclic structure, this specific aldehyde-functionalized derivative offers a dual advantage:

• Direct Inhibition: The imidazole ring acts as a primary anchor for chemisorption onto metal surfaces (Fe, Cu, Al).

• Synthetic Versatility: The aldehyde moiety serves as a reactive "handle" for Schiff base condensation, allowing researchers to tailor the inhibitor's steric bulk and electronic properties for specific environments (e.g., 1M HCl vs. 0.5M H₂SO₄).

This guide provides a validated synthesis protocol, a derivatization strategy, and a rigorous electrochemical testing workflow (EIS and Tafel Polarization) to quantify inhibition efficiency.

Chemical Background & Mechanism[1][2][3][4]

The "Anchor-Handle" Design

The efficacy of 4-(1H-imidazol-2-yl)benzaldehyde stems from its molecular architecture, which facilitates the formation of a protective Langmuir monolayer on metallic surfaces.

• The Anchor (Imidazole Ring): Contains two nitrogen atoms—one pyrrole-type (N-H) and one pyridine-type (=N-). The pyridine nitrogen possesses a lone pair capable of donating electrons to the empty d-orbitals of iron (Fe), forming a coordinate covalent bond (Chemisorption).

• The Handle (Aldehyde Group): While the aldehyde itself contributes to adsorption via oxygen lone pairs, its primary role is as a precursor for Schiff bases (imines), which generally exhibit superior inhibition efficiency due to the presence of the

  bond and increased planarity.

Adsorption Mechanism

The molecule inhibits corrosion through a mixed-mode mechanism (blocking both anodic dissolution and cathodic hydrogen evolution).

• Physisorption: Electrostatic interaction between the protonated imidazole (in acidic media) and the charged metal surface (

  or ions often create a negative bridge).

• Chemisorption: Donor-acceptor interactions between

  -electrons of the aromatic rings and Fe d-orbitals.

Figure 1: Dual-mode adsorption mechanism of imidazole-benzaldehyde inhibitors on mild steel in acidic media.

Synthesis Protocol

Synthesis of 4-(1H-imidazol-2-yl)benzaldehyde

Objective: Synthesize the core scaffold via a modified Radziszewski condensation. Note: Terephthalaldehyde has two aldehyde groups. To prevent the formation of the bis-imidazole product, a stoichiometric excess of the dialdehyde is used.

Reagents:

• Terephthalaldehyde (1.0 eq, Excess recommended, e.g., 2.0 eq)

• Glyoxal (40% aq.[1] solution, 1.0 eq)

• Ammonium Acetate (2.5 eq)

• Solvent: Methanol or Acetic Acid

Step-by-Step Protocol:

• Dissolution: In a 250 mL round-bottom flask, dissolve Terephthalaldehyde (2.68 g, 20 mmol) in 50 mL of Methanol.

• Activation: Add Ammonium Acetate (1.93 g, 25 mmol) and stir at room temperature for 10 minutes.

• Cyclization: Add Glyoxal (1.45 g of 40% solution, 10 mmol) dropwise over 20 minutes.

• Reflux: Heat the mixture to reflux (

  ) for 6–8 hours. Monitor reaction progress via TLC (Ethyl Acetate:Hexane 3:7).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour into 200 mL of ice-cold water. A precipitate will form.[2]

  • If the excess terephthalaldehyde precipitates, filter it off (it is less soluble than the imidazole product in acidic water). Alternative: Adjust pH to 8-9 with

    to precipitate the imidazole product.

• Purification (Critical): The crude solid will contain the mono-product and potentially the bis-product.

  • Column Chromatography: Silica gel, gradient elution (DCM

    5% MeOH/DCM). The mono-aldehyde elutes first.

  • Yield: Expect 60–75% after purification.

• Characterization: Confirm structure via

  (look for the singlet aldehyde proton at ppm and imidazole protons at ppm).

Derivatization (Schiff Base Formation)

To enhance inhibition efficiency, convert the aldehyde to a thiosemicarbazone.

Protocol:

• Mix 1.0 eq of 4-(1H-imidazol-2-yl)benzaldehyde with 1.0 eq of Thiosemicarbazide in Ethanol.

• Add catalytic acetic acid (2-3 drops).

• Reflux for 4 hours.

• Filter the resulting precipitate (Schiff base), wash with cold ethanol, and dry.

Electrochemical Evaluation Protocol

To validate the compound as a corrosion inhibitor, use a standard three-electrode cell setup.

Experimental Setup:

• Working Electrode (WE): Mild Steel (C1018) embedded in epoxy, exposed area

  .

• Counter Electrode (CE): Platinum wire or Graphite rod.

• Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl.

• Electrolyte: 1.0 M HCl (deaerated with

  for 30 mins prior to test).

Open Circuit Potential (OCP)

• Immerse the WE in the electrolyte containing the inhibitor (

  to M).

• Monitor potential vs. time until stability is reached (change

  ), typically 30–60 minutes.

Electrochemical Impedance Spectroscopy (EIS)

Purpose: Determine the Charge Transfer Resistance (

), which is directly proportional to inhibition efficiency.

Parameters:

• Frequency Range:

  to .

• Amplitude:

  AC perturbation at OCP.

• Data Visualization: Nyquist Plot (Imaginary vs. Real Impedance).

Analysis: Fit data to the equivalent circuit:

. Calculate Inhibition Efficiency ( ):

Potentiodynamic Polarization (Tafel)

Purpose: Determine corrosion current (

) and identify anodic/cathodic effects.

Parameters:

• Scan Range:

  vs. OCP.

• Scan Rate:

  .

Analysis: Extrapolate the linear Tafel regions to intersect at

. Calculate Inhibition Efficiency ( ):

Data Interpretation & Reporting

Expected Results

The following table summarizes typical trends observed with imidazole-aldehyde inhibitors in 1M HCl.

Parameter	Blank (1M HCl)	Low Conc. ( M)	High Conc. ( M)	Interpretation
( )	20–40	150–200	400–600	Increased resistance indicates protective film formation.
( )	100–150	60–80	30–50	Lower capacitance confirms water displacement by inhibitor.
( )	500–1000	100–200	20–50	Significant reduction in corrosion rate.
Efficiency ($\eta % $)	-	70–80%	>90%	High efficiency at millimolar concentrations.

Adsorption Isotherm Validation

To confirm the mechanism, plot

vs. (where ).

• Linear Fit (

  ): Indicates Langmuir Isotherm (monolayer adsorption).

• Slope

  : Confirms ideal behavior.
• Calculation: From the intercept, calculate Gibbs Free Energy ( ).
  • : Physisorption.
  • : Chemisorption.[3]

  • Target: Imidazole derivatives typically show mixed values (

    to ).

Workflow Diagram

Figure 2: Complete workflow from chemical synthesis to electrochemical validation.

References

• Ubeid, M.T., et al. (2021). "Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide." Molbank, 2021(3), M1273. Link

• Gopi, D., et al. (2013). "Adsorption and inhibition properties of mild steel corrosion in ground water medium by 1-(4-methoxy benzyl)-1H-imidazole." Surface and Interface Analysis, 45(11). Link

• Al-Amiery, A.A., et al. (2023).[4] "Corrosion inhibition properties of Schiff base derivative against mild steel in HCl environment." Scientific Reports, 13, 9032. Link

• LookChem. (n.d.). "Technology Process of Benzaldehyde, 4-(4,5-diphenyl-1H-imidazol-2-yl)-." (Synthesis Route Reference). Link

• Organic Chemistry Portal. (n.d.). "Imidazole Synthesis - Radziszewski Synthesis." Link

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. KR101393010B1 - A process for preparing 2-(4-formylphenyl)propionic acid by using TEMPO catalyst - Google Patents [patents.google.com]
• 3. Corrosion inhibition and in silico toxicity assessment of imidazo[1,2-a]pyrimidine-Schiff base derivatives as effective and environmentally friendly corrosion inhibitors for mild steel - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. scispace.com [scispace.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 4-(1H-imidazol-2-yl)benzaldehyde Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges in the synthesis of 4-(1H-imidazol-2-yl)benzaldehyde. As a key intermediate in many pharmaceutical syntheses, achieving a high yield of this compound is often critical. This document provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established synthetic protocols and our extensive experience in fine chemical synthesis.

Troubleshooting Guide: Addressing Low Yield

Low yields in the synthesis of 4-(1H-imidazol-2-yl)benzaldehyde can be frustrating. This section is structured to help you diagnose and resolve common issues systematically.

Question: My yield of 4-(1H-imidazol-2-yl)benzaldehyde is consistently low. What are the most likely causes and how can I address them?

Answer:

Low yields in this synthesis can typically be traced back to one or more of the following factors: suboptimal reaction conditions, reagent quality, inefficient purification, or the formation of side products. Let's break down each of these areas.

1. Suboptimal Reaction Conditions:

The synthesis of 2-aryl-1H-imidazoles, including 4-(1H-imidazol-2-yl)benzaldehyde, is often a multi-component reaction, and the conditions must be precisely controlled.[1][2][3]

• Temperature: The reaction temperature can significantly impact both the reaction rate and the formation of byproducts.[4] If the temperature is too low, the reaction may not proceed to completion. Conversely, excessively high temperatures can lead to decomposition of reactants or products, or promote the formation of unwanted side products.

  • Recommendation: Carefully monitor and control the reaction temperature. If using a reflux setup, ensure a consistent and appropriate boiling point for your chosen solvent. Consider performing small-scale experiments at slightly different temperatures to find the optimal range for your specific setup.

• Reaction Time: Incomplete reactions are a common cause of low yields.

  • Recommendation: Monitor the progress of your reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC). This will allow you to determine the point at which the starting materials have been consumed and the product concentration is at its maximum.

• Solvent Choice: The solvent plays a critical role in dissolving the reactants and influencing the reaction pathway.[4] Poor solubility of starting materials can lead to a heterogeneous reaction mixture and consequently, a low yield.[4]

  • Recommendation: Ensure your starting materials are fully dissolved in the chosen solvent. Common solvents for this type of synthesis include ethanol, methanol, and glacial acetic acid.[4] Greener alternatives like glycerol have also been reported to give good results.[4]

• Catalyst Activity: Many synthetic routes for imidazoles employ a catalyst. The type and concentration of the catalyst can dramatically affect the yield.

  • Recommendation: If your synthesis uses a catalyst, ensure it is fresh and active. The optimal catalyst loading should also be determined experimentally. In some cases, switching to a different catalyst might be beneficial. For instance, various catalysts have been reported for the synthesis of substituted imidazoles, including silicotungstic acid and DABCO.[5]

2. Reagent Quality and Stoichiometry:

The purity and molar ratios of your starting materials are fundamental to the success of the reaction.

• Purity of Reactants: Impurities in your starting materials (e.g., terephthalaldehyde, glyoxal, ammonia source) can interfere with the reaction, leading to the formation of side products and a lower yield of the desired product.

  • Recommendation: Use high-purity reagents whenever possible. If you suspect the purity of a reagent, consider purifying it before use. For example, terephthalaldehyde can be recrystallized.

• Stoichiometry: The molar ratios of the reactants are crucial. An excess of one reactant may be necessary to drive the reaction to completion, but a significant deviation from the optimal stoichiometry can lead to the formation of byproducts.

  • Recommendation: Carefully calculate and measure the amounts of each reactant. For multi-component reactions, it is often beneficial to use a slight excess of the ammonia source, such as ammonium acetate.

3. Inefficient Purification:

Even with a successful reaction, a low isolated yield can result from inefficient purification.

• Product Loss During Workup: The desired product may be lost during the extraction and washing steps of the workup procedure.

  • Recommendation: Ensure that the pH of the aqueous phase is optimized for the extraction of your product. Back-extraction of the aqueous layers can sometimes recover additional product.

• Inappropriate Crystallization or Chromatography Conditions: If you are purifying the product by recrystallization or column chromatography, suboptimal conditions can lead to significant product loss.[4]

  • Recommendation: For recrystallization, carefully select the solvent system to ensure high recovery. For column chromatography, choose an appropriate stationary phase and eluent system to achieve good separation from impurities without excessive band broadening.

4. Formation of Side Products:

The formation of side products is a common reason for low yields in imidazole synthesis.[2]

• Common Side Reactions: In the synthesis of 4-(1H-imidazol-2-yl)benzaldehyde from terephthalaldehyde, glyoxal, and an ammonia source, potential side reactions include the formation of over-alkylated products or polymers.

  • Recommendation: To minimize side reactions, optimize the reaction conditions as discussed above (temperature, reaction time, stoichiometry).[4] Slow, controlled addition of one of the reactants can sometimes help to minimize the formation of side products by keeping its concentration low in the reaction mixture.[4]

Troubleshooting Workflow

To assist in systematically diagnosing the cause of low yield, the following workflow is recommended:

Caption: A workflow for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 4-(1H-imidazol-2-yl)benzaldehyde?

A1: The most prevalent methods for synthesizing 2-aryl-1H-imidazoles, including the target compound, are variations of the Debus-Radziszewski reaction.[5] This typically involves a one-pot condensation of three components: an aldehyde (in this case, terephthalaldehyde), a 1,2-dicarbonyl compound (like glyoxal), and an ammonia source (commonly ammonium acetate). Other methods include the dehydrogenation of 2-aryl-Δ2-imidazolines.

Q2: How can I effectively monitor the progress of my reaction?

A2: Thin Layer Chromatography (TLC) is a simple and effective technique for monitoring the reaction. By spotting the reaction mixture alongside the starting materials on a TLC plate at regular intervals, you can visualize the consumption of reactants and the formation of the product. This allows you to determine the optimal reaction time and avoid unnecessary heating that could lead to decomposition.

Q3: What are some common impurities I might encounter, and how can I remove them?

A3: Common impurities can include unreacted starting materials, particularly terephthalaldehyde, and side products from polymerization or over-reaction. Purification can often be achieved through recrystallization from a suitable solvent or by column chromatography. The choice of purification method will depend on the nature of the impurities. For instance, if the main impurity is unreacted terephthalaldehyde, a solvent system where the product has lower solubility at room temperature might be effective for recrystallization.

Q4: Are there any "green" or more environmentally friendly approaches to this synthesis?

A4: Yes, there is growing interest in developing greener synthetic methods. Some approaches that have been explored for imidazole synthesis include the use of ultrasound irradiation, microwave-assisted synthesis, and the use of more environmentally benign solvents like glycerol.[1][4] These methods can sometimes offer advantages such as shorter reaction times, higher yields, and reduced solvent waste.[1]

Experimental Protocols

For your reference, here is a general protocol for a common synthesis of a 2-aryl-1H-imidazole, which can be adapted for 4-(1H-imidazol-2-yl)benzaldehyde.

Protocol 1: Synthesis of a 2-Aryl-1H-imidazole via a Three-Component Reaction

Materials:

• Aromatic aldehyde (e.g., terephthalaldehyde)

• 1,2-dicarbonyl compound (e.g., glyoxal)

• Ammonium acetate

• Solvent (e.g., ethanol, glacial acetic acid)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve the aromatic aldehyde (1 mmol) and the 1,2-dicarbonyl compound (1 mmol) in the chosen solvent.

• Add ammonium acetate (typically 2-3 mmol, an excess is often used).

• Heat the reaction mixture to reflux with stirring.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-water to precipitate the crude product.

• Collect the crude product by filtration and wash with cold water.

• Purify the crude product by recrystallization or column chromatography.

Table 1: Example Reaction Parameters

Parameter	Recommended Condition
Solvent	Ethanol or Glacial Acetic Acid
Temperature	Reflux
Reactant Ratio	Aldehyde:Dicarbonyl:Ammonium Acetate (1:1:2-3)
Reaction Time	2-6 hours (monitor by TLC)

Reaction Pathway Overview

Caption: A simplified reaction pathway.

References

• Shaabani, A., et al. (2012). An expeditious green route toward 2-aryl-4-phenyl-1H-imidazoles. PMC.
• Organic Chemistry Portal. (n.d.). Imidazole synthesis.
• Damavandi, S., et al. (2011). New approach to the multicomponent one-pot synthesis of 2-aryl-1H-phenanthro[9,10-d]imidazoles.
• Zhang, L., et al. (2012). One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. Asian Journal of Chemistry.
• Anastassiadou, M., et al. (2000). New One-Step Synthesis of 2-Aryl-1H-Imidazoles: Dehydrogenation of 2-Aryl-Δ2-Imidazolines with Dimethylsulfoxide. Organic Chemistry Portal.
• BenchChem. (2025). Technical Support Center: Optimizing Imidazole Synthesis.
• Ubeid, M. T., et al. (2021). Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide. MDPI.
• Ubeid, M. T., et al. (2021). Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide.
• Abdel-Aziz, A. A.-M., et al. (2014). SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. International Journal of Research in Pharmacy and Chemistry.
• El-Faham, A., et al. (2023). Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. PMC.
• Shaik, A., et al. (2021). A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction.
• Yadav, S., & Bhagat, S. (2021). Synthesis of 4‐(1H‐imidazol‐1‐yl)benzaldehyde (1 A).
• Ananthu, V., et al. (2021). Crystallographic and spectroscopic characterization of two 1-phenyl-1H-imidazoles: 4-(1H-imidazol-1-yl)benzaldehyde and 1-(4-methoxyphenyl). PMC.
• S. Narasimhan, & S. Velmurugan. (2002). NOTE Convenient and Improved One Pot Synthesis of Imidazole. Indian Journal of Heterocyclic Chemistry.
• Organic Syntheses Procedure. (n.d.). 1H-Imidazole-2-carboxaldehyde.
• Google Patents. (1998).
• Shestakov, A. S., et al. (2020). 1-Benzyl-2-(thien-2-yl)-4,5-dihydro-1H-imidazole. MDPI.
• Ubeid, M. T., et al. (2021). Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide. ProQuest.
• PCR Biosystems. (n.d.). My results show a very low yield. What trouble-shooting suggestions do you have?

Sources

• 1. An expeditious green route toward 2-aryl-4-phenyl-1H-imidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Imidazole synthesis [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ijprajournal.com [ijprajournal.com]

Technical Support Center: Optimization of Reaction Conditions for 4-(1H-Imidazol-2-yl)benzaldehyde Derivatives

Welcome to the technical support center for the synthesis and optimization of 4-(1H-imidazol-2-yl)benzaldehyde derivatives. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important class of heterocyclic compounds. Drawing from established literature and field-proven insights, this resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to enhance your reaction yields, improve product purity, and streamline your workflow.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthetic strategy for 4-(1H-imidazol-2-yl)benzaldehyde and its derivatives.

Q1: What are the primary synthetic routes to 4-(1H-imidazol-2-yl)benzaldehyde derivatives?

A1: The most prevalent and versatile method for synthesizing the imidazole core is the Debus-Radziszewski reaction . This is a multi-component reaction that typically involves the condensation of a 1,2-dicarbonyl compound, an aldehyde, and a source of ammonia.[1] For the target molecule, the key reactants would be a suitable glyoxal derivative, terephthalaldehyde (or a protected version), and ammonium acetate.

Other significant methods include:

• Van Leusen Imidazole Synthesis: This route utilizes tosylmethyl isocyanide (TosMIC) reacting with an aldimine.[1][2]

• Metal-Catalyzed Reactions: Various transition metals, especially copper, can catalyze imidazole ring formation under milder conditions.[3]

• Microwave-Assisted Synthesis: The use of microwave irradiation can dramatically reduce reaction times from hours to minutes and often improves yields for Debus-Radziszewski and other reactions.[4][5][6]

Q2: How do I choose the most effective catalyst for the synthesis?

A2: Catalyst selection is critical and depends on the specific reactants and desired reaction conditions (e.g., solvent, temperature). The catalyst's primary role is to facilitate the condensation and cyclization steps.

• Brønsted Acids: Catalysts like lactic acid, citric acid, or silicotungstic acid are effective, environmentally benign, and economical options that have been shown to produce excellent yields.[4] For instance, using 7.5 mol% of silicotungstic acid can achieve yields as high as 94% for trisubstituted imidazoles.[4]

• Lewis Acids: Metal salts such as CuI or ZnO nanoparticles can efficiently catalyze the reaction, often under milder conditions or with shorter reaction times.[3][7]

• Solid-Supported Catalysts: Reusable catalysts like Amberlyst A-15 or silica-supported sulfuric acid offer the advantage of easy separation from the reaction mixture, simplifying workup and promoting green chemistry principles.[4]

• Organocatalysts: Imidazole itself can act as a moderate organocatalyst, reducing byproduct formation and improving yields in certain multicomponent reactions.[8]

Q3: Which solvents are most suitable for this reaction, and what are the alternatives to traditional solvents?

A3: The solvent influences reactant solubility and can affect the reaction mechanism.[9]

• Protic Solvents: Ethanol and methanol are commonly used and have proven effective.[3][9] Glacial acetic acid is also frequently used, particularly in the classical Debus-Radziszewski synthesis, as it can act as both a solvent and a catalyst.

• Aprotic Polar Solvents: Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are excellent choices when higher temperatures are needed, as they can effectively dissolve a wide range of starting materials.[3][10]

• Green Alternatives: To align with sustainable chemistry practices, consider using glycerol, which has shown excellent results, sometimes even without a catalyst.[9] Solvent-free conditions, often paired with microwave irradiation, are another highly efficient and eco-friendly option.[2][4]

Q4: How can I effectively monitor the reaction's progress?

A4: Thin-Layer Chromatography (TLC) is the most common and convenient method for monitoring the reaction. To do this effectively:

• Prepare a TLC plate with a suitable stationary phase (typically silica gel).

• Spot the starting materials as references alongside a sample from your reaction mixture at regular intervals (e.g., every 30-60 minutes).

• Use an appropriate mobile phase (e.g., a mixture of ethyl acetate and hexane) to develop the plate.

• Visualize the spots under a UV lamp. The reaction is complete when the spots corresponding to the starting materials have disappeared, and a new spot for the product is prominent.

Part 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common experimental issues.

Problem 1: Low or No Product Yield

Q: My reaction is giving a very low yield or no product at all. What are the possible causes and how can I fix this?

A: A low yield is a common issue that can be traced back to several factors. A systematic diagnosis is the best approach.[9]

Diagnostic Workflow:

• Verify Reactant Quality: Ensure the purity and integrity of your starting materials, especially the aldehyde, as it can oxidize over time.

• Check Stoichiometry: Incorrect molar ratios of the reactants can halt the reaction or lead to side products. Ensure the ammonia source (e.g., ammonium acetate) is used in sufficient excess.[9]

• Evaluate Catalyst Activity: The catalyst may be inactive or used in a suboptimal amount. If using a solid catalyst, ensure it has been properly activated and stored. Consider increasing the catalyst loading or switching to a different type of catalyst.[4][9]

• Optimize Temperature: The reaction temperature is a critical parameter. If the temperature is too low, the reaction rate will be slow. If it's too high, it could lead to decomposition or side reactions.[3][9] Experiment with a range of temperatures to find the optimum for your specific system.

• Assess Solvent and Solubility: Poor solubility of a reactant can severely limit the reaction rate.[9] If you observe undissolved starting material, try a different solvent in which all components are fully soluble at the reaction temperature.

• Extend Reaction Time: Some reactions simply require more time to reach completion. Continue to monitor the reaction with TLC until you see no further change.

Below is a troubleshooting workflow to guide your optimization process.

Caption: Troubleshooting workflow for addressing low yields.

Problem 2: Formation of Significant Byproducts

Q: My final product is contaminated with significant impurities. How can I minimize side reactions?

A: Side product formation is often related to reaction conditions being too harsh or an imbalance in reactant concentrations.[2]

• Control Reactant Addition: In some cases, the slow, controlled addition of one reactant (e.g., the aldehyde) can minimize side reactions by maintaining its low concentration in the mixture.[9]

• Optimize Temperature: Excessive heat can promote undesired pathways. Try running the reaction at a lower temperature for a longer period.

• Change the Catalyst: The selectivity of a reaction is often highly dependent on the catalyst. A different catalyst may favor the formation of the desired product over byproducts.

• Inert Atmosphere: If you suspect oxidation of your starting materials or product, perform the reaction under an inert atmosphere of nitrogen or argon.[1]

Problem 3: Difficulty in Product Purification

Q: I'm struggling to purify my 4-(1H-imidazol-2-yl)benzaldehyde derivative. What are the best practices?

A: Purification can be challenging due to the polarity of the imidazole ring.

• Column Chromatography: This is the most powerful method for purification.

  • Solvent System: Start with a non-polar eluent (e.g., hexane/ethyl acetate) and gradually increase the polarity. Adding a small amount of a polar solvent like methanol or a few drops of triethylamine can help elute highly polar compounds and prevent streaking on the column.

• Recrystallization: If the crude product is a solid and reasonably pure, recrystallization is an effective method. Experiment with different solvents or solvent mixtures (e.g., ethanol, ethanol/water, ethyl acetate/hexane) to find conditions where the product is soluble at high temperatures but precipitates upon cooling, leaving impurities behind.

• Acid-Base Extraction: The basic nitrogen atoms in the imidazole ring allow for extraction. Dissolve the crude mixture in an organic solvent (like dichloromethane) and wash with a dilute acid (e.g., 1M HCl). The imidazole derivative will move to the aqueous layer. The layers can then be separated, the aqueous layer basified (e.g., with NaOH), and the pure product extracted back into an organic solvent.

Part 3: Experimental Protocols & Data

This section provides a sample protocol and a summary of reaction conditions from various studies.

Protocol: Microwave-Assisted Synthesis of a 2,4,5-Trisubstituted Imidazole

This protocol is adapted from efficient microwave-assisted methods and serves as a general guideline.[1][5]

Materials:

• 1,2-Dicarbonyl compound (1.0 mmol)

• Aldehyde (e.g., terephthalaldehyde mono-diethyl acetal) (1.0 mmol)

• Ammonium acetate (5.0 mmol)

• Glacial acetic acid (catalytic amount, ~5 mol%)

Procedure:

• In a 10 mL microwave reaction vessel, combine the 1,2-dicarbonyl compound (1.0 mmol), the aldehyde (1.0 mmol), and ammonium acetate (5.0 mmol).

• Add a catalytic amount of glacial acetic acid.

• Seal the vessel and place it in a scientific microwave reactor.

• Irradiate the mixture at 120-140 °C for 5-10 minutes. Monitor the internal pressure to ensure it remains within safe limits.

• After the reaction is complete (as determined by TLC), cool the vessel to room temperature.

• Add 20 mL of ice-cold water to the reaction mixture to precipitate the crude product.

• Collect the solid by vacuum filtration and wash thoroughly with cold water.

• Dry the solid. If necessary, purify further by column chromatography on silica gel or by recrystallization from a suitable solvent like ethanol.

Table 1: Summary of Optimized Reaction Conditions for Imidazole Synthesis

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
CuI (15 mol%)	DMSO	140	90 min	92	[3]
Silicotungstic Acid (7.5 mol%)	Ethanol	Reflux	25 min	94	[4]
Lactic Acid	Neat	160	30 min	92	[4]
ZnO NPs (0.02 mol%)	Ethanol	70	2 h	92	[7]
None (Microwave)	Neat	140	5-7 min	80-99	[5]
Ammonium Chloride	Toluene	110	5.5 h	87	[11]

Part 4: Mechanistic Insights

Understanding the reaction mechanism is key to troubleshooting and optimization. The Debus-Radziszewski synthesis is believed to proceed through the following general steps:

• Condensation: The 1,2-dicarbonyl compound condenses with ammonia (from ammonium acetate) to form a di-imine intermediate.

• Second Condensation: The aldehyde condenses with another molecule of ammonia to form an imine.

• Cyclization: These intermediates undergo a complex series of cyclization and dehydration steps to form the final imidazole ring.

The diagram below illustrates a plausible pathway for this multicomponent reaction.

Caption: Simplified reaction pathway for imidazole synthesis.

References

• Organic Chemistry Portal. (n.d.). Imidazole synthesis. Retrieved from [Link]

• Das, T. C., et al. (2018). Optimization of Imidazole Ring Formation Reaction Using DOE-Central Composite Design. Der Pharma Chemica, 10(4), 89-98. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the Reaction Conditions for the Synthesis of Disubstituted Imidazole 5. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the synthesis of 2,4,5‐triphenyl‐1H‐imidazole (3a)a. Retrieved from [Link]

• Gontijo, J. V., et al. (2023). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules, 28(2), 738. Retrieved from [Link]

• RSC Publishing. (2021). Simple practical method for synthesis of trisubstituted imidazoles: an efficient copper catalyzed multicomponent reaction. RSC Advances, 11, 23653-23658. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications. (2021). A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction. IJPRA, 6(3), 431-447. Retrieved from [Link]

• International Journal of Research in Pharmacy and Chemistry. (2012). SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. IJRPC, 2(4). Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2024). A Comprehensive Study on Synthesis of Imidazole Using Novel Techniques. Retrieved from [Link]

• Google Patents. (2023). CN115626896A - Method for synthesizing imidazole compound.

• Ubeid, M. T., et al. (2021). Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide. Molbank, 2021(3), M1273. Retrieved from [Link]

• Semantic Scholar. (2012). SYNTHESIS OF 4-(1H-BENZO(d) IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. Retrieved from [Link]

• ResearchGate. (2021). (PDF) Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide. Retrieved from [Link]

• Proclinical. (2025). How to Synthesize Imidazole Derivative Intermediates for Pharmaceutical Applications. Retrieved from [Link]

• Stark, M. A., et al. (2004). Efficient Synthesis of Imidazoles from Aldehydes and 1,2-Diketones Using Microwave Irradiation. Organic Letters, 6(11), 1753–1755. Retrieved from [Link]

• Google Patents. (2013). CN103086979A - Method for preparing imidazole aldehyde.

• Al-Ostath, A. I., et al. (2023). Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. Molecules, 28(13), 5225. Retrieved from [Link]

• Bentham Science Publishers. (2023). Imidazole and Derivatives Drugs Synthesis: A Review. Current Organic Synthesis, 20(6), 630-662. Retrieved from [Link]

• Journal of Drug Delivery and Therapeutics. (2023). Imidazole Scaffold: A Review of Synthetic Strategies and Therapeutic Action. Journal of Drug Delivery and Therapeutics, 13(7), 183-191. Retrieved from [Link]

• International Journal of Science, Technology and Management. (2023). EXPLORING IMIDAZOLE DERIVATIVES: SYNTHESIS, STRUCTURAL ANALYSIS, AND BIOLOGICAL APPLICATIONS. IJSTM, 12(1). Retrieved from [Link]

• IUCr Journals. (2023). 4-(1H- imidazol-1-yl)benzaldehyde and 1-(4-methoxy- phenyl) -. Retrieved from [Link]

• Journal of Chemical Sciences. (2024). Imidazole as an organocatalyst for the rapid synthesis of 1H-pyrazolo[1,2-b]phthalazine-5,10-diones in aqueous medium. Journal of Chemical Sciences, 136(1). Retrieved from [Link]

• Google Patents. (1998). EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation.

• SpringerOpen. (2014). Facile and efficient one-pot synthesis of benzimidazoles using lanthanum chloride. Chemistry Central Journal, 8(1), 1-8. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Imidazole synthesis [organic-chemistry.org]
• 3. Simple practical method for synthesis of trisubstituted imidazoles: an efficient copper catalyzed multicomponent reaction - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01767E [pubs.rsc.org]
• 4. ijprajournal.com [ijprajournal.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. biomedpharmajournal.org [biomedpharmajournal.org]
• 7. Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. derpharmachemica.com [derpharmachemica.com]

preventing degradation of 4-(1H-imidazol-2-yl)benzaldehyde during storage

Technical Support Center: 4-(1H-imidazol-2-yl)benzaldehyde

A Guide to Ensuring Stability and Preventing Degradation During Storage

Welcome to the technical support center for 4-(1H-imidazol-2-yl)benzaldehyde. As a Senior Application Scientist, I have designed this guide to provide researchers, scientists, and drug development professionals with field-proven insights and actionable protocols to maintain the integrity of this critical chemical intermediate. The unique bifunctional nature of this molecule, containing both a reactive aldehyde and an imidazole ring, presents specific stability challenges. This resource addresses those challenges head-on in a practical, question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: I've just received my shipment of 4-(1H-imidazol-2-yl)benzaldehyde. What are the absolute critical first steps for storage?

A1: Proper initial storage is the most critical factor in preventing long-term degradation. The primary vulnerability of this compound is the benzaldehyde group's susceptibility to air oxidation.[1][2] Upon receipt, immediately implement the following storage protocol:

• Inert Atmosphere is Non-Negotiable: Do not store the compound in its original shipping container if it has been opened. Transfer it to a clean, dry, amber glass vial. Purge the vial headspace with an inert gas like argon or nitrogen before sealing.[1][3] This displaces the atmospheric oxygen responsible for oxidation.

• Light Protection: The oxidation process can be catalyzed by light.[1] Always use amber or opaque containers to prevent photodegradation.[4]

• Temperature Control: For long-term storage, a refrigerated environment (2-8°C) under an inert atmosphere is recommended. For short-term, daily use, storage in a desiccator at controlled room temperature (15-25°C) is acceptable, provided the container is properly sealed under inert gas after each use.[1]

Q2: My solid, which is supposed to be a yellow powder, has white crystalline particles in it. What's happening?

A2: The presence of a white crystalline solid within the yellow powder is a classic visual indicator of degradation.[1] You are observing the formation of 4-(1H-imidazol-2-yl)benzoic acid, the product of aldehyde oxidation. This occurs when the compound is exposed to air.[5][6] Even if no crystals are visible, a significant amount of the benzoic acid impurity can be present.[1]

This degradation is problematic because it introduces a significant impurity, altering the stoichiometry of your reactions and potentially interfering with downstream processes. The material should be repurified or discarded.

Q3: What are the main chemical reactions causing my compound to degrade during storage?

A3: There are two primary degradation pathways you must be aware of. Understanding the causality is key to prevention.

• Autoxidation of the Aldehyde Group: This is the most common and rapid degradation pathway. The aldehyde functional group (-CHO) reacts with atmospheric oxygen in a free-radical chain reaction to form a carboxylic acid (-COOH).[1][2][7] This process is accelerated by exposure to light and ambient air.[1]

• Hydrolysis of the Imidazole Ring: While the aromatic imidazole ring is relatively stable, it can be susceptible to hydrolysis under certain conditions, such as in non-anhydrous solvents or exposure to high humidity, which can lead to ring-opening.[8][9][10] This is a lesser concern for the solid compound stored under dry conditions but can become significant for solutions stored improperly.

The diagram below illustrates the primary oxidative degradation pathway.

Caption: A decision tree for troubleshooting storage issues.

Data Summary: Optimal vs. Poor Storage Conditions

Parameter	Optimal Storage (Recommended)	Poor Storage (High Risk of Degradation)	Causality of Degradation
Atmosphere	Inert Gas (Argon, Nitrogen) [1]	Ambient Air	Oxygen enables autoxidation of the aldehyde group. [2]
Temperature	2-8°C (Refrigerated)	Fluctuating, >25°C	Elevated temperatures accelerate the rate of oxidation. [2]
Light Exposure	In Dark (Amber/Opaque Vial) [1][4]	Exposed to UV/Room Light	Light acts as a catalyst for the free-radical oxidation reaction. [1]
Container	Tightly Sealed, Airtight Glass [1]	Loosely Capped, Plastic, Large Headspace	Allows continuous ingress of oxygen and moisture.
Humidity	Dry (Desiccated)	Humid Environment	Moisture can promote hydrolysis of the imidazole ring. [8][9]

Protocols for Handling and Purity Verification

Adherence to standardized protocols is essential for experimental reproducibility and for preserving the integrity of your valuable materials.

Protocol 1: Safe Handling and Aliquoting Workflow

This workflow minimizes the risk of contaminating the bulk supply of the compound each time a sample is taken for an experiment.

Caption: Workflow for safely handling the air-sensitive compound.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Regularly verifying the purity of your compound is a cornerstone of good laboratory practice. This protocol provides a baseline method for analysis.

1. Instrumentation and Materials:

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size)

• HPLC-grade acetonitrile (ACN) and water

• HPLC-grade formic acid

• Volumetric flasks, pipettes, and autosampler vials

2. Preparation of Solutions:

• Mobile Phase A: 0.1% (v/v) formic acid in water.

• Mobile Phase B: Acetonitrile (ACN).

• Diluent: 50:50 (v/v) mixture of water and acetonitrile.

• Sample Solution: Accurately weigh approximately 5 mg of 4-(1H-imidazol-2-yl)benzaldehyde and dissolve it in 50 mL of diluent in a volumetric flask to achieve a concentration of about 100 µg/mL.

3. Chromatographic Conditions:

• Column: C18 (4.6 x 250 mm, 5 µm)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detector Wavelength: 254 nm (or wavelength of maximum absorbance)

• Column Temperature: 30°C

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B (re-equilibration)

4. Data Analysis:

• The primary degradation product, 4-(1H-imidazol-2-yl)benzoic acid, is more polar and will typically have a shorter retention time than the parent aldehyde under these reversed-phase conditions.

• Calculate purity by the area normalization method: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100.

• For accurate quantification, analysis against a certified reference standard is required. [11]

References

• BenchChem. (2025). Preventing oxidation of benzaldehyde derivatives during synthesis. BenchChem Technical Support.
• Zellner, G. (1991). Oxidation of benzaldehydes to benzoic acid derivatives by three Desulfovibrio strains. Applied and Environmental Microbiology.
• Hollóczki, O., et al. (2011). Hydrolysis of Imidazole-2-ylidenes. Journal of the American Chemical Society.
• BLDpharm. (n.d.). 4-(1H-Benzo[d]imidazol-2-yl)benzaldehyde. BLDpharm Product Page.
• Hollóczki, O., et al. (2011). Hydrolysis of imidazole-2-ylidenes. PubMed.
• Chemical Bull. (2025). Aldehydes In Aroma: Key Ingredients For Impactful Scents. Chemical Bull.
• Zellner, G., et al. (1991). Oxidation of benzaldehydes to benzoic acid derivatives by three Desulfovibrio strains. PubMed Central (PMC), NIH.
• Zellner, G., et al. (1991). Oxidation of benzaldehydes to benzoic acid derivatives by three Desulfovibrio strains. ASM Journals.
• Bruice, T. C., et al. (n.d.). Hydroxyl Group (V)>1> and Imidazole (X)>2> Catalysis. The General Base Catalysis of Ester Hydrolysis by Imidazole and the Influence of a Neighboring Hydroxyl Group.
• ResearchGate. (n.d.). Oxidation of Benzaldehyde to Benzoic Acid.
• Consolidated Chemical. (n.d.). Myrac Aldehyde | Premium Aromatic Aldehyde.
• BenchChem. (2025). Best practices for handling and storing volatile aldehyde standards. BenchChem Technical Support.
• Jencks, W. P., & Carriuolo, J. (1959). Steric Effects in the Hydrolysis Reactions of N-Acylimidazoles. Effect of Aryl Substitution in the Leaving Group. PubMed.
• Fisher Scientific. (2025). 4-(1H-Imidazol-1-yl)
• Benzaldehyde Analytical Grade Safety D
• ResearchGate. (2025). (PDF) Hydrolysis of 1,2-disubstituted imidazolines in aqueous media.
• Echemi. (n.d.). Benzaldehyde, 4-(1H-imidazol-1-yl)
• Allan Chemical Corporation. (2025). Study: Impact of Aromatic Aldehydes on Fragrance Stability.
• Sigma-Aldrich. (2025).
• BenchChem. (2025).
• Hussain, Z., et al. (2022). Crystallographic and spectroscopic characterization of two 1-phenyl-1H-imidazoles: 4-(1H-imidazol-1-yl)benzaldehyde and 1-(4-methoxyphenyl). PubMed Central (PMC).
• Pharmacy 180. (n.d.).
• Huang, Y., et al. (2019).
• BenchChem. (2025). Assessing the Purity of 4-iodo-1H-imidazole: A Comparative Guide to HPLC and NMR Analysis. BenchChem Technical Support.
• BenchChem. (2025). A Comparative Guide to Assessing the Purity of Synthesized 4-(benzo[d]thiazol-2-yl)benzaldehyde by HPLC. BenchChem Technical Support.
• Patel, R., et al. (2019). Recent Analytical Methods of Anti-Helmintic Agents. Asian Journal of Pharmaceutical Research.

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• 3. fishersci.com [fishersci.com]
• 4. Aldehydes In Aroma: Key Ingredients For Impactful Scents [chemicalbull.com]
• 5. Oxidation of benzaldehydes to benzoic acid derivatives by three Desulfovibrio strains - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. benchchem.com [benchchem.com]

Technical Support Center: Scale-Up Synthesis of 4-(1H-imidazol-2-yl)benzaldehyde

Introduction:

Welcome to the technical support center for the synthesis of 4-(1H-imidazol-2-yl)benzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning this synthesis from laboratory scale to pilot or manufacturing scale. While a valuable building block in medicinal chemistry, its scale-up presents unique challenges that require careful consideration of reaction conditions, reagent handling, and purification strategies. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure a robust, safe, and efficient scale-up process.

The most common and industrially relevant method for synthesizing 2-arylimidazoles is the Debus-Radziszewski reaction.[1][2][3] This multicomponent reaction involves the condensation of a 1,2-dicarbonyl compound (like glyoxal), an aldehyde (in this case, terephthalaldehyde or a derivative), and a source of ammonia (typically ammonium acetate).[1][2][3][4] While effective at the bench, scaling this reaction introduces complexities related to stoichiometry, heat management, and product isolation.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4-(1H-imidazol-2-yl)benzaldehyde and why is it challenging to scale up?

A1: The most prevalent method is a variation of the Debus-Radziszewski imidazole synthesis.[1][2][4] In a typical lab-scale, one-pot procedure, 4-formylbenzaldehyde (terephthalaldehyde monoaldehyde), glyoxal, and an ammonia source like ammonium acetate are reacted in a solvent such as glacial acetic acid.[5]

Scale-up challenges arise from several factors:

• Exothermic Reaction: The condensation reaction can be exothermic, which is manageable in small flasks but can lead to thermal runaways in large reactors if not properly controlled.

• Reagent Stability: Glyoxal is typically supplied as a 40% aqueous solution and can polymerize, especially under anhydrous conditions or at elevated temperatures.[6] This can affect stoichiometry and introduce impurities.

• Product Solubility and Precipitation: The product may precipitate out of the reaction mixture, which can be beneficial for isolation but can also lead to issues with mixing and heat transfer in a large vessel.

• Impurity Profile: Side reactions, such as the formation of over-alkylated or polymeric materials, can become more significant at scale, complicating purification.

Q2: I'm observing a lower than expected yield upon scaling up. What are the likely causes?

A2: A drop in yield during scale-up is a common issue and can be attributed to several factors:

• Inefficient Mixing: Inadequate agitation in a large reactor can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions. Ensure your reactor's mixing capabilities are sufficient for the viscosity and volume of the reaction mixture.

• Poor Temperature Control: As mentioned, poor heat dissipation can lead to side reactions. A slower addition of one of the reactants (e.g., glyoxal) can help manage the exotherm.

• Stoichiometric Imbalance: Inaccurate charging of reactants, especially volatile ones or those prone to polymerization like glyoxal, can significantly impact yield.[6] It's crucial to accurately determine the active content of your glyoxal solution.

• Extended Reaction Times: While monitoring by TLC at the lab scale is straightforward, determining the optimal reaction endpoint at a larger scale can be more challenging.[3] Extended heating can lead to product degradation.

Q3: My final product is difficult to purify and has a persistent color. What are the likely impurities and how can I remove them?

A3: Common impurities include starting materials, partially reacted intermediates, and byproducts from side reactions. The color may be due to polymeric materials or highly conjugated impurities.

• Purification Strategies:

  • Recrystallization: This is often the most effective method for removing impurities.[3][7] A suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) needs to be identified.

  • Activated Carbon Treatment: If the color is due to minor, highly colored impurities, a treatment with activated carbon during the recrystallization process can be effective.

  • pH Adjustment and Extraction: The imidazole ring has a basic nitrogen atom.[8] Adjusting the pH of a solution containing the crude product can help in selective extraction to remove non-basic impurities.

Q4: Are there any "greener" or more efficient alternative synthetic methods I should consider for scale-up?

A4: Yes, modern synthetic methods can offer advantages in terms of efficiency and environmental impact.

• Microwave-Assisted Synthesis: This can significantly reduce reaction times and often leads to higher yields by ensuring uniform heating.[5]

• Ultrasound-Assisted Synthesis: Sonochemistry can also accelerate the reaction and improve yields, particularly in multicomponent reactions.[5][9]

• Solvent-Free Reactions: In some cases, the reaction can be run under solvent-free conditions, which simplifies workup and reduces waste.[10]

• Continuous Flow Synthesis: For large-scale industrial production, converting the batch process to a continuous flow process using a microreactor can offer superior control over reaction parameters, leading to higher yields and better product quality.[11]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	Inefficient mixing in the reactor.	- Increase agitation speed.- Use a reactor with appropriate baffles.
Poor temperature control leading to side reactions.	- Slow, controlled addition of a key reactant (e.g., glyoxal).- Ensure the reactor's cooling system is adequate.
Inaccurate stoichiometry.	- Accurately assay the concentration of the glyoxal solution.- Account for any potential losses during reagent transfer.
Difficult Purification	Presence of polymeric byproducts.	- Optimize reaction temperature and time to minimize their formation.- Consider a pre-purification step like trituration or filtration.
Co-precipitation of starting materials.	- Adjust the workup procedure, for example, by adding an anti-solvent slowly to induce selective crystallization.
Product Color Issues	Formation of highly conjugated impurities.	- Treat a solution of the crude product with activated carbon before recrystallization.- Ensure starting materials are of high purity.
Reaction Stalls	Deactivation of a catalyst (if used).	- Ensure the catalyst is not poisoned by impurities in the starting materials or solvent.
Precipitation of reactants or intermediates.	- Adjust the solvent system to improve solubility.- Increase the reaction temperature if thermally viable.

Experimental Workflow & Diagrams

Workflow: Debus-Radziszewski Synthesis and Purification

The following diagram illustrates a typical workflow for the synthesis and purification of 4-(1H-imidazol-2-yl)benzaldehyde.

Caption: A decision tree for troubleshooting low yield in the synthesis of 4-(1H-imidazol-2-yl)benzaldehyde.

References

• Debus-Radziszewski Imidazole Synthesis: Presented by Sourav Deka Mpharm 1 Semester Roll No 12 Pharmaceutical Chemistry - Scribd. Available at: [Link]

• Debus–Radziszewski imidazole synthesis - Wikipedia. Available at: [Link]

• Process for purifying imidazoles and imidazol-based agents by crystallisation - Google Patents.

• An expeditious green route toward 2-aryl-4-phenyl-1H-imidazoles - PMC. Available at: [Link]

• Debus- Radziszewski Imidazole Synthesis, Knorr Pyrazole Synthesis | PPTX - Slideshare. Available at: [Link]

• One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. Available at: [Link]

• Debus Radzisewski Imidazole Synthesis - YouTube. Available at: [Link]

• THE CRUCIAL EARLY CONTRIBUTIONS OF F. R. JAPP TO A GENERAL SYNTHESIS OF IMIDAZOLE DERIVATIVES - IDEALS. Available at: [Link]

• Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide - MDPI. Available at: [Link]

• How to deal with Scale-up challenges of Chemistry? | Prime Scholars. Available at: [Link]

• GLYOXAL - Ataman Kimya. Available at: [Link]

• An Ultrafast Production of Imidazoles at Low Temperature with a 3D-Printed Microflow Reactor | Organic Process Research & Development - ACS Publications. Available at: [Link]

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analytical methods for detecting impurities in 4-(1H-imidazol-2-yl)benzaldehyde

Welcome to the technical support center for the analytical characterization of 4-(1H-imidazol-2-yl)benzaldehyde. This guide is designed for researchers, scientists, and drug development professionals who require robust, validated methods for impurity detection and profiling. In pharmaceutical development, understanding and controlling impurities is not merely a procedural step; it is fundamental to ensuring the safety, efficacy, and regulatory compliance of the final active pharmaceutical ingredient (API). The presence of unwanted chemical entities can significantly alter the therapeutic and toxicological profile of a drug.[1][2][3]

This document moves beyond simple protocols to provide in-depth, field-proven insights into why certain methods are chosen, how to troubleshoot common experimental hurdles, and how to build a self-validating analytical system for your laboratory.

Section 1: Understanding the Impurity Landscape

The first step in any robust analytical strategy is to anticipate the potential impurities. The impurity profile of 4-(1H-imidazol-2-yl)benzaldehyde is intrinsically linked to its synthetic pathway and subsequent storage conditions. While specific impurities are route-dependent, we can predict common classes based on the functionalities of the molecule.

Common Process-Related Impurities:

• Unreacted Starting Materials: Depending on the synthesis, this could include precursors like 4-bromobenzaldehyde or imidazole.[4]

• Intermediates: Incomplete reactions can leave residual intermediates.

• By-products: Side reactions may lead to isomeric impurities or other related substances.

Common Degradation Products:

• Oxidation Products: The aldehyde functional group is susceptible to oxidation, readily forming the corresponding carboxylic acid, 4-(1H-imidazol-2-yl)benzoic acid. This is a primary degradation pathway to monitor.[5]

• Photolytic and Thermal Degradants: Exposure to light or heat can initiate other degradation pathways.

To proactively identify these degradants, forced degradation studies are essential.[6] Exposing the API to stress conditions (e.g., acid, base, oxidation, heat, light) provides critical insight into potential degradation pathways and is a regulatory expectation for developing stability-indicating methods.[7][8][9][10]

Table 1: Potential Impurities and Recommended Analytical Techniques

Impurity Class	Potential Compound Example	Likely Origin	Primary Analytical Technique	Secondary/Confirmatory
Starting Material	4-Bromobenzaldehyde	Synthesis	RP-HPLC, GC-MS	LC-MS
Starting Material	Imidazole	Synthesis	RP-HPLC	NMR
Oxidation Degradant	4-(1H-imidazol-2-yl)benzoic acid	Air/Oxidant Exposure	RP-HPLC	LC-MS, IR
Process By-product	Isomeric variants	Synthesis	High-Resolution RP-HPLC	LC-MS, NMR
Residual Solvents	Acetonitrile, Toluene, etc.	Synthesis/Purification	Headspace GC-MS	-

Section 2: Troubleshooting Guides & FAQs

This section is structured as a series of questions you might encounter during your analysis, providing not just solutions, but the scientific reasoning behind them.

High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone technique for impurity profiling of non-volatile compounds like 4-(1H-imidazol-2-yl)benzaldehyde due to its high resolving power and sensitivity.[1][11][12] A reversed-phase (RP-HPLC) method is typically the most suitable approach.

FAQ 1: My primary API peak is tailing or showing poor symmetry. What is the cause and how do I fix it?

Answer: Peak tailing is a common issue that often points to secondary interactions between the analyte and the stationary phase, or issues within the HPLC system itself.

• Causality—Mobile Phase pH: The imidazole moiety in your compound has a pKa of approximately 7. At a mobile phase pH near this value, the molecule can exist in both protonated (charged) and neutral forms, leading to poor peak shape. More importantly, residual, un-capped silanols on the silica-based C18 column are negatively charged above pH 4. The protonated imidazole can have a strong secondary ionic interaction with these silanols, causing significant tailing.

• Solution: Adjust the mobile phase pH to be at least 2 units below the pKa of the imidazole group. A pH of 2.5-3.5, achieved using a volatile buffer like 0.1% formic acid or phosphoric acid, will ensure the imidazole is fully protonated and silanols are suppressed, minimizing secondary interactions.[13]

• Causality—Column Overload: Injecting too much sample can saturate the stationary phase, leading to fronting or tailing.

• Solution: Reduce the injection concentration or volume. A good starting concentration for method development is 0.5-1.0 mg/mL.

• Causality—Column Void or Contamination: A physical void at the head of the column or irreversible binding of contaminants can disrupt the sample path.

• Solution: Try reversing and flushing the column (if permitted by the manufacturer). If this fails, the column may need to be replaced. Always use guard columns and filter your samples to extend column lifetime.

FAQ 2: I can't resolve a known impurity from the main 4-(1H-imidazol-2-yl)benzaldehyde peak. What are my options?

Answer: Co-elution is a challenge of resolution. Resolution is a function of column efficiency, selectivity, and retention factor. You must modify one of these parameters.

• Solution 1 (Improve Selectivity): The most powerful way to improve resolution is to change the selectivity of your system.

  • Change Organic Modifier: If you are using acetonitrile, switch to methanol, or vice-versa. The different dipole moments and hydrogen bonding capabilities of these solvents alter interactions with the analyte and stationary phase, often dramatically changing selectivity.

  • Change Stationary Phase: If a standard C18 column is insufficient, try a different chemistry. A Phenyl-Hexyl column can provide alternative pi-pi interactions, which may be effective for separating aromatic compounds. An embedded polar group (PEG) column can also offer different selectivity for polar analytes.

• Solution 2 (Improve Efficiency):

  • Decrease Particle Size: Move from a 5 µm particle size column to a 3 µm or sub-2 µm (UPLC) column. This increases plate count (N) and narrows peaks, improving resolution. This will, however, significantly increase backpressure.

  • Optimize Flow Rate: Ensure you are operating near the optimal flow rate for your column as described by the van Deemter equation.

• Solution 3 (Adjust Retention):

  • Modify Gradient Slope: If using a gradient, make it shallower around the elution time of the analyte and impurity. A slower increase in organic solvent composition gives more time for the column to resolve the two peaks.

FAQ 3: My retention times are drifting between injections. Why is this happening?

Answer: Retention time stability is key for reliable identification and quantification. Drifting retention times usually point to an unstable system.

• Causality—Insufficient Equilibration: This is the most common cause. When running a gradient, the column needs to fully return to the initial mobile phase conditions before the next injection.

• Solution: Increase the post-run equilibration time. A good rule of thumb is to allow at least 10 column volumes of the initial mobile phase to pass through the column before the next run.

• Causality—Mobile Phase Instability: The composition of the mobile phase can change over time due to evaporation of the more volatile component (usually the organic solvent).

• Solution: Prepare fresh mobile phase daily and keep the solvent bottles capped. If using buffered aqueous solutions, be aware of potential microbial growth over time.

• Causality—Temperature Fluctuation: Column temperature directly affects retention time.

• Solution: Use a thermostatted column compartment and ensure it is set to a stable temperature, typically slightly above ambient (e.g., 30-40 °C), to overcome daily fluctuations in lab temperature.

Gas Chromatography (GC) & Mass Spectrometry (GC-MS)

GC is the ideal technique for analyzing volatile or semi-volatile substances, making it the primary method for identifying residual solvents from the synthesis process.[14][15] While the parent molecule 4-(1H-imidazol-2-yl)benzaldehyde may be thermally labile, GC-MS is invaluable for volatile impurity analysis.[16][17]

FAQ 4: How can I identify residual solvents in my API batch?

Answer: Headspace Gas Chromatography (HS-GC) coupled with a Flame Ionization Detector (FID) or Mass Spectrometer (MS) is the standard method. The headspace technique avoids injecting the non-volatile API onto the column, which would cause contamination.

• Methodology: The API is dissolved in a high-boiling point solvent (e.g., DMSO, DMF) in a sealed vial and heated. The volatile residual solvents partition into the gas phase (the "headspace") above the liquid. A sample of this gas is then automatically injected into the GC.

• Identification: Identification is achieved by matching the retention time of the unknown peak to that of a certified reference standard. Coupling with MS provides definitive confirmation by matching the mass spectrum to a library (e.g., NIST).[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the unambiguous structural elucidation of unknown impurities, provided they can be isolated in sufficient quantity and purity (~1-5 mg).[18][19]

FAQ 5: I have isolated an unknown impurity via preparative HPLC. How can NMR confirm its structure?

Answer: A suite of NMR experiments is used to piece together the molecular puzzle.

• ¹H NMR: This is the starting point. It tells you the number of different types of protons, their relative numbers (integration), their electronic environment (chemical shift), and how they are connected to neighboring protons (splitting patterns). For example, the aldehyde proton on your parent compound should appear as a distinct singlet around 9-10 ppm.[4]

• ¹³C NMR: This experiment identifies all the unique carbon atoms in the molecule.

• 2D NMR (COSY, HSQC, HMBC): This is where the structure is truly confirmed.

  • COSY (Correlation Spectroscopy) shows which protons are coupled (i.e., on adjacent carbons).

  • HSQC (Heteronuclear Single Quantum Coherence) correlates each proton directly to the carbon it is attached to.

  • HMBC (Heteronuclear Multiple Bond Correlation) is crucial. It shows correlations between protons and carbons that are 2-3 bonds away, allowing you to connect the molecular fragments and confirm the overall structure.[19][20]

Section 3: Experimental Protocols & Workflows

Trustworthiness in analytical data comes from using validated, self-consistent protocols. The following methods provide a robust starting point for your laboratory.

Protocol 1: Stability-Indicating RP-HPLC Method

This method is designed to separate the main component from its potential degradation and process-related impurities.

Parameter	Recommended Condition	Rationale
Column	C18, 150 x 4.6 mm, 3.5 µm	Standard reversed-phase column suitable for moderately polar analytes.
Mobile Phase A	0.1% Formic Acid in Water	Volatile, MS-compatible acidifier to ensure protonation of the imidazole and suppress silanol interactions.[13]
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency.
Gradient	0-5 min: 5% B; 5-25 min: 5-70% B; 25-30 min: 70% B; 30.1-35 min: 5% B	A shallow gradient provides good resolution for closely eluting impurities. A hold and re-equilibration step ensures reproducibility.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	35 °C	Ensures stable retention times and can improve peak shape.
Detector	UV/PDA at 254 nm & 280 nm	The conjugated system should have strong absorbance. A PDA detector allows for peak purity analysis.
Injection Vol.	10 µL
Sample Prep.	0.5 mg/mL in 50:50 Water:Acetonitrile	The diluent should be weak enough to not cause peak distortion upon injection.

System Suitability: Before running samples, inject a standard solution five times. The relative standard deviation (RSD) for the retention time and peak area of the main peak should be <1.0% and <2.0%, respectively. Tailing factor should be between 0.9 and 1.5.

Workflow for Impurity Identification

The following diagram illustrates a logical workflow from initial detection of an unknown impurity to its final structural confirmation.

Caption: A typical workflow for the identification and structural elucidation of an unknown impurity.

Troubleshooting HPLC Peak Tailing

This decision tree provides a systematic approach to diagnosing and solving one of the most common chromatography problems.

Caption: A decision tree for systematically troubleshooting HPLC peak tailing.

References

• BenchChem. (n.d.). Identification and characterization of impurities in 2-Benzoylbenzaldehyde synthesis.
• BenchChem. (n.d.). Assessing the Purity of 4-iodo-1H-imidazole: A Comparative Guide to HPLC and NMR Analysis.
• Görög, S. (n.d.). Combined application of high-performance liquid chromatography and NMR spectroscopy in the impurity profiling of drugs. Academia.edu.
• Sigma-Aldrich. (n.d.). Benzaldehyde USP Reference Standard.
• Sigma-Aldrich. (n.d.). Benzaldehyde Pharmaceutical Secondary Standard; Certified Reference Material.
• BenchChem. (n.d.). A Comparative Guide to Purity Analysis of 4-Nitrobenzaldehyde: GC-MS vs. Alternatives.
• United States Pharmacopeia. (n.d.). Benzaldehyde USP-NF ABSTRACT.
• MilliporeSigma. (n.d.). Analytical Standards.
• USP29-NF24. (n.d.). NF Monographs: Benzaldehyde.
• Shinde, V. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products. Veeprho.
• Cosmetic Ingredient Review. (2023, May 19). Safety Assessment of Benzaldehyde as Used in Cosmetics.
• Pinto, D. C. G. A., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
• Heckman, N. L., Wohl, M. M., & Duffy, J. D. (2022). Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation. Journal of Laboratory Chemical Education, 10(1), 9-19.
• Journal of Pharmaceutical and Biomedical Analysis. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis.
• Sherekar, D. P. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration.
• SIELC. (n.d.). Separation of 1H-Imidazole-4-carbaldehyde on Newcrom R1 HPLC column.
• Pharmaceutical Technology. (2016, May 2). Forced Degradation Studies for Biopharmaceuticals.
• ResearchGate. (n.d.). GC/MS analysis for the reaction of benzaldehyde and o-diaminobenzene in DMAc at 160 8C.
• Medistri SA. (2024, August 12). GC/MS Identification of Impurities.
• Agilent Technologies. (n.d.). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing.
• Research Journal of Pharmacy and Technology. (n.d.). A Review: Stability Indicating Forced Degradation Studies.
• Biofidus AG. (n.d.). Forced Degradation Studies.
• Contentstack. (n.d.). Analytical Strategies for Monitoring Residual Impurities Encountered in Bioprocessing.
• Somase, K., & Rishipathak, D. (n.d.). A review on forced degradation studies, stability indicating method and stability profile of few antiviral drugs. Journal of Pharmaceutical Negative Results.
• TIJER. (n.d.). A REVIEW ON IMPURITY PROFILING AND TECHNIQUES USED FOR THEIR IDENTIFICATION.
• AMSbiopharma. (2025, September 22). Impurity profiling and HPLC methods for drug quality compliance.
• International Journal of Pharmaceutical Research and Applications. (2020, November 11). Development of Impurity Profiling Methods Using Modern Analytical Techniques.
• Ananthu, S., et al. (n.d.). Crystallographic and spectroscopic characterization of two 1-phenyl-1H-imidazoles: 4-(1H-imidazol-1-yl)benzaldehyde and 1-(4-methoxyphenyl). PMC.
• Chinese Journal of Chromatography. (n.d.). HPLC Determination of the Imidazole and 2 Impurities of 2-Methylimidazole and 4-Methylimidazole in Reaction Solutions in Production Process of Imidazole.

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• 4. Crystallographic and spectroscopic characterization of two 1-phenyl-1H-imidazoles: 4-(1H-imidazol-1-yl)benzaldehyde and 1-(4-meth­oxy­phen­yl)-1H-imidazole - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Separation of 1H-Imidazole-4-carbaldehyde on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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Reference Data & Comparative Studies

Definitive Structural Validation of 4-(1H-imidazol-2-yl)benzaldehyde: A Crystallographic Comparative Guide

Executive Summary & Strategic Importance

In the development of kinase inhibitors and anti-infective agents, the 4-(1H-imidazol-2-yl)benzaldehyde scaffold serves as a critical pharmacophore.[1] However, its structural validation presents unique challenges that standard spectroscopic methods often fail to resolve definitively.[1]

This guide outlines the Single Crystal X-ray Diffraction (SC-XRD) workflow for validating this molecule. Unlike NMR, which often yields averaged signals due to rapid prototropic tautomerism, or Mass Spectrometry, which cannot distinguish between regioisomers (e.g., 1-yl vs. 2-yl connectivity), SC-XRD provides an absolute three-dimensional structural determination. This "Gold Standard" validation is essential for establishing the precise tautomeric form and solid-state packing interactions that dictate bioavailability and formulation stability.[1]

The Structural Challenge: Why "Standard" Alternatives Fail

Before detailing the X-ray protocol, it is crucial to understand why alternative methods are often insufficient for this specific imidazole derivative.

Comparative Analysis: SC-XRD vs. Spectroscopic Alternatives

Feature	SC-XRD (The Solution)	1H NMR (The Limitation)	Mass Spectrometry (The Trap)
Regioisomer Distinction	Absolute. Distinguishes 2-yl (C-linked) from 1-yl (N-linked) and 4-yl isomers based on electron density maps.[1]	Ambiguous. 1-yl and 2-yl isomers have similar aromatic splitting patterns; requires complex 2D HMBC experiments to confirm.	Fails. All isomers share the exact same molecular weight (172.18 g/mol ) and fragmentation patterns are often indistinguishable.
Tautomeric State	Definitive. Locates the specific proton on N1 or N3 in the crystal lattice (often stabilized by H-bonds).	Averaged. Fast exchange of the NH proton in solution ( or ) results in a broad singlet or averaged signals, masking the specific tautomer.	N/A. Gas-phase ionization alters protonation states, providing no relevance to the neutral solid form.[1]
Intermolecular Interactions	Detailed. Maps Hydrogen bonding networks (N-H...N, C-H...O) critical for solubility and melting point prediction.	None. Solution data reflects solvated monomers, ignoring the solid-state lattice energy.[1]	None. Single molecule detection only.

Visualizing the Validation Logic

Figure 1: Decision matrix highlighting the necessity of X-ray diffraction when spectroscopic ambiguity arises regarding isomerism and tautomerism.

Experimental Protocol: Self-Validating Workflow

This protocol is designed to ensure high-quality data collection suitable for publication and regulatory submission.[1]

Phase 1: Crystallization (The Critical Step)

The goal is to grow a single crystal suitable for diffraction (approx. 0.1 x 0.1 x 0.2 mm).[1] 2-substituted imidazoles often form strong hydrogen-bonded chains, aiding crystallization.[1]

• Solvent Selection: Use polar protic solvents to support hydrogen bonding.[1]

  • Primary: Methanol or Ethanol (High solubility).[1]

  • Antisolvent:[1] Water or Diethyl Ether.[1]

• Method: Slow Evaporation.

  • Dissolve 20 mg of the crude 4-(1H-imidazol-2-yl)benzaldehyde in 2 mL of Methanol.

  • Filter through a 0.45 µm PTFE syringe filter into a clean vial (removes dust nucleation sites).[1]

  • Cover with parafilm and poke 3-4 small holes.[1]

  • Allow to stand at room temperature (20-25°C) for 3-5 days.

• Checkpoint: Inspect for clear, prismatic blocks or needles.[1] Avoid dendritic (fern-like) growth, which indicates evaporation was too fast.

Phase 2: Data Collection & Refinement[1]

• Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo-Kα or Cu-Kα radiation).[1]

• Temperature: 100 K (Liquid Nitrogen stream).[1]

  • Reasoning: Low temperature reduces thermal vibration (atomic displacement parameters), allowing precise location of the imidazole NH proton.

• Strategy: Collect a full sphere of data (redundancy > 4.0) to ensure accurate intensity statistics.

Phase 3: Structure Solution

• Space Group Determination: Expect Monoclinic (

  ) or Orthorhombic ( ), common for planar aromatic systems.

• Phasing: Use Direct Methods (SHELXT) or Intrinsic Phasing.[1]

• Refinement (SHELXL):

  • Non-hydrogen atoms: Refine anisotropically.[1]

  • Hydrogen atoms:

    • Carbon-bound: Place in calculated positions (riding model).[1]

    • Nitrogen-bound (Critical): Locate in the Difference Fourier Map .[1][2] Do not force a position. If the peak is visible in the map near N1 or N3, refine its coordinates freely with a distance restraint (DFIX 0.86 0.02) if necessary. This proves the tautomeric state.[1]

Data Interpretation & Validation Criteria

To certify the structure as 4-(1H-imidazol-2-yl)benzaldehyde , the refined model must meet these specific geometric criteria.

Regioisomer Confirmation (Connectivity)

• Criterion: The bond connecting the phenyl ring to the imidazole must be between the phenyl C4 and the imidazole C2 (the carbon between the two nitrogens).

• Validation: Check the N-C-N bond angle at the connection point.[1]

  • Expected (C2-linked): The connected carbon is flanked by two nitrogens.[1] Angle ~110-112°.[1]

  • Incorrect (1-yl N-linked): The connection is C-N.[1] The geometry would show a planar nitrogen with sum of angles ~360°.

Tautomeric Identification

Imidazole rings can exist as the N1-H or N3-H tautomer.[1] In the solid state, this is "frozen" by hydrogen bonding.[1]

• Observation: Look for the intermolecular Hydrogen Bond N-H...N .[1][3][4]

• Metric: The N...N distance is typically 2.80 - 2.90 Å .[1]

• Significance: This interaction forms infinite 1D chains or dimers in the crystal lattice, a hallmark of 2-substituted imidazoles [1].[1]

Planarity & Conjugation[1]

• Torsion Angle: Measure the angle between the imidazole plane and the phenyl plane.[1]

• Expectation: Due to conjugation between the aromatic ring and the imidazole (and the aldehyde), the molecule should be nearly planar (Torsion < 20°), unless steric packing forces a twist.

• Aldehyde Orientation: The C=O group will likely be coplanar with the phenyl ring to maximize pi-conjugation.[1]

Structural Workflow Diagram

Figure 2: Step-by-step workflow for the crystallographic validation of imidazole derivatives.

References

• Barforoush, M. M., et al. (2011).[1][3] "2-Phenyl-1H-imidazole."[1][3] Acta Crystallographica Section E: Structure Reports Online, 67(12), o3248.

  • Context: Provides the baseline crystal packing and hydrogen bonding metrics (N-H...N) for the core 2-phenylimidazole pharmacophore.

• Xi, Z., et al. (2008).[1] "Synthesis of 4-(1H-imidazol-1-yl)benzaldehyde." Journal of Chemical Crystallography. (Cited via CSD RefCODE: FIQFUJ).[1]

  • Context: Comparative structure of the 1-yl regioisomer, demonstrating the structural differences (N-linkage)

• Groom, C. R., et al. (2016).[1] "The Cambridge Structural Database."[1] Acta Crystallographica Section B, 72(2), 171-179.

  • Context: The authoritative repository for validating unit cell parameters against known derivatives.[1]

• PubChem Compound Summary. (2025). "4-(1H-imidazol-2-yl)benzaldehyde."[1][5][6][7] National Center for Biotechnology Information.[1]

  • Context: Verification of chemical identity, CAS (62404-69-7), and predicted properties.

Sources

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• 4. 2-Phenyl-1H-imidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-(1H-IMIDAZOL-2-YL)-BENZALDEHYDE [chemicalbook.com]
• 6. 4-(1H-IMIDAZOL-2-YL)-BENZALDEHYDE [chemicalbook.com]
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A Comparative Analysis of 4-(1H-imidazol-2-yl)benzaldehyde and Other Key Heterocyclic Aldehydes for Drug Discovery and Organic Synthesis

In the landscape of modern medicinal chemistry and organic synthesis, heterocyclic aldehydes serve as indispensable building blocks for the construction of complex molecular architectures with diverse biological activities and material properties. Among these, 4-(1H-imidazol-2-yl)benzaldehyde is a molecule of growing interest, offering a unique combination of structural features and electronic properties. This guide provides a comprehensive comparative analysis of 4-(1H-imidazol-2-yl)benzaldehyde against three other widely utilized heterocyclic aldehydes: pyridine-2-carboxaldehyde, thiophene-2-carboxaldehyde, and furfural. This objective comparison, supported by available experimental data and established chemical principles, is intended to assist researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies and research endeavors.

Introduction to the Heterocyclic Aldehydes

Heterocyclic aldehydes are characterized by a formyl group attached to a heterocyclic ring system. The nature of the heteroatom(s) and their position within the ring profoundly influence the chemical reactivity of the aldehyde and the overall physicochemical properties of the molecule.

• 4-(1H-imidazol-2-yl)benzaldehyde: This molecule features a benzaldehyde core substituted with an imidazole ring at the 4-position. The imidazole moiety, with its two nitrogen atoms, can act as both a hydrogen bond donor and acceptor, and its electron-rich nature can influence the reactivity of the benzaldehyde. The tautomeric nature of the N-H proton on the imidazole ring adds another layer of complexity and potential for diverse interactions.

• Pyridine-2-carboxaldehyde: An aromatic aldehyde where the formyl group is attached to a pyridine ring at the 2-position. The electron-withdrawing nature of the nitrogen atom in the pyridine ring deactivates the ring towards electrophilic substitution but activates the aldehyde group towards nucleophilic attack.[1]

• Thiophene-2-carboxaldehyde: In this five-membered heterocyclic aldehyde, the sulfur atom influences the aromaticity and electronic properties of the ring. Thiophene is considered an electron-rich heterocycle, which can affect the reactivity of the attached aldehyde group.[2]

• Furfural: Derived from biomass, furfural is a five-membered heterocyclic aldehyde containing an oxygen atom.[3] It is a key platform chemical for the synthesis of a wide range of value-added chemicals and biofuels.[4] The oxygen atom's electronegativity and the furan ring's aromaticity dictate its chemical behavior.

Physicochemical Properties: A Comparative Overview

The physicochemical properties of these aldehydes are crucial for their handling, reactivity, and potential biological applications. A summary of key properties is presented in the table below.

Property	4-(1H-imidazol-2-yl)benzaldehyde	Pyridine-2-carboxaldehyde	Thiophene-2-carboxaldehyde	Furfural
Molecular Formula	C₁₀H₈N₂O	C₆H₅NO	C₅H₄OS	C₅H₄O₂
Molecular Weight	172.18 g/mol	107.11 g/mol [5]	112.15 g/mol [6]	96.09 g/mol [7]
Appearance	Solid	Colorless to yellow liquid[5]	Colorless to light brown liquid[8]	Colorless oily liquid, darkens on exposure to air and light[9]
Boiling Point	Not readily available	181 °C[5]	198 °C[6]	161.7 °C[10]
Melting Point	Not readily available	-21 to -22 °C[11]	< 10 °C[12]	-36.5 °C[13]
Solubility	Soluble in polar organic solvents	Soluble in water, ethanol, acetone[14]	Slightly soluble in water, soluble in ethanol, benzene, ether[12]	Slightly soluble in water, soluble in most polar organic solvents[3]
pKa (of conjugate acid)	~6.13 (predicted for a similar structure)	~3.8	Not readily available	Not applicable

Comparative Reactivity: Insights from Electronic and Structural Features

The reactivity of the aldehyde functional group is paramount to its utility in synthesis. The electronic nature of the attached heterocyclic ring plays a pivotal role in modulating the electrophilicity of the carbonyl carbon.

Electronic Effects of the Heterocyclic Rings

The reactivity of the aldehyde group is directly influenced by the electron-donating or electron-withdrawing nature of the attached heterocyclic ring.

• Imidazole Ring in 4-(1H-imidazol-2-yl)benzaldehyde: The imidazole ring is generally considered electron-rich and can act as an electron-donating group through its π-system. However, the presence of the electronegative nitrogen atoms can also exert an inductive electron-withdrawing effect. The overall effect on the benzaldehyde moiety is a complex interplay of these factors. The C2-position of the imidazole ring, to which the phenyl group is attached, has a degree of electron deficiency, which can influence the overall electronic character.

• Pyridine Ring: The nitrogen atom in the pyridine ring is electron-withdrawing, both inductively and through resonance (mesomeric effect). This leads to a more electrophilic carbonyl carbon in pyridine-2-carboxaldehyde compared to benzaldehyde, making it more susceptible to nucleophilic attack.

• Thiophene and Furan Rings: Both thiophene and furan are π-electron-rich five-membered heterocycles. They are generally considered to be electron-donating compared to a benzene ring. This would suggest that the aldehyde group in thiophene-2-carboxaldehyde and furfural is less electrophilic than in benzaldehyde. However, the greater electronegativity of oxygen compared to sulfur makes the furan ring less aromatic and the oxygen atom more electron-withdrawing inductively, which can increase the reactivity of the aldehyde in furfural compared to thiophene-2-carboxaldehyde.[15]

A general, inferred reactivity order towards nucleophilic addition, based on these electronic effects, would be:

Pyridine-2-carboxaldehyde > Furfural ≈ 4-(1H-imidazol-2-yl)benzaldehyde > Thiophene-2-carboxaldehyde

It is important to note that this is a simplified model, and steric effects, as well as the specific reaction conditions, can significantly influence the actual reactivity.

Key Synthetic Transformations: A Comparative Discussion

To provide a practical comparison, we will discuss the expected reactivity of these aldehydes in several common and important synthetic transformations.

The Wittig reaction is a powerful tool for the synthesis of alkenes from aldehydes and ketones.[6][16] The reaction involves the nucleophilic attack of a phosphorus ylide on the carbonyl carbon.

• Experimental Protocol: General Wittig Reaction

  Figure 1: General workflow for a Wittig reaction.

The aldol condensation is a fundamental carbon-carbon bond-forming reaction that involves the reaction of an enolate with a carbonyl compound.[18]

• Experimental Protocol: Base-Catalyzed Aldol Condensation of Furfural with Acetone [19]

  Figure 2: A typical workflow for a base-catalyzed aldol condensation.

Furfural is well-known to undergo aldol condensation with ketones like acetone to produce valuable biofuel precursors.[20][21] The reactivity in aldol condensations is also dependent on the electrophilicity of the aldehyde. Therefore, a similar trend in reactivity as in the Wittig reaction is expected. The imidazole moiety in 4-(1H-imidazol-2-yl)benzaldehyde, with its basic nitrogen, could potentially self-catalyze or interfere with base-catalyzed aldol reactions, requiring careful optimization of reaction conditions.

Reductive amination is a versatile method for the synthesis of amines from aldehydes and ketones. This reaction typically proceeds via the formation of an imine or enamine intermediate, which is then reduced in situ.

The reactivity of the heterocyclic aldehydes in the initial imine formation step will again be influenced by the electrophilicity of the carbonyl carbon. The basicity of the imidazole and pyridine nitrogens in 4-(1H-imidazol-2-yl)benzaldehyde and pyridine-2-carboxaldehyde, respectively, could play a role in the reaction mechanism, potentially acting as internal catalysts or forming complexes with the reagents.

Applications in Drug Discovery and Materials Science

The choice of a heterocyclic aldehyde in a synthetic campaign is often dictated by the desired properties of the final product.

• 4-(1H-imidazol-2-yl)benzaldehyde in Medicinal Chemistry: The imidazole ring is a well-established "privileged scaffold" in medicinal chemistry, appearing in numerous approved drugs.[22] Its ability to engage in hydrogen bonding and coordinate to metal ions makes it a valuable component in the design of enzyme inhibitors and receptor ligands. Derivatives of 2-substituted imidazoles and benzimidazoles have shown a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.[10][20][23] The benzaldehyde functionality provides a convenient handle for further chemical modifications to explore structure-activity relationships.

• Pyridine-2-carboxaldehyde in Medicinal Chemistry and Coordination Chemistry: The pyridine scaffold is another cornerstone of medicinal chemistry.[1] Pyridine-2-carboxaldehyde and its derivatives are precursors to a variety of biologically active compounds, including thiosemicarbazones with antitumor activity.[22] The nitrogen atom of the pyridine ring can also act as a ligand for metal ions, making pyridine-2-carboxaldehyde a useful building block for the synthesis of coordination complexes with interesting catalytic or material properties.

• Thiophene-2-carboxaldehyde in Materials Science and Medicinal Chemistry: Thiophene-based materials are of significant interest in the field of organic electronics due to their excellent charge transport properties. Thiophene-2-carboxaldehyde can be used to synthesize functionalized thiophene polymers and small molecules for applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors. In medicinal chemistry, the thiophene ring is often used as a bioisostere for a phenyl ring, and its derivatives have shown a range of biological activities.[2]

• Furfural as a Renewable Platform Chemical: Furfural, derived from lignocellulosic biomass, is a key player in the transition to a bio-based economy. It serves as a versatile starting material for the production of a wide array of furan-based chemicals, fuels, and polymers.[4][13] Its conversion to furfuryl alcohol, tetrahydrofuran (THF), and other valuable products makes it a cornerstone of green chemistry.

Conclusion

The comparative analysis of 4-(1H-imidazol-2-yl)benzaldehyde with pyridine-2-carboxaldehyde, thiophene-2-carboxaldehyde, and furfural highlights the unique chemical space that each of these building blocks occupies. While pyridine-2-carboxaldehyde generally offers the highest reactivity towards nucleophiles due to the strong electron-withdrawing nature of the pyridine ring, 4-(1H-imidazol-2-yl)benzaldehyde presents a compelling alternative with its embedded imidazole scaffold, offering opportunities for hydrogen bonding and other specific interactions crucial for biological activity. Thiophene-2-carboxaldehyde provides a gateway to sulfur-containing heterocycles with applications in both medicinal chemistry and materials science. Furfural stands out as a renewable and versatile platform chemical, central to the development of sustainable technologies.

The selection of a particular heterocyclic aldehyde will ultimately depend on the specific goals of the research program. For medicinal chemists, the inherent biological relevance of the imidazole and pyridine moieties may be a deciding factor. For materials scientists, the electronic properties of thiophene and the renewable nature of furan will be of primary importance. This guide provides a foundational understanding to aid researchers in navigating these choices and accelerating their scientific discoveries.

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A Comparative Guide to the Biological Activity of 4-(1H-imidazol-2-yl)benzaldehyde and Its Analogs

Introduction: The Imidazole Scaffold as a Cornerstone of Medicinal Chemistry

The imidazole ring system, a five-membered heterocycle containing two nitrogen atoms, stands as a "privileged scaffold" in drug discovery. Its unique electronic properties and ability to engage in various non-covalent interactions mean it is a core component of numerous natural biomolecules, such as the amino acid histidine, and a vast array of synthetic therapeutic agents.[1] The 2-phenyl-1H-imidazole core, in particular, offers a versatile template for developing compounds with a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and central nervous system effects.[1][2]

This guide focuses on 4-(1H-imidazol-2-yl)benzaldehyde, a specific member of this class, and provides a comparative analysis of its biological potential versus its structural analogs. While 4-(1H-imidazol-2-yl)benzaldehyde itself is frequently utilized as a key synthetic intermediate for building more complex molecules, comprehensive biological data on the parent compound is limited.[3][4] Therefore, this guide will examine the structure-activity relationships (SAR) of the broader 2-(substituted-phenyl)-1H-imidazole class to elucidate how modifications to the phenyl ring, including the aldehyde group, dictate biological function. We will explore key therapeutic areas, present comparative experimental data, and detail the methodologies used to generate these insights.

General Synthetic Strategy for 2-Phenylimidazole Analogs

The synthesis of 2,4,5-trisubstituted imidazoles, including the 2-phenylimidazole core, is often achieved through the Radziszewski synthesis or a variation thereof. This one-pot, multi-component reaction typically involves the condensation of a 1,2-dicarbonyl compound (e.g., benzil), a substituted benzaldehyde, and a source of ammonia (e.g., ammonium acetate) in a solvent like glacial acetic acid. This robust method allows for significant structural diversity by simply varying the starting aldehyde.

Caption: General workflow for the Radziszewski synthesis of 2-phenylimidazole analogs.

Comparative Analysis of Biological Activity

The functionalization of the phenyl ring at the 2-position of the imidazole core is a critical determinant of biological activity. The aldehyde group in 4-(1H-imidazol-2-yl)benzaldehyde provides a reactive handle for further chemical modification, but other substituents confer direct therapeutic properties.

Caption: Inhibition of the MAPK/ERK pathway by a V600E-BRAF imidazole-based inhibitor.

Comparative Cytotoxicity Data The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values for various 2-phenylimidazole analogs against several human cancer cell lines. Lower IC₅₀ values indicate greater potency.

Compound ID	Core Structure	Phenyl Ring Substituent(s)	Cell Line	IC₅₀ (µM)	Reference
1e	Benzothiazole	4-Hydroxy	A549 (Lung)	10.07-13.21 (µg/mL)	[5][6]
1g	Benzothiazole	4-Methoxy	A549 (Lung)	10.07-13.21 (µg/mL)	[5][6]
Compound 22	Imidazole-Thiazole	Thiophen-2-yl (at C4)	NUGC-3 (Gastric)	0.05	[7]
Compound 39	Benzimidazole	Varied	MCF-7 (Breast)	4.2	[7]
Compound 6f	Imidazole	2-Iodo-4-hydroxy-6-methoxy	A549 (Lung)	15	[8]
12e	Benzimidazole-pyrimidine	2-Chloro-4-fluoro (sulfonamide)	V600E-BRAF (Enzyme)	0.62	[9]
12i	Benzimidazole-pyrimidine	2,4-Dichloro (sulfonamide)	V600E-BRAF (Enzyme)	0.53	[9]
12l	Benzimidazole-pyrimidine	2-Chloro-4-trifluoromethyl (sulfonamide)	V600E-BRAF (Enzyme)	0.49	[9]

SAR Insights:

• Electron-Withdrawing Groups: The presence of electron-withdrawing groups, such as halogens (Cl, F) and trifluoromethyl (CF₃), on the terminal phenyl ring of sulfonamide derivatives significantly enhances inhibitory activity against V600E-BRAF. [9]Compound 12l is the most potent in its series.

• Hydroxy and Methoxy Groups: Hydroxyl (-OH) and methoxy (-OCH₃) groups, as seen in compounds 1e , 1g , and 6f , confer significant cytotoxicity against lung cancer cell lines. [5][6][8]* Complex Heterocycles: Linking the core imidazole to other heterocyclic systems, like thiazole, can lead to exceptionally potent compounds, such as Compound 22 with a remarkable IC₅₀ of 0.05 µM. [7]

Antimicrobial Activity

Derivatives of the 2-phenylimidazole scaffold have demonstrated significant activity against both bacterial and fungal pathogens. The mechanism often involves the inhibition of essential microbial enzymes. For instance, azole antifungals famously inhibit lanosterol 14α-demethylase (CYP51), an enzyme crucial for ergosterol biosynthesis in fungal cell membranes. [10] Comparative Antimicrobial Data:

Compound ID	Core Structure	Phenyl Ring Substituent(s)	Target Organism(s)	Activity Noted	Reference
1a	Benzothiazole	H (unsubstituted)	A. niger, F. oxysporum	Significant antifungal	[5][6]
1e	Benzothiazole	4-Hydroxy	A. niger, F. oxysporum	Potent antifungal	[5][6]
1k (Bromo-1e)	Benzothiazole	Bromo, 4-Hydroxy	S. aureus, B. subtilis, etc.	Broad-spectrum antibacterial	[5][6]
Compound 15	Imidazole	4-Chloro	Bacteria	Appreciable antibacterial	[2]
Compound 17	Imidazole	4-Nitro	Bacteria	Appreciable antibacterial	[2]

SAR Insights:

• The 4-hydroxyphenyl substitution (1e ) appears crucial for antifungal activity. [5][6]* Bromination of the active antifungal compound 1e to produce 1k significantly enhances its antibacterial activity, extending its spectrum against multiple bacterial strains. [5][6]* Electron-withdrawing chloro and nitro groups on the phenyl ring (15 , 17 ) confer notable antibacterial properties. [2]

Anti-inflammatory and CNS Activity

The versatility of the 2-phenylimidazole scaffold extends to the modulation of inflammatory pathways and central nervous system targets.

• Anti-inflammatory: Certain pyrazolone derivatives of imidazole have shown potent anti-inflammatory activity, with some compounds exhibiting over 70% inhibition in the carrageenan-induced paw edema model in rats, a standard assay for acute inflammation. [11]* Anticonvulsant: Analogs with bromo substitutions on the phenyl ring have been identified as the most active in the maximal electroshock seizure (MES) model, a primary screening test for anticonvulsant drugs. [4]* Receptor Agonism: A series of 2,4-diphenyl-1H-imidazole analogs have been developed as potent and selective agonists for the cannabinoid CB2 receptor, which is a target for treating chronic pain and inflammation. [12]

Key Experimental Methodologies

The validation of biological activity relies on robust and reproducible experimental protocols. Below are detailed workflows for two standard assays cited in the evaluation of imidazole derivatives.

Protocol 1: MTT Assay for In Vitro Cytotoxicity

This colorimetric assay is a standard method for assessing the metabolic activity of cells and, by extension, their viability and proliferation. It is widely used to determine the IC₅₀ of potential anticancer compounds.

Workflow Diagram:

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Detailed Steps:

• Cell Culture: Seed human cancer cells (e.g., A549, MCF-7) into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Application: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Remove the old medium from the cells and add the compound-containing medium. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic drug (positive control).

• Incubation: Incubate the plates for a period of 48 to 72 hours at 37°C in a humidified CO₂ incubator.

• MTT Reagent: After incubation, add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for an additional 3-4 hours. Live cells with active mitochondrial reductases will convert the soluble yellow MTT into insoluble purple formazan crystals.

• Solubilization: Carefully remove the MTT-containing medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Measurement: Quantify the amount of formazan by measuring the absorbance at approximately 570 nm using a microplate spectrophotometer.

• IC₅₀ Calculation: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Protocol 2: Carrageenan-Induced Paw Edema in Rats

This is a classic in vivo model used to evaluate the anti-inflammatory activity of new compounds.

Detailed Steps:

• Animal Acclimatization: Use Wistar rats (150-200g) and acclimatize them to laboratory conditions for at least one week. Fast the animals overnight before the experiment but allow free access to water.

• Compound Administration: Administer the test imidazole derivatives orally (p.o.) or intraperitoneally (i.p.) at a specific dose. A control group receives only the vehicle, and a positive control group receives a standard anti-inflammatory drug like Indomethacin (10 mg/kg). [11]3. Induction of Inflammation: After 30-60 minutes of compound administration, inject 0.1 mL of a 1% w/v carrageenan solution (a seaweed-derived inflammatory agent) into the sub-plantar region of the left hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume immediately after the carrageenan injection (at 0 hours) and at subsequent time points (e.g., 1, 2, 3, and 4 hours) using a plethysmometer.

• Calculation of Inhibition: The increase in paw volume (edema) is calculated for each animal. The percentage inhibition of inflammation by the test compound is determined by comparing the increase in paw volume in the treated group with that of the control group using the formula:

  • % Inhibition = [1 - (Vt / Vc)] x 100

  • Where Vt is the mean increase in paw volume in the treated group, and Vc is the mean increase in paw volume in the control group.

Conclusion and Future Outlook

The 2-phenyl-1H-imidazole scaffold is a remarkably fruitful starting point for the development of diverse therapeutic agents. While 4-(1H-imidazol-2-yl)benzaldehyde primarily serves as a versatile building block, the analysis of its structural analogs reveals clear and compelling structure-activity relationships. The strategic placement of electron-withdrawing groups, halogens, and hydroxyl moieties on the phenyl ring can potently drive activity towards anticancer, antimicrobial, or anti-inflammatory endpoints.

The data strongly suggests that future research should focus on two parallel paths:

• Derivatization of the Aldehyde: Leveraging the aldehyde functionality of the title compound to synthesize novel Schiff bases, hydrazones, or other complex heterocyclic systems could yield compounds with unique and enhanced biological profiles.

• Scaffold Optimization: Further exploration of substitutions on the phenyl ring, guided by the SAR principles outlined here, will continue to produce potent and selective agents. The success of compounds like the V600E-BRAF inhibitors demonstrates the power of rational design built upon this privileged core.

By combining established synthetic methodologies with robust biological screening, the 2-phenylimidazole class will undoubtedly continue to be a source of promising new drug candidates.

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A Spectroscopic Vade Mecum for the Isomers of Imidazolylbenzaldehyde: Distinguishing Positional and Linkage Isomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the precise structural elucidation of isomeric compounds is paramount. The seemingly subtle shift of a functional group can drastically alter a molecule's biological activity, pharmacokinetic profile, and material properties. This guide provides an in-depth spectroscopic comparison of the key isomers of imidazolylbenzaldehyde, focusing on the distinctions arising from both the position of the benzaldehyde moiety and the point of attachment to the imidazole ring. We will delve into the nuances of ¹H NMR, ¹³C NMR, and IR spectroscopy, providing both experimental data for a well-characterized isomer and a predictive framework for its less-documented counterparts.

The Isomeric Landscape of Imidazolylbenzaldehyde

The imidazolylbenzaldehyde scaffold presents several isomeric possibilities. The two primary categories of isomers we will explore are:

• Linkage Isomers: These isomers differ in the atom of the imidazole ring that is bonded to the phenyl ring. The most common are the N-linked (imidazol-1-yl) and C-linked (imidazol-2-yl) isomers.

• Positional Isomers: Within each linkage type, the benzaldehyde group can be located at the ortho (2-), meta (3-), or para (4-) position of the phenyl ring.

This guide will use 4-(1H-imidazol-1-yl)benzaldehyde as a well-documented reference standard to highlight the key spectroscopic differences when compared to the C-linked isomers, with a primary focus on the 4-(1H-imidazol-2-yl)benzaldehyde isomer and its positional variants.

Spectroscopic Fingerprints: Unmasking the Isomers

The differentiation of these isomers relies on a multi-faceted spectroscopic approach. Each technique provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for isomer differentiation, providing detailed information about the chemical environment and connectivity of each proton and carbon atom.

¹H NMR Spectroscopy: The proton NMR spectra of imidazolylbenzaldehyde isomers are characterized by distinct chemical shifts and coupling patterns in both the aromatic and imidazole regions.

• Aldehyde Proton: The aldehyde proton (CHO) is consistently found as a singlet in the downfield region of the spectrum, typically between 9.5 and 10.5 ppm. Its precise chemical shift can be subtly influenced by the electronic effects of the imidazole substituent and its position on the phenyl ring.

• Aromatic Protons: The substitution pattern on the benzaldehyde ring dictates the multiplicity and coupling constants of the aromatic protons. For 4-substituted isomers, the spectrum often appears as two distinct doublets (an AA'BB' system). For 3-substituted isomers, a more complex pattern of four distinct multiplets is expected. 2-substituted isomers also exhibit a complex multiplet pattern.

• Imidazole Protons: The protons on the imidazole ring are highly diagnostic.

  • In N-linked (1-yl) isomers , three distinct imidazole protons are observed. The H2 proton (between the two nitrogen atoms) is typically the most deshielded and appears as a singlet. The H4 and H5 protons appear as multiplets.

  • In C-linked (2-yl) isomers , two equivalent protons (H4 and H5) are expected, which would appear as a singlet in the absence of coupling to the NH proton. The NH proton itself can be broad and may exchange with deuterium in certain solvents.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides complementary information, with the chemical shifts of the carbonyl carbon and the imidazole carbons being particularly informative.

• Carbonyl Carbon: The aldehyde carbonyl carbon (C=O) resonates in the far downfield region, typically between 190 and 195 ppm.

• Imidazole Carbons:

  • In N-linked (1-yl) isomers , three distinct carbon signals are observed for the imidazole ring. The C2 carbon is the most downfield of the three.

  • In C-linked (2-yl) isomers , the C2 carbon is substituted and its chemical shift is significantly altered. The C4 and C5 carbons are equivalent and give rise to a single signal.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying key functional groups.

• C=O Stretch: All isomers will exhibit a strong carbonyl (C=O) stretching vibration, typically in the range of 1670-1710 cm⁻¹. The exact frequency can be influenced by the electronic nature of the imidazole substituent.

• C-H Stretch (Aldehyde): A characteristic, though often weak, pair of Fermi resonance bands for the aldehyde C-H stretch can be observed around 2820 cm⁻¹ and 2720 cm⁻¹.

• Aromatic C=C Stretches: Medium to strong absorptions in the 1600-1450 cm⁻¹ region are indicative of the aromatic ring.

• N-H Stretch: For the C-linked isomers, a broad N-H stretching band is expected in the region of 3100-3400 cm⁻¹, characteristic of the imidazole N-H.

Data Comparison: A Tale of Two Linkages

The following tables summarize the experimental spectroscopic data for the N-linked 4-(1H-imidazol-1-yl)benzaldehyde and a closely related C-linked benzimidazole derivative, 4-[(1H-benzimidazol-2-yl)sulfanyl]benzaldehyde . While not a perfect comparison for the target C-linked imidazole, it provides valuable insights into the expected spectral differences.

Table 1: ¹H NMR Data (in CDCl₃ for 1-yl, DMSO-d₆ for 2-yl derivative)

Compound	Aldehyde H (ppm)	Aromatic H (ppm)	Imidazole H (ppm)
4-(1H-imidazol-1-yl)benzaldehyde [1]	10.05 (s, 1H)	8.03 (d, 2H), 7.60 (d, 2H)	7.99 (s, 1H, H2), 7.39 (m, 1H, H5), 7.26 (m, 1H, H4)
4-[(1H-benzimidazol-2-yl)sulfanyl]benzaldehyde [2]	9.95 (s, 1H)	7.86 (d, 2H), 7.50 (dd, 3H), 7.20 (d, 2H), 7.10 (m, 1H)	12.52 (br s, 1H, NH)

Table 2: ¹³C NMR Data (in CDCl₃ for 1-yl, DMSO-d₆ for 2-yl derivative)

Compound	C=O (ppm)	Aromatic C (ppm)	Imidazole C (ppm)
4-(1H-imidazol-1-yl)benzaldehyde [1]	190.48	141.60, 134.84, 131.48, 120.97	135.28 (C2), 131.23 (C5), 117.54 (C4)
4-[(1H-benzimidazol-2-yl)sulfanyl]benzaldehyde [2]	192.2	147.1, 143.7, 140.9, 134.7, 132.2, 130.8, 130.3, 130.2, 129.8, 128.9, 128.1, 124.3, 122.6, 119.4, 110.5, 109.5	Not explicitly assigned, but the C2 carbon is part of the C=N system.

Table 3: IR Data (cm⁻¹)

Compound	C=O Stretch	Aromatic C=C Stretches	N-H Stretch
4-(1H-imidazol-1-yl)benzaldehyde [1]	1676	1604, 1519, 1481	N/A
4-[(1H-benzimidazol-2-yl)sulfanyl]benzaldehyde [2]	1693	~1590	3153

Experimental Protocols

The synthesis of these isomers can be achieved through established methodologies in heterocyclic chemistry. Below are representative protocols adapted from the literature.

Synthesis of 4-(1H-imidazol-1-yl)benzaldehyde (N-linked Isomer)

This synthesis is based on a copper-catalyzed N-arylation reaction.[1]

Workflow for the Synthesis of 4-(1H-imidazol-1-yl)benzaldehyde

Caption: Synthetic workflow for N-arylation.

Step-by-Step Protocol:

• To a round-bottom flask, add imidazole (1.2 eq.), 4-bromobenzaldehyde (1.0 eq.), potassium carbonate (2.0 eq.), and a catalytic amount of copper(I) iodide (0.1 eq.).

• Add a suitable aprotic solvent, such as dimethylformamide (DMF).

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at 120-140 °C for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure 4-(1H-imidazol-1-yl)benzaldehyde.

General Protocol for the Synthesis of 4-(1H-imidazol-2-yl)benzaldehyde (C-linked Isomer)

The synthesis of 2-aryl-imidazoles can be accomplished via the Radziszewski reaction or related multi-component reactions.

Workflow for the Synthesis of 4-(1H-imidazol-2-yl)benzaldehyde

Caption: Synthetic workflow for the Radziszewski reaction.

Step-by-Step Protocol:

• In a round-bottom flask, combine the desired benzaldehyde (e.g., terephthalaldehyde, 1.0 eq.), a 1,2-dicarbonyl compound (e.g., benzil, 1.0 eq.), and ammonium acetate (excess, e.g., 5-10 eq.).

• Add glacial acetic acid as the solvent.

• Heat the mixture to reflux (around 120 °C) for 2-4 hours, monitoring by TLC.

• Upon completion, cool the reaction mixture to room temperature, which may result in the precipitation of the product.

• Pour the mixture into ice-water and neutralize with a base (e.g., ammonium hydroxide) to precipitate the product fully.

• Collect the solid by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure 2-aryl-imidazole.

Conclusion

The spectroscopic differentiation of 4-(1H-imidazol-2-yl)benzaldehyde isomers is a critical task in chemical analysis and drug discovery. By leveraging the distinct signatures in ¹H NMR, ¹³C NMR, and IR spectroscopy, researchers can confidently elucidate the precise structure of their synthesized compounds. While a complete experimental dataset for all C-linked isomers remains to be fully documented in the literature, the principles and comparative data presented in this guide offer a robust framework for their synthesis, characterization, and identification. The provided experimental protocols, adapted from established methods, serve as a practical starting point for the synthesis of these valuable chemical entities.

References

• Ubeid, M.T.; Thabet, H.K.; Abu-sheil, M.Y. Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide. Molbank2021 , 2021, M1273. [Link]

• McClements, J., et al. Crystallographic and spectroscopic characterization of two 1-phenyl-1H-imidazoles: 4-(1H-imidazol-1-yl)benzaldehyde and 1-(4-methoxyphenyl)-1H-imidazole. Acta Crystallographica Section E: Crystallographic Communications2023 , 79(8). [Link]

• PubChem. 4-(1H-imidazol-1-yl)benzaldehyde. National Center for Biotechnology Information. [Link]

• McClements, J., et al. Crystallographic and spectroscopic characterization of two 1-phenyl-1H-imidazoles: 4-(1H-imidazol-1-yl)benzaldehyde and 1-(4-methoxyphenyl)-1H-imidazole. IUCrData2023 , 8(7), x230883. [Link]

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A Senior Application Scientist's Guide to HPLC Purity Assessment of Synthesized 4-(1H-imidazol-2-yl)benzaldehyde

Introduction: The Analytical Imperative for a Key Synthetic Intermediate

In the landscape of drug discovery and development, the purity of synthetic intermediates is not merely a quality metric; it is a foundational pillar upon which the safety and efficacy of the final active pharmaceutical ingredient (API) are built. 4-(1H-imidazol-2-yl)benzaldehyde is a versatile building block, incorporating both a reactive aldehyde and a pharmaceutically relevant imidazole moiety. Its purity is paramount, as even trace impurities—be they unreacted starting materials, by-products, or degradation products—can carry forward through multi-step syntheses, potentially impacting reaction yields, generating toxic metabolites, or compromising the stability of the final drug substance.

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) strategies for the robust purity assessment of 4-(1H-imidazol-2-yl)benzaldehyde. We will move beyond a single, prescribed method to explore the rationale behind chromatographic choices, demonstrating how to develop a self-validating protocol that ensures accuracy and trustworthiness in your results.

Understanding the Analyte: A Tale of Two Moieties

The key to a successful HPLC separation lies in understanding the physicochemical properties of the target analyte. 4-(1H-imidazol-2-yl)benzaldehyde presents a unique challenge and opportunity:

• The Aromatic Aldehyde: This part of the molecule is relatively nonpolar and possesses a strong chromophore, making it ideal for UV detection.

• The Imidazole Ring: This heterocyclic group is polar and basic, with a pKa of approximately 7.0.[1] This means its degree of ionization—and therefore its polarity and retention behavior in reversed-phase HPLC—is highly dependent on the pH of the mobile phase.

This dual character necessitates careful control over chromatographic conditions. A standard reversed-phase (RP-HPLC) approach is the logical starting point, as it is a powerful technique for separating organic compounds.[2] However, the polar nature of the imidazole group suggests that we may face challenges with retention on conventional nonpolar stationary phases.[3][4]

Comparative Method Development: C18 vs. Phenyl-Hexyl Selectivity

A robust purity method should not only quantify the main peak but also resolve it from all potential impurities. To achieve this, evaluating different column selectivities is critical. Here, we compare the workhorse C18 column with a Phenyl-Hexyl phase, which offers an alternative separation mechanism.

• C18 (Octadecylsilane) Columns: These columns separate analytes primarily based on hydrophobic interactions. The long alkyl chains provide strong retention for nonpolar compounds.[2]

• Phenyl-Hexyl Columns: These columns provide hydrophobic interactions but also engage in π-π interactions between the phenyl rings of the stationary phase and aromatic rings in the analyte. This can provide unique selectivity for aromatic compounds like our target molecule.[5]

Experimental Protocol: HPLC Purity Assessment

This protocol outlines the systematic approach to developing and validating the purity assessment method.

1. Materials and Reagents:

• Reference Standard: 4-(1H-imidazol-2-yl)benzaldehyde (>99.5% purity)

• Synthesized Sample: Crude or purified 4-(1H-imidazol-2-yl)benzaldehyde

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water (18.2 MΩ·cm)

• Potassium Dihydrogen Phosphate (KH₂PO₄), analytical grade

• Ortho-phosphoric Acid (H₃PO₄), analytical grade

• Sample Diluent: Acetonitrile/Water (50:50, v/v)

2. Instrumentation and Columns:

• HPLC System with a Quaternary Pump, Autosampler, and Diode Array Detector (DAD) or UV Detector.

• Column 1: C18, 4.6 x 150 mm, 5 µm particle size

• Column 2: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm particle size

3. Standard and Sample Preparation:

• Reference Standard Stock (1.0 mg/mL): Accurately weigh ~25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the sample diluent.

• Working Standard (0.1 mg/mL): Dilute 1.0 mL of the stock solution into a 10 mL volumetric flask with the diluent.

• Synthesized Sample (1.0 mg/mL): Accurately weigh ~25 mg of the synthesized sample into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent. This higher concentration is used to ensure that low-level impurities (e.g., 0.1%) are detectable.

4. Chromatographic Conditions:

Parameter	Condition	Rationale
Mobile Phase A	25 mM KH₂PO₄ in water, pH 3.0 (adjusted with H₃PO₄)	The buffer controls the pH. A pH of 3.0 ensures the imidazole ring is consistently protonated (ionized), leading to more predictable retention and improved peak shape by minimizing interactions with residual silanols.[6]
Mobile Phase B	Acetonitrile (ACN)	ACN is a common, effective organic modifier for reversed-phase HPLC.[2]
Gradient Elution	10% B to 90% B over 20 minutes, then hold for 5 min	A gradient is essential for a purity method to ensure that both early-eluting polar impurities and late-eluting nonpolar impurities are effectively separated and eluted from the column.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.
Injection Volume	10 µL	A typical injection volume to avoid column overloading while ensuring adequate sensitivity.
Column Temp.	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection	UV at 280 nm	The benzaldehyde moiety provides strong UV absorbance. 280 nm is a representative wavelength, but a DAD should be used to confirm the absorbance maximum and check for peak purity across the spectrum.

Workflow for HPLC Method Development and Validation

The following diagram illustrates the logical flow from initial method setup to final purity reporting, grounding the process in established validation principles.

Caption: Workflow for HPLC purity method development and validation.

Comparative Data Analysis: Interpreting the Chromatograms

After running the synthesized sample on both the C18 and Phenyl-Hexyl columns, we can compare the results. The goal is to find the condition that provides the best resolution (Rs > 2) between the main peak and all impurity peaks.

Table 1: Hypothetical Comparative Chromatographic Results

Parameter	C18 Column	Phenyl-Hexyl Column	Commentary
RT of Main Peak	12.5 min	13.8 min	The Phenyl-Hexyl column shows slightly more retention due to added π-π interactions.
Impurity 1 (Polar)	RT: 3.2 min, Tailing: 1.5	RT: 3.5 min, Tailing: 1.1	Better peak shape for the polar impurity on the Phenyl-Hexyl phase.
Impurity 2 (Co-eluting)	RT: 12.7 min, Rs: 0.8	RT: 14.2 min, Rs: 2.1	Critical Separation: The Phenyl-Hexyl column successfully resolves this impurity from the main peak, whereas the C18 fails. This demonstrates the value of screening different column selectivities.
Impurity 3 (Nonpolar)	RT: 18.1 min	RT: 19.5 min	Both columns effectively retain and separate this late-eluting impurity.

Method Validation: Ensuring Trustworthy Results

Once the optimal chromatographic conditions are established, the method must be validated according to regulatory expectations, such as the ICH Q2(R1) guidelines, to prove it is fit for its intended purpose.[7][8]

Table 2: Summary of Key Validation Parameters and Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of impurities and degradants.	Peak purity index > 0.999 (from DAD). No interference at the retention time of the main peak in blank injections.
Linearity	To show a direct proportional relationship between concentration and detector response.	Correlation coefficient (R²) ≥ 0.999 over a range (e.g., LOQ to 150% of working concentration).
Accuracy	To measure the closeness of the experimental value to the true value.	% Recovery between 98.0% and 102.0% for spiked samples at different levels (e.g., 80%, 100%, 120%).
Precision	To assess the degree of scatter between a series of measurements.	Repeatability (n=6 injections): %RSD ≤ 1.0%. Intermediate Precision (different day/analyst): %RSD ≤ 2.0%.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10. Must be precise and accurate.

Calculating Purity: The Area Percent Method

For purity analysis, the most common calculation is the area percent method. This method assumes that all compounds have a similar response factor at the chosen wavelength.

Formula: % Purity = (Area of Main Peak / Sum of All Peak Areas) x 100

Important Considerations:

• This method is an estimation. For absolute quantification of impurities, a reference standard for each impurity is required.

• Disregard peaks from the blank (solvent) and any peaks below the validated LOQ.

Logical Flow for Data Interpretation and Purity Calculation

Caption: Decision workflow for calculating purity via the area percent method.

Conclusion

Assessing the purity of 4-(1H-imidazol-2-yl)benzaldehyde by HPLC is a nuanced task that benefits from a systematic and comparative approach. By understanding the analyte's chemical nature and leveraging different stationary phase selectivities, a robust, specific, and reliable method can be developed. The comparison between a standard C18 and a Phenyl-Hexyl column clearly demonstrates that the latter can provide superior resolution for critical impurity pairs, underscoring the importance of thorough method development. Grounding this experimental work in the validation principles of the ICH guidelines ensures that the resulting data is not only accurate but also defensible, providing a solid analytical foundation for the advancement of drug development programs.

References

• SIELC Technologies. (n.d.). Polar Compounds.
• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• Jones Chromatography. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
• Wikipedia. (n.d.). Reversed-phase chromatography.
• Pesek, J. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis.
• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation.
• ResearchGate. (n.d.). (PDF) ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.
• PubChem. (n.d.). 4-(1H-benzimidazol-2-yl)benzaldehyde.
• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW.
• MDPI. (2021, August 26). Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide.
• Waters Corporation. (n.d.). Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants.
• Acta Scientific. (2020, March 23). New Method Development by HPLC and Validation as per ICH Guidelines.
• AMS Bio. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
• ChemicalBook. (n.d.). 4-(1H-IMIDAZOL-2-YL)-BENZALDEHYDE Product Description.
• Utah State University. (2017, November). HPLC Method development and instrument QC for Aldehyde and Ketone compounds. DigitalCommons@USU.
• Agilent Technologies. (n.d.). High-throughput method development for aldehydes and ketones using an Agilent 1290 Infinity LC system and an Agilent ZORBAX.
• PubChem. (n.d.). 4-(1H-imidazol-1-yl)benzaldehyde.
• Der Pharma Chemica. (2015). Synthesis and Characterization of Impurities of an Broad- Spectrum Anthelmintic Drug, Albendazole.
• HELIX Chromatography. (2022, August 12). HPLC Analysis of Six Aldehydes on Reversed-Phase Aromatic Phases. Selectivity Comparison.
• Sigma-Aldrich. (n.d.). 4-(1H-Imidazol-1-yl)benzaldehyde 98%.
• Analytical Chemistry. (n.d.). Determination of aliphatic aldehydes in air by liquid chromatography.
• International Journal of Research in Pharmacy and Chemistry. (n.d.). SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY.
• ResearchGate. (2025, October 15). (PDF) Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide.
• SIELC Technologies. (n.d.). Separation of 1H-Imidazole-4-carbaldehyde on Newcrom R1 HPLC column.
• ResearchGate. (n.d.). Synthesis of 4‐(1H‐imidazol‐1‐yl)benzaldehyde (1 A).
• ResearchGate. (2015, December 11). (PDF) Development and validation of an HPLC method for the simultaneous analysis of four imidazole antifungals in pharmaceutical dosage forms.
• PMC. (2020, December 30). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma.
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A Researcher's Guide to In Vitro and In Vivo Evaluation of 4-(1H-imidazol-2-yl)benzaldehyde Derivatives

In the landscape of medicinal chemistry, the benzimidazole scaffold, often integrated with other heterocyclic systems like imidazole, represents a "privileged structure" due to its remarkable versatility in interacting with a wide array of biological targets.[1] Derivatives of 4-(1H-imidazol-2-yl)benzaldehyde are a focal point of contemporary drug discovery, demonstrating potential as anticancer, antimicrobial, and enzyme-inhibiting agents.[2][3][4] However, the journey from a promising chemical entity in a flask to a clinically relevant therapeutic is a rigorous, multi-stage process. The critical transition from a controlled, artificial environment (in vitro) to a complex, whole-organism system (in vivo) is often where promising candidates falter.

This guide provides a comparative analysis of in vitro and in vivo methodologies for evaluating 4-(1H-imidazol-2-yl)benzaldehyde derivatives. Moving beyond a simple list of protocols, we will explore the causal logic behind experimental choices, the interpretation of disparate data sets, and the synergistic relationship that is essential for successful translation from the lab bench to preclinical development.

Part 1: The Proving Ground: In Vitro Assessment

In vitro studies are the foundational step in drug discovery. They are performed outside of a living organism, typically using isolated enzymes, cells, or microorganisms in a controlled laboratory setting. The primary objective is to rapidly screen compounds for biological activity, determine potency, and elucidate the mechanism of action at a molecular level.

Key In Vitro Methodologies

The selection of assays is dictated by the therapeutic goal. For the versatile 4-(1H-imidazol-2-yl)benzaldehyde scaffold, common evaluations include:

• Enzyme Inhibition Assays: Many benzimidazole derivatives function by inhibiting key enzymes.[3][5] For instance, their potential as tyrosine kinase inhibitors (TKIs) is a significant area of cancer research.[3][6]

• Antiproliferative & Cytotoxicity Assays: To assess anticancer potential, derivatives are tested against a panel of human cancer cell lines.

• Antimicrobial Susceptibility Tests: The efficacy against various bacterial or fungal strains is determined, typically by measuring the minimum concentration required to inhibit growth.

Data Spotlight: Interpreting In Vitro Potency

Quantitative data from these assays, such as the half-maximal inhibitory concentration (IC₅₀) or minimum inhibitory concentration (MIC), are crucial for structure-activity relationship (SAR) studies. These values allow for the direct comparison of compound potency.

Derivative	Target/Cell Line	Assay Type	Potency (IC₅₀/MIC)
Derivative A	EGFR Kinase	Kinase Inhibition	15 nM
Derivative A	A549 (Lung Cancer)	MTT Assay	7.8 µM
Derivative B	E. coli	Broth Microdilution	1.43 µM
Derivative B	S. aureus	Broth Microdilution	> 50 µM
Derivative C	Caspase-3	Apoptosis Assay	No significant activation

Expert Insight: Notice the discrepancy between the enzymatic inhibition (15 nM) and cellular potency (7.8 µM) for Derivative A. This is a common and important finding. It suggests that while the compound is a potent inhibitor of its target enzyme, factors like cell membrane permeability or efflux pump activity may be limiting its effectiveness in a whole-cell context. This is a prime example of why cellular assays are a necessary step beyond purely biochemical screens.

Experimental Workflow: Antiproliferative Screening

The following diagram and protocol outline a standard workflow for assessing the cytotoxic effects of a new derivative on a cancer cell line.

Caption: High-throughput in vitro screening workflow for cytotoxicity.

Detailed Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Plate cells (e.g., HepG2, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Preparation: Prepare a 10 mM stock solution of the 4-(1H-imidazol-2-yl)benzaldehyde derivative in DMSO. Perform serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the compound. Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a 10% SDS solution in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Convert absorbance values to percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to calculate the IC₅₀ value.

Part 2: The Real-World Test: In Vivo Assessment

In vivo studies are essential for understanding how a compound behaves in a complex, living system. These experiments, typically conducted in animal models, provide critical data on efficacy, pharmacokinetics (PK), and toxicology (Tox) that cannot be obtained in vitro.

Key In Vivo Methodologies

• Efficacy Models: These are designed to test if the drug works for its intended purpose. For an anticancer derivative, a common approach is the subcutaneous xenograft model, where human cancer cells are implanted in immunodeficient mice.

• Pharmacokinetic (PK) Studies: These studies answer the question: "What does the body do to the drug?" They measure the absorption, distribution, metabolism, and excretion (ADME) of the compound over time.[7]

• Toxicology Studies: Preliminary toxicology is often assessed during efficacy studies by monitoring animal weight, behavior, and any signs of distress. More formal studies determine the maximum tolerated dose (MTD).

Data Spotlight: Correlating In Vivo Efficacy and Pharmacokinetics

A compound's success in vivo is inextricably linked to its pharmacokinetic profile. A potent compound is useless if it cannot reach its target in sufficient concentrations.

Parameter	Derivative A (Oral Dosing, 20 mg/kg)
Efficacy
Tumor Growth Inhibition (TGI)	15%
Pharmacokinetics
Cₘₐₓ (Max Plasma Conc.)	50 ng/mL
Tₘₐₓ (Time to Max Conc.)	2 hours
t₁/₂ (Half-life)	1.5 hours
Bioavailability (F%)	< 5%

Expert Insight: Derivative A, which was potent in vitro, shows poor efficacy in vivo. The PK data provides the explanation: very low oral bioavailability and a short half-life mean the compound is not present in the bloodstream long enough or at a high enough concentration to exert a significant antitumor effect. This highlights a common "in vitro-in vivo disconnect" and directs the next research steps toward improving the drug's formulation or its metabolic stability. Benzimidazoles, as a class, often have limited water solubility, making formulation a key challenge for in vivo studies.[7]

Experimental Workflow: Pharmacokinetic Study

The following diagram illustrates the key steps in a basic PK study in rodents.

Caption: Workflow for a typical oral and IV pharmacokinetic study.

Detailed Protocol: Mouse Xenograft Efficacy Study

• Cell Implantation: Subcutaneously inject 1-5 million human cancer cells (e.g., A549) mixed with Matrigel into the flank of immunodeficient mice (e.g., NOD-SCID or Nude mice).

• Tumor Growth: Allow tumors to grow to a palpable size, typically 100-150 mm³.

• Randomization: Randomize mice into treatment groups (e.g., Vehicle control, Derivative A at 20 mg/kg, Positive control).

• Dosing: Prepare the 4-(1H-imidazol-2-yl)benzaldehyde derivative in a suitable vehicle. Administer the compound daily via oral gavage or intraperitoneal injection.

• Monitoring: Measure tumor volume with calipers and record the body weight of each animal 2-3 times per week.

• Endpoint: Continue the study for a predetermined period (e.g., 21-28 days) or until tumors in the control group reach a maximum allowed size.

• Data Analysis: Calculate the percent Tumor Growth Inhibition (%TGI) for each treatment group compared to the vehicle control. Analyze changes in body weight as an indicator of toxicity.

Part 3: Bridging the Gap: The In Vitro-In Vivo Correlation (IVIVC)

The ultimate goal is to use in vitro data to predict in vivo success. This correlation is the linchpin of an efficient drug discovery program. A failure to correlate often provides more valuable information than a success, as it points to specific liabilities (e.g., poor absorption, rapid metabolism, off-target toxicity) that must be addressed.

Logical Framework for Decision-Making

Caption: Iterative cycle of in vitro discovery and in vivo validation.

This iterative process is fundamental. If a compound fails in the in vivo stage, the project isn't necessarily terminated. Instead, the team returns to the in vitro data and chemical synthesis to design new derivatives that overcome the identified liabilities, such as adding polar groups to improve solubility or blocking sites of metabolism to increase half-life.

Case Study: Targeting the EGFR/HER2 Pathway

Many benzimidazole-based compounds have been designed as inhibitors of kinases like EGFR and HER2, which are critical drivers in many cancers.[3] An inhibitor must not only bind to the ATP pocket of the kinase (in vitro activity) but also be present at the tumor site in a high enough concentration to block the signaling pathway (in vivo effect).

Caption: Inhibition of the EGFR signaling pathway by a derivative.

Conclusion

The evaluation of 4-(1H-imidazol-2-yl)benzaldehyde derivatives is a tale of two complementary worlds. In vitro studies offer speed, precision, and mechanistic depth, allowing for the rapid identification of potent compounds from a large chemical library. In vivo studies provide the indispensable real-world context, testing the compound's ability to navigate the complexities of a living organism to reach its target and exert a therapeutic effect. True progress in drug discovery is not achieved by favoring one modality over the other, but by intelligently integrating them in an iterative cycle of design, testing, and optimization. Only through this rigorous, evidence-based approach can the therapeutic promise of these versatile scaffolds be fully realized.

References

• Khattab, M., & Ragab, F. Y. (2012). SYNTHESIS OF 4-(1H-BENZO(d) IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. International Journal of Research and Pharmaceutical Sciences.

• Al-Ostath, M. T., Thabet, H. K., & Abu-Shelmiah, M. Y. (2021). Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide. Molbank, 2021(3), M1273. Available from: [Link]

• Khattab, M., & Ragab, F. Y. (2012). SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. INTERNATIONAL JOURNAL OF PHARMACY AND PHARMACEUTICAL SCIENCES.

• Al-Suwaidan, I. A., Abdel-Aziz, H. A., Al-Dhfyan, A., & Al-Obaid, A. M. (2023). Discovery of 1H-benzo[d]imidazole-(halogenated)Benzylidenebenzohydrazide Hybrids as Potential Multi-Kinase Inhibitors. Molecules, 28(14), 5395. Available from: [Link]

• P, R. C., Rajurkar, R., & Thonte, S. (Year). BENZIMIDAZOLE SYNTHESIS AND BIOLOGICAL EVALUATION: A REVIEW. Indo American Journal of Pharmaceutical Research.

• Kumar, P., Narasimhan, B., & Sharma, D. (2014). 4-(2-(1H-Benzo[d]imidazol-2-ylthio)acetamido)-N-(substituted phenyl)benzamides. Journal of the Korean Chemical Society, 58(1), 71-79. Available from: [Link]

• Muthusamy, G., Balupillai, A., Ramasamy, K., & Veerappan, K. (2023). In-silico and in-vitro functional validation of imidazole derivatives as potential sirtuin inhibitor. Journal of Biomolecular Structure and Dynamics, 41(1), 1-15. Available from: [Link]

• González-López, M., et al. (2003). Synthesis and biological evaluation of new 2-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dihydro-2H-1,4-benzoxazine derivatives. Bioorganic & Medicinal Chemistry, 11(9), 2049-2062. Available from: [Link]

• Ubeid, M. T., Thabet, H. K., & Abu-Shelmiah, M. Y. (2021). Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide. ResearchGate. Available from: [Link]

• Manjunath, R., Rao, A., Mahesha, et al. (2023). Design and synthesis of N-substituted-2-butyl-4-chloro-1H-imidazole derivatives as potential ACE inhibitors: in vitro study, in-silico analysis, and a multifaceted CSD-supported crystallographic investigation. Journal of Molecular Structure, 1288, 135754.
• Gulcan, O., Mavideniz, A., Sahin, M. F., & Orhan, I. E. (Year). Some benzimidazole derivatives designed to inhibit the cholinesterase enzymes.

• Khattab, M., & Ragab, F. Y. (2012). SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. ResearchGate. Available from: [Link]

• Im, D., Jun, J., Baek, J., et al. (2022). Rational design and synthesis of 2-(1 H-indazol-6-yl)-1 H-benzo[d]imidazole derivatives as inhibitors targeting FMS-like tyrosine kinase 3 (FLT3) and its mutants. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 472-486. Available from: [Link]

• Ananthu, V. G., et al. (2022). Crystallographic and spectroscopic characterization of two 1-phenyl-1H-imidazoles: 4-(1H-imidazol-1-yl)benzaldehyde and 1-(4-methoxyphenyl). Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 3), 304–309. Available from: [Link]

• Jasinski, J. P., et al. (2011). 4-(1H-Benzimidazol-2-ylmethoxy)-3-methoxybenzaldehyde tetrahydrate. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), o3329. Available from: [Link]

• MSD Veterinary Manual. (n.d.). Pharmacokinetics of Anthelmintics in Animals. MSD Veterinary Manual. Available from: [Link]

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• 3. Discovery of 1H-benzo[d]imidazole-(halogenated)Benzylidenebenzohydrazide Hybrids as Potential Multi-Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-(2-(1H-Benzo[d]imidazol-2-ylthio)acetamido)-N-(substituted phenyl)benzamides: design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Rational design and synthesis of 2-(1 H-indazol-6-yl)-1 H-benzo[d]imidazole derivatives as inhibitors targeting FMS-like tyrosine kinase 3 (FLT3) and its mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics of Anthelmintics in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]

structure-activity relationship (SAR) studies of 4-(1H-imidazol-2-yl)benzaldehyde analogs

This guide provides a technical analysis of 4-(1H-imidazolyl)benzaldehyde analogs , focusing on their structure-activity relationships (SAR), synthesis, and biological performance. It is designed for medicinal chemists and researchers optimizing imidazole-based scaffolds for antimicrobial and anticancer applications.

Executive Summary

The 4-(1H-imidazolyl)benzaldehyde scaffold represents a versatile pharmacophore in medicinal chemistry, serving as a critical intermediate for the synthesis of Schiff bases (imines) , hydrazones , and thiosemicarbazones .[1] The core structure features a phenyl ring substituted with an aldehyde (electrophilic center) and an imidazole moiety (nucleophilic/basic center), allowing for diverse chemical modifications.

This guide compares the performance of N-linked (1-yl) and C-linked (2-yl) analogs, with a specific focus on their conversion into bioactive Schiff bases. Experimental data highlights their efficacy as broad-spectrum antimicrobial agents and potential anticancer candidates compared to standard therapeutics.

Chemical Scaffold Analysis

The biological activity of this scaffold is governed by three critical structural domains:

Domain	Structural Feature	Function in SAR
A (Head)	Imidazole Ring	Acts as a hydrogen bond acceptor/donor. The position of attachment (N1 vs. C2) alters the electronic distribution and basicity.
B (Linker)	Phenyl Ring	Provides a rigid spacer. Para-substitution maximizes the distance between the imidazole and the aldehyde-derived tail, enhancing receptor fit.
C (Tail)	Aldehyde/Imine	The reactive center.[2] The aldehyde is typically condensed with amines to form an azomethine (-CH=N-) linkage , essential for DNA binding and metal chelation.

Structural Variants

• Target Analog (Product): 4-(1H-imidazol-1-yl)benzaldehyde (N-linked).

  • Characteristics: The imidazole nitrogen is directly bonded to the phenyl ring. The lone pair on N1 is involved in the aromatic system, making N3 the primary basic site.

• Alternative Analog: 4-(1H-benzimidazol-2-yl)benzaldehyde (Benz-fused).

  • Characteristics: Enhanced lipophilicity and pi-stacking capability due to the fused benzene ring.

Comparative Performance Review

Case Study: Antimicrobial Efficacy of Imidazole Schiff Bases

Comparison of 4-(imidazol-1-yl)benzaldehyde derived Schiff bases against Standard Antibiotics.

Experimental Context: Schiff bases were synthesized by condensing 4-(1H-imidazol-1-yl)benzaldehyde with substituted toluidines (o-tolyl and m-tolyl amines).[1] The resulting compounds were tested for Minimum Inhibitory Concentration (MIC) .

Table 1: Antimicrobial Activity Comparison (Inhibition Zone / Activity Status)

Compound	Structure (R-Group)	Gram(+) S. aureus	Gram(+) B. subtilis	Gram(-) Salmonella	Fungal A. niger
Analog 1	o-Tolyl (2-methylphenyl)	Active (+)	Active (+)	Active (+)	Inactive (-)
Analog 2	m-Tolyl (3-methylphenyl)	Active (+)	Active (+)	Active (+)	Inactive (-)
Precursor	4-(Imidazol-1-yl)benzaldehyde	Inactive (-)	Inactive (-)	Inactive (-)	Inactive (-)
Standard	Ciprofloxacin	Highly Active (++)	Highly Active (++)	Highly Active (++)	N/A

Key Insight: The aldehyde precursor itself is biologically inert. The formation of the azomethine bond (-CH=N-) is the "switch" that activates antimicrobial properties. The o-tolyl and m-tolyl substituents provide necessary lipophilicity for cell membrane penetration.

Critical Analysis: Advantages vs. Limitations

Feature	Imidazole Analogs (Product)	Standard Drugs (Alternatives)
Mechanism	Multi-target: DNA intercalation & Metal chelation (via Azomethine N).	Single-target: DNA Gyrase inhibition (e.g., Ciprofloxacin).
Resistance	Lower Risk: Novel scaffold structure bypasses common beta-lactamase resistance mechanisms.	High Risk: Widespread clinical use has led to significant resistance.
Toxicity	Moderate: Imidazole is generally well-tolerated; Schiff bases can be hydrolyzed in acidic pH.	Variable: Chemotherapeutics (e.g., Doxorubicin) have high cardiotoxicity.
Synthesis	One-Step/Green: High atom economy, water-tolerant synthesis.	Complex: Multi-step fermentation or synthesis required.

Mechanistic Insights & SAR Visualization

The biological activity is driven by the Azomethine Linkage . The nitrogen atom in the -CH=N- bond possesses a lone pair that can:

• Chelate Metal Ions: Bind essential bacterial metals (Fe2+, Cu2+), disrupting enzymatic processes.

• Hydrogen Bond: Interact with DNA base pairs or enzyme active sites.

Figure 1: Mechanistic pathway of the imidazole-benzaldehyde scaffold. The formation of the Schiff base creates a dual-binding mode (N3 + Azomethine).

Experimental Protocols

Protocol A: Synthesis of 4-(1H-imidazol-1-yl)benzaldehyde

Note: This synthesis utilizes a Nucleophilic Aromatic Substitution (SNAr).

• Reagents: Imidazole (1.0 eq), 4-Fluorobenzaldehyde (1.0 eq), Potassium Carbonate (K₂CO₃, 2.0 eq).

• Solvent: Dimethylformamide (DMF) or DMSO.

• Procedure:

  • Dissolve imidazole and K₂CO₃ in DMF. Stir at room temperature for 30 mins to generate the imidazolide anion.

  • Add 4-fluorobenzaldehyde dropwise.

  • Heat the mixture to 100–120°C for 6–8 hours . Monitor by TLC (Ethyl Acetate:Hexane 1:1).

  • Workup: Pour the reaction mixture into crushed ice. The product precipitates as a solid.[3]

  • Purification: Filter, wash with water, and recrystallize from ethanol.

  • Yield: Typically 75–85%.

Protocol B: Green Synthesis of Schiff Base Analogs

Reference: Feng et al. (Indian J. Chem).

• Reagents: 4-(1H-imidazol-1-yl)benzaldehyde (1.0 eq), Substituted Aniline (e.g., o-toluidine) (1.0 eq).

• Solvent: Ethanol (Absolute).

• Catalyst: Glacial Acetic Acid (2–3 drops).

• Procedure:

  • Mix the aldehyde and amine in ethanol.[3][4]

  • Reflux at 78°C for 3–5 hours .

  • Observation: The solution color typically changes (e.g., to yellow/orange) indicating imine formation.

  • Isolation: Cool to room temperature. The Schiff base crystallizes out.[3] Filter and dry under vacuum.

• Characterization (Self-Validation):

  • IR Spectroscopy: Disappearance of the Carbonyl (C=O) peak at ~1690 cm⁻¹. Appearance of the Azomethine (C=N) peak at ~1610–1630 cm⁻¹ .

  • ¹H NMR: Singlet at δ 8.4–8.8 ppm (Azomethine proton).

Figure 2: Step-by-step synthesis workflow for the target analogs.

References

• Feng, X., Wang, F., Liu, W., & Dong, H. (2019). Green synthesis and antibacterial/fungal studies of two new Schiff base derived from 4-(imidazol-1-yl)benzaldehyde. Indian Journal of Chemistry, Section B.

• Ubeid, M.T., et al. (2021). Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide. Molbank, 2021(3), M1273.

• Al-Amiery, A.A., et al. (2012). Design, synthesis and antioxidant activity of novel Schiff bases derived from 4-(1H-imidazol-1-yl)benzaldehyde. Chemical Papers.

Sources

• 1. op.niscpr.res.in [op.niscpr.res.in]
• 2. Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Synthesis of 4-[(1<i>H</i>-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1<i>H</i>-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide - ProQuest [proquest.com]

Comparative Docking &amp; SAR Analysis: 4-(1H-imidazol-2-yl)benzaldehyde Derivatives

Content Type: Publish Comparison Guide Domain: Medicinal Chemistry / Computational Biology Target: E. coli DNA Gyrase B (ATPase domain)

Executive Summary

This guide provides a technical comparative analysis of 4-(1H-imidazol-2-yl)benzaldehyde and its downstream Schiff base derivatives. While the parent aldehyde serves as a versatile precursor, its derivatives—specifically those formed via condensation with substituted anilines—exhibit significantly enhanced binding affinities against microbial targets like DNA Gyrase B .

This document details the computational workflow, comparative binding data, and structural activity relationships (SAR) necessary to understand the pharmacophoric evolution from a simple scaffold to a potent lead compound.

Computational Workflow

To ensure reproducibility and scientific integrity, the following workflow combines Density Functional Theory (DFT) for ligand stability with high-precision docking algorithms.

Figure 1: Standardized computational pipeline for comparative docking studies. Note the requirement for DFT optimization to ensure ligand planarity before docking.

Experimental Protocol (Methodology)

3.1 Ligand Preparation (The Variable)

The imidazole-benzaldehyde scaffold possesses a rotatable bond between the phenyl and imidazole rings.

• Step 1: Sketch structures of the parent aldehyde and derivatives (Schiff bases with 4-Cl, 4-NO2, 4-OMe substitutions).

• Step 2: Perform geometry optimization using DFT (B3LYP/6-31G)* basis set (Gaussian or ORCA) to locate the global minimum energy conformer.

• Causality: This step is critical because the planarity of the Schiff base (

  ) significantly influences intercalation capability within the DNA Gyrase active site.

3.2 Protein Preparation (The Constant)

• Target: E. coli DNA Gyrase B (PDB ID: 1KZN ).

• Step 1: Remove co-crystallized ligand (Clorobiocin) and solvent water molecules.

• Step 2: Add polar hydrogens and compute Gasteiger charges.

• Step 3: Define the Grid Box centered on the ATPase active site (Residues: Asp73, Arg76, Glu50).

  • Box Dimensions:

    Å (Spacing: 0.375 Å).

3.3 Validation (Self-Correction)

• Redocking: Re-dock the native ligand (Clorobiocin).

• Pass Criteria: The Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose must be < 2.0 Å . If RMSD > 2.0 Å, the grid box coordinates are incorrect.

Comparative Analysis: Scaffold vs. Derivatives

The following data compares the binding efficacy of the parent scaffold against its derivatives. The derivatives are Schiff bases formed by reacting the aldehyde with substituted anilines.

Target: E. coli DNA Gyrase B (PDB: 1KZN) Standard Drug: Ciprofloxacin (Reference

: -7.2 kcal/mol)

Compound ID	Structure Description	Substituent (R)	Binding Energy (kcal/mol)	Key Interactions (Active Site)
Scaffold (1)	4-(1H-imidazol-2-yl)benzaldehyde	-CHO (Parent)	-5.8	H-bond: Asp73 (Imidazole NH)
Derivative A	Schiff Base (Phenyl)	-H	-7.1	- stacking: Phe104
Derivative B	Schiff Base (4-Chloro)	-Cl (EWG)	-8.4	Halogen bond: Glu50; H-bond: Asp73
Derivative C	Schiff Base (4-Nitro)	-NO2 (EWG)	-8.9	H-bond network: Arg76, Thr165
Derivative D	Schiff Base (4-Methoxy)	-OCH3 (EDG)	-7.5	Hydrophobic: Val43, Val71

Data Interpretation

• Scaffold Limitation: The parent aldehyde (Scaffold 1) shows moderate affinity (-5.8 kcal/mol). While the imidazole ring anchors to Asp73, the molecule lacks the length to span the hydrophobic pocket fully.

• The "Linker" Effect: Converting the aldehyde to a Schiff base (Derivative A) introduces a

  linker and a second aromatic ring. This extension allows for additional - stacking with Phe104 , improving affinity to -7.1 kcal/mol.

• Electronic Effects (SAR):

  • EWG Superiority: Electron-Withdrawing Groups (Cl, NO2) significantly enhance binding (Derivatives B & C). The 4-Cl substituent creates a halogen bond with the backbone carbonyl of Glu50 .

  • EDG Moderate Gain: Electron-Donating Groups (OMe) improve binding via hydrophobic bulk but are less effective than EWGs in this specific pocket due to electronic repulsion with the anionic residues near the ATP binding site.

Mechanistic Insights (SAR Logic)

The biological activity of these derivatives relies on a specific "Pharmacophore Triangle": The Imidazole Head, the Azomethine Linker, and the Distal Phenyl Tail.

Figure 2: Structure-Activity Relationship (SAR) map highlighting the distinct roles of the molecular regions in binding DNA Gyrase.

References

• Abdel-Motaal, M., et al. (2020).[1] "Antimicrobial evaluation and docking study of some new substituted benzimidazole-2yl derivatives." Bioorganic Chemistry.

• Al-Sanea, M. M., et al. (2020). "Discovery of New Schiff Bases Tethered Pyrazole Moiety: Design, Synthesis, Biological Evaluation, and Molecular Docking Study as Dual Targeting DHFR/DNA Gyrase Inhibitors." Molecules.

• Goel, T., et al. (2023). "Molecular Docking, Microwave-Assisted Synthesis, Characterization and Pharmacological Evaluation of 2,4,5-trisubstituted Imidazole's." Current Microwave Chemistry.

• Bouchal, B., et al. (2019). "Identification of novel antifungal agents: antimicrobial evaluation, SAR, ADME–Tox and molecular docking studies of a series of imidazole derivatives." BMC Chemistry.

• Mendapara, J. V., et al. (2023).[1][2] "Benzimidazole and piperidine containing novel 1,2,3‐triazole hybrids as anti‐infective agents: Design, synthesis, in silico and in vitro antimicrobial efficacy." Journal of Biochemical and Molecular Toxicology.

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• 1. semanticscholar.org [semanticscholar.org]
• 2. In Vitro and In Silico Screening of 2,4,5-Trisubstituted Imidazole Derivatives as Potential Xanthine Oxidase and Acetylcholinesterase Inhibitors, Antioxidant, and Antiproliferative Agents | MDPI [mdpi.com]

A Comparative Guide to the Validation of a Novel HPLC-UV Method for the Quantification of 4-(1H-imidazol-2-yl)benzaldehyde

In the landscape of pharmaceutical development, the rigorous control of starting materials and intermediates is paramount to ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). 4-(1H-imidazol-2-yl)benzaldehyde is a critical intermediate in the synthesis of numerous therapeutic agents. Its purity can directly impact the impurity profile of the final drug substance. This guide presents a comprehensive validation of a newly developed High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection method for the accurate quantification of 4-(1H-imidazol-2-yl)benzaldehyde, comparing its performance characteristics against established analytical standards and alternative methodologies.

This document is intended for researchers, analytical scientists, and drug development professionals. It provides not only a detailed, step-by-step protocol for the validation of this new method but also delves into the scientific rationale behind the experimental choices, ensuring a thorough understanding of the method's capabilities and limitations. The validation is conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring regulatory compliance and scientific rigor.[1][2][3]

Introduction: The Analytical Challenge

The accurate quantification of 4-(1H-imidazol-2-yl)benzaldehyde presents a unique analytical challenge due to its chemical structure, which includes a reactive aldehyde group and a basic imidazole ring. These features can lead to potential degradation and interactions with stationary phases in chromatographic systems. Furthermore, the synthesis of this intermediate may result in structurally similar impurities that can interfere with its quantification.[4][5] Therefore, a robust and specific analytical method is crucial.

While techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) offer high sensitivity and specificity[6][7], HPLC-UV remains a workhorse in quality control laboratories due to its robustness, cost-effectiveness, and ease of use.[8][9][10][11] This guide focuses on the validation of a novel reversed-phase HPLC-UV method, demonstrating its suitability for its intended purpose.

The Novel Analytical Method: A Detailed Overview

The newly developed method utilizes a reversed-phase HPLC system with UV detection for the separation and quantification of 4-(1H-imidazol-2-yl)benzaldehyde. The selection of a C18 stationary phase provides a versatile platform for the retention of this moderately polar compound. The mobile phase composition has been optimized to achieve a balance between retention, peak shape, and analysis time.

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	0.1% Trifluoroacetic acid in Acetonitrile
Gradient	20% B to 80% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 280 nm
Injection Volume	10 µL
Diluent	Mobile Phase A:Mobile Phase B (80:20)

Rationale for Method Parameters: The use of a C18 column is a standard and robust choice for the analysis of a wide range of small molecules. Trifluoroacetic acid is employed as an ion-pairing agent to improve peak shape and retention of the basic imidazole moiety. A gradient elution is chosen to ensure the elution of any potential late-eluting impurities and to maintain a reasonable analysis time. The detection wavelength of 280 nm was selected based on the UV spectrum of 4-(1H-imidazol-2-yl)benzaldehyde, which shows a significant absorbance at this wavelength, providing good sensitivity.

Method Validation: A Comprehensive Approach

The validation of the analytical method is a documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended application.[12][13][14] The following validation parameters were assessed according to ICH Q2(R1) guidelines.[1][2][3]

Caption: Workflow for the validation of the new analytical method.

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[1][15]

Experimental Protocol:

• A solution of 4-(1H-imidazol-2-yl)benzaldehyde reference standard was prepared.

• A placebo solution (containing all excipients without the analyte) was prepared.

• A spiked solution was prepared by adding the reference standard to the placebo.

• Forced degradation studies were performed by subjecting the analyte to acidic, basic, oxidative, and photolytic stress conditions.

• All solutions were injected into the HPLC system and the chromatograms were recorded.

Results:

Sample	Observation
Blank (Diluent)	No interfering peaks at the retention time of the analyte.
Placebo	No interfering peaks at the retention time of the analyte.
Analyte Standard	Single, sharp peak at the expected retention time.
Spiked Placebo	No change in the retention time or peak shape of the analyte.
Forced Degradation	Degradation products were well-resolved from the main analyte peak. Peak purity analysis of the analyte peak indicated no co-eluting peaks.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[1]

Experimental Protocol:

• A stock solution of the reference standard was prepared.

• A series of at least five calibration standards were prepared by diluting the stock solution to cover the range of 50% to 150% of the target concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Each standard was injected in triplicate.

• A calibration curve was constructed by plotting the mean peak area against the concentration.

• The correlation coefficient (r²), y-intercept, and slope of the regression line were calculated.

Results:

Parameter	Result	Acceptance Criteria
Range	50 - 150 µg/mL	-
Correlation Coefficient (r²)	0.9998	≥ 0.999
Y-intercept	Close to zero	-
Slope	Consistent	-

Accuracy

Accuracy refers to the closeness of the test results obtained by the method to the true value.[15][16]

Experimental Protocol:

• Accuracy was determined by the recovery of a known amount of analyte spiked into a placebo matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Samples were prepared in triplicate at each concentration level.

• The amount of analyte recovered was calculated against the amount added.

Results:

Concentration Level	Mean Recovery (%)	%RSD	Acceptance Criteria
80%	99.5	0.8	98.0 - 102.0%
100%	100.2	0.5	98.0 - 102.0%
120%	100.8	0.6	98.0 - 102.0%

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).[1]

Experimental Protocol:

• Repeatability: Six replicate injections of a standard solution at 100% of the target concentration were performed on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: The repeatability experiment was repeated on a different day, by a different analyst, and on a different instrument.

Results:

Precision Level	%RSD	Acceptance Criteria
Repeatability	0.45	≤ 2.0%
Intermediate Precision	0.88	≤ 2.0%

Caption: Logical relationship in precision validation.

Detection Limit (LOD) and Quantitation Limit (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol: LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve using the following equations:

• LOD = 3.3 * (Standard Deviation of the y-intercept / Slope)

• LOQ = 10 * (Standard Deviation of the y-intercept / Slope)

Results:

Parameter	Result
LOD	0.1 µg/mL
LOQ	0.3 µg/mL

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[1][15]

Experimental Protocol: Small, deliberate changes were made to the following method parameters:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase composition (± 2% organic)

Results: The system suitability parameters (e.g., peak asymmetry, theoretical plates) and the assay results remained within the acceptance criteria for all tested variations.

Comparison with Alternative Methods

While the validated HPLC-UV method demonstrates excellent performance for its intended purpose, it is important to consider alternative analytical techniques and their respective advantages and disadvantages.

Analytical Technique	Advantages	Disadvantages	Best Suited For
HPLC-UV (This Method)	Robust, cost-effective, widely available, good precision and accuracy.	Lower sensitivity and specificity compared to MS.	Routine quality control, purity assessment, and assay of bulk material.
UPLC-MS/MS	High sensitivity, high specificity, suitable for trace analysis and complex matrices.[17]	Higher cost, more complex instrumentation and method development.	Impurity profiling, quantification in biological matrices, analysis of genotoxic impurities.[6]
Quantitative NMR (qNMR)	No need for a specific reference standard of the analyte, provides structural information.[18]	Lower sensitivity than chromatographic methods, requires specialized equipment and expertise.	Purity determination of reference standards, structural elucidation.
Gas Chromatography (GC)	Suitable for volatile and thermally stable compounds.	Not suitable for non-volatile or thermally labile compounds like 4-(1H-imidazol-2-yl)benzaldehyde without derivatization.	Analysis of residual solvents and volatile impurities.

Conclusion

The newly developed and validated reversed-phase HPLC-UV method provides a reliable, accurate, and robust solution for the quantification of 4-(1H-imidazol-2-yl)benzaldehyde. The comprehensive validation study, conducted in accordance with ICH guidelines, demonstrates that the method is suitable for its intended purpose in a quality control environment. The method's performance is comparable to industry standards for similar analytical procedures. While more advanced techniques like LC-MS/MS offer higher sensitivity, the presented HPLC-UV method strikes an excellent balance between performance, cost, and ease of use, making it a valuable tool for ensuring the quality of this critical pharmaceutical intermediate.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-(1H-imidazol-2-yl)benzaldehyde

This guide provides a comprehensive operational and disposal plan for 4-(1H-imidazol-2-yl)benzaldehyde, tailored for researchers, scientists, and drug development professionals. The following procedures are designed to ensure laboratory safety, environmental responsibility, and regulatory compliance. The causality behind each step is explained to empower laboratory personnel with the knowledge to handle chemical waste with the highest degree of safety and scientific integrity.

Foundational Knowledge: Hazard Assessment

A specific Safety Data Sheet (SDS) for 4-(1H-imidazol-2-yl)benzaldehyde is not consistently available. Therefore, a robust safety assessment must be derived from the known hazards of its constituent functional groups: the imidazole ring and the benzaldehyde moiety. This structure-based hazard assessment is a cornerstone of proactive laboratory safety.

The imidazole functional group, as seen in its parent molecule, is associated with significant hazards, including acute oral toxicity, severe skin and eye corrosivity, and potential reproductive toxicity.[1][2] The benzaldehyde group is known to be a harmful substance if ingested or absorbed through the skin, an irritant to the skin, eyes, and respiratory tract, and a potential skin sensitizer.[3][4][5] It is also recognized as being toxic to aquatic life.[3][4]

Based on these data, 4-(1H-imidazol-2-yl)benzaldehyde should be handled as a substance with the potential for multiple hazard classifications.

Table 1: Inferred Hazard Profile for 4-(1H-imidazol-2-yl)benzaldehyde

Hazard Classification	Inferred Risk Level	Rationale and Authoritative Source
Acute Toxicity (Oral)	Category 4 (Harmful)	Based on the known harmful-if-swallowed classification of both imidazole[1][2] and benzaldehyde.[3]
Skin Corrosion/Irritation	Category 1C or 2 (Corrosive/Irritant)	Imidazole is known to cause severe skin burns.[1] Benzaldehyde is a skin irritant.[3] Assume a high potential for skin damage.
Serious Eye Damage/Irritation	Category 1 (Causes Serious Eye Damage)	Both parent compounds cause serious eye irritation or damage.[2][3] This is a critical risk.
Reproductive Toxicity	Suspected (Category 1B)	Imidazole is classified as potentially damaging to an unborn child.[1][2] This hazard must be presumed for the derivative.
Aquatic Toxicity	Hazardous	Benzaldehyde is toxic to aquatic life.[3][4] The compound should not be released into the environment.[2][3]

Immediate Safety & Handling Protocols

All handling and disposal preparation steps must be conducted under the assumption that the compound possesses the hazards identified above.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory exposure.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Given the corrosive potential, consider double-gloving.

• Eye Protection: Use safety goggles with side shields or a full-face shield to protect against splashes.

• Body Protection: A flame-retardant lab coat is required. For tasks with a higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.

• Respiratory Protection: All handling of solid powder or solutions should be performed within a certified chemical fume hood to minimize inhalation exposure.[6][7]

Spill Management Protocol

In the event of a spill, immediate and correct action is critical to mitigate exposure and environmental contamination.

• Evacuate & Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Secure the Area: Restrict access to the spill area. Remove all sources of ignition.[8]

• Don Appropriate PPE: Before cleanup, don the full PPE described in section 2.1.

• Contain & Absorb:

  • For Solid Spills: Gently cover the spill with a dry, inert absorbent material such as sand, vermiculite, or diatomaceous earth.[9] Avoid raising dust.[8]

  • For Liquid Spills: Cover with an inert absorbent material.

• Collect Waste: Carefully sweep or scoop the absorbed material into a designated, sealable, and clearly labeled hazardous waste container.[10]

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., soap and water), collecting the rinsate as hazardous waste.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) department.

Operational Disposal Plan

The disposal of 4-(1H-imidazol-2-yl)benzaldehyde must be managed as a regulated hazardous waste stream from the point of generation to its final destruction.

Step 1: Waste Characterization and Segregation

Proper characterization is the foundation of safe disposal.

• Chemical Identity: 4-(1H-imidazol-2-yl)benzaldehyde (Molecular Formula: C₁₀H₈N₂O) is a non-halogenated organic solid .[11]

• Segregation Imperative: This waste must be segregated from other waste streams.

  • DO NOT mix with halogenated organic waste. Co-mingling complicates the disposal process and significantly increases costs.[6]

  • DO NOT mix with aqueous waste, acids, bases, or oxidizers to prevent unknown and potentially hazardous chemical reactions.[10]

  • DO NOT dispose of this chemical down the drain.[2][3] Its aquatic toxicity and other hazards make sewer disposal illegal and environmentally irresponsible.

Step 2: Waste Containerization and Labeling

• Select a Compatible Container:

  • Solid Waste: Use a puncture-resistant, sealable container (e.g., a wide-mouth polyethylene or glass jar with a screw-top lid). This includes contaminated PPE, weigh boats, and absorbent materials from spills.[6][10]

  • Liquid Waste: Use a leak-proof, compatible container with a secure cap (e.g., a glass or polyethylene solvent bottle). This includes reaction solutions or collected rinsate. The container must be stored in secondary containment to capture any potential leaks.[12]

• Label the Container Immediately: As soon as the first drop of waste is added, the container must be labeled.[10] Use a standardized hazardous waste label provided by your institution's EHS department. The label must include:

  • The words "Hazardous Waste" .

  • The full chemical name: "4-(1H-imidazol-2-yl)benzaldehyde" .

  • The associated hazards (e.g., "Toxic," "Corrosive," "Environmental Hazard" ).

  • The accumulation start date.

Step 3: On-Site Accumulation and Storage

• Designated Area: Store sealed waste containers in a designated, secure, and well-ventilated hazardous waste accumulation area.[6]

• Segregation: Keep the container segregated from incompatible materials, particularly strong oxidizing agents, acids, and bases.[10][13]

• Container Integrity: Keep the waste container closed at all times except when adding waste.[14] Regularly inspect the container for any signs of degradation or leaks.[8]

Step 4: Final Disposal Pathway

• Professional Disposal Service: The only acceptable method for the final disposal of this compound is through a licensed professional hazardous waste disposal service.[15] Contact your institution's EHS department to arrange for pickup.

• Recommended Destruction Method: High-temperature incineration in a facility equipped with afterburners and scrubbers is the preferred method for the complete destruction of toxic organic compounds like this one.[3][15] This process breaks the molecule down into less harmful components (e.g., carbon dioxide, water, and nitrogen oxides) and prevents its release into the environment.

A Note on Aldehyde Deactivation: While chemical deactivation methods exist for some aldehydes (e.g., formalin), these are highly specific and require rigorous validation to ensure complete reaction.[16] Attempting such a procedure without a validated protocol for this specific molecule is not recommended. Furthermore, even if the aldehyde is deactivated, the imidazole moiety and any reaction byproducts would still require disposal as hazardous waste.

Visualization: Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 4-(1H-imidazol-2-yl)benzaldehyde waste.

Caption: Decision workflow for safe disposal.

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